2-Amino-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyridine

Core Science & Biosynthesis

A Guide to the Molecular Weight and Exact Mass of 2-Amino-5,7-dimethyl-triazolo[1,5-a]pyridine

A Guide to the Molecular Weight and Exact Mass of 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the precise world of chemical and pharmaceutical sciences, a thorough understanding of a molecule's mass is fundamental. It serves as a primary identifier and a critical parameter in a vast array of analytical and synthetic procedures. This guide provides an in-depth exploration of the molecular weight and exact mass of the heterocyclic compound 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine. Beyond a simple presentation of numerical values, we will delve into the theoretical underpinnings of these concepts, their experimental determination, and their significance in research and development.

Core Concepts: Molecular Weight vs. Exact Mass

A common point of confusion, even among seasoned researchers, is the distinction between molecular weight and exact mass.[1][4] Though often used interchangeably in casual discourse, they are distinct concepts rooted in the isotopic composition of elements.

• Molecular Weight (or Average Molecular Mass): This is a weighted average of the masses of all the molecules of a compound, taking into account the natural abundance of the various isotopes of its constituent elements.[4] It is expressed in atomic mass units (amu) or grams per mole ( g/mol ). For instance, the atomic weight of carbon listed on the periodic table (approximately 12.011 amu) is a reflection of the natural abundances of its isotopes, primarily ¹²C and ¹³C.[5]

• Exact Mass: This is the calculated mass of a molecule containing only the most abundant isotope of each element.[4] It is a theoretical value derived from the sum of the masses of these specific isotopes. High-resolution mass spectrometry is an analytical technique capable of measuring the exact mass of a molecule, providing a powerful tool for determining its elemental composition.[6]

The molecular formula for 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine is C₈H₁₀N₄ . Based on this, we can calculate its molecular weight and exact mass.

Quantitative Data Summary

Parameter	Value
IUPAC Name	2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine
Molecular Formula	C₈H₁₀N₄
Molecular Weight	162.19 g/mol
Exact Mass	162.090546 Da

Theoretical and Experimental Determination

The determination of molecular weight and exact mass is most commonly achieved through mass spectrometry.[6][7] This powerful analytical technique measures the mass-to-charge ratio (m/z) of ionized molecules.

The Significance of Isotopic Distribution

The presence of naturally occurring heavier isotopes gives rise to a characteristic isotopic pattern in a mass spectrum. For 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine (C₈H₁₀N₄), the most abundant isotopes are ¹²C, ¹H, and ¹⁴N.[8] The monoisotopic peak, representing the molecule composed entirely of these most abundant isotopes, corresponds to the exact mass. However, there will also be smaller peaks at M+1, M+2, etc., due to the presence of molecules containing one or more heavier isotopes like ¹³C or ¹⁵N. The relative intensities of these peaks can be predicted based on the natural abundance of the isotopes and the number of each type of atom in the molecule.

Caption: Isotopic contributions to the mass spectrum.

Experimental Workflow: High-Resolution Mass Spectrometry

The experimental determination of the exact mass of 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine would typically involve high-resolution mass spectrometry, often coupled with a separation technique like liquid chromatography (LC-MS).

Caption: A typical LC-MS workflow for exact mass determination.

Protocol:

• Sample Preparation: A dilute solution of the analyte is prepared in a suitable solvent (e.g., methanol/water with a small amount of formic acid to promote ionization).

• Chromatographic Separation: The sample is injected into a liquid chromatograph to separate it from any impurities.

• Ionization: The eluent from the LC is introduced into the mass spectrometer's ionization source. Electrospray ionization (ESI) is a common soft ionization technique for this type of molecule, which imparts a charge to the analyte with minimal fragmentation.

• Mass Analysis: The resulting ions are guided into the mass analyzer. High-resolution analyzers like Time-of-Flight (TOF) or Orbitrap are capable of measuring the m/z ratio with high precision, allowing for the determination of the exact mass.

• Detection and Data Processing: The detector records the arrival of the ions, and the data system generates a mass spectrum. The exact mass is determined from the monoisotopic peak.

Applications in Drug Development and Research

An accurate knowledge of the molecular weight and exact mass of 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine is crucial in several areas:

• Compound Verification: Following synthesis, confirming the molecular weight and exact mass is a primary method for verifying that the target compound has been produced.

• Purity Assessment: Mass spectrometry can be used to identify and quantify impurities in a sample.

• Metabolite Identification: In drug metabolism studies, high-resolution mass spectrometry is used to identify the metabolites of a parent drug by determining their exact masses and, by extension, their elemental compositions.

• Quantitative Analysis: In pharmacokinetic and other studies, mass spectrometry is a highly sensitive and selective technique for quantifying the concentration of a drug or its metabolites in biological matrices.

Conclusion

The molecular weight and exact mass of 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine are foundational pieces of chemical information derived from its molecular formula, C₈H₁₀N₄. While molecular weight is a weighted average based on natural isotopic abundances, the exact mass is a precise measure of the molecule containing the most abundant isotopes. High-resolution mass spectrometry provides the experimental means to determine the exact mass, offering a high degree of confidence in a compound's identity and elemental composition. For researchers and professionals in drug development, a firm grasp of these concepts and their determination is indispensable for the rigorous characterization of novel chemical entities.

References

• What is the Difference Between Exact Mass and Molecular Weight. (2022, May 4). Pediaa.com.
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• PROCESS FOR THE PREPARATION OF 2 - AMINO - 5,8 - DIMETHOXY[1][2][3] TRIAZOLO [1,5-c] PYRIMIDINE. (n.d.). Google Patents.

• 2-{2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyrimidin-6-yl}acetic acid. (n.d.). Biosynth. 23.[1][2][3]triazolo[1,5-a]pyrimidine derivatives as pde2 inhibitors. (n.d.). Google Patents.

• Sunose, M., et al. (2012). Discovery of 5-(2-amino-[1][2][3]triazolo[1,5-a]pyridin-7-yl)-N-(tert-butyl)pyridine-3-sulfonamide (CZC24758), as a potent, orally bioavailable and selective inhibitor of PI3K for the treatment of inflammatory disease. Bioorganic & Medicinal Chemistry Letters, 22(14), 4613-4618.

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The [1,2,4]Triazolo[1,5-a]pyridine Scaffold in Medicinal Chemistry: Mechanisms of Action, Target Selectivity, and Lead Optimization

Executive Summary

The [1,2,4]triazolo[1,5-a]pyridine framework has emerged as a highly versatile, privileged scaffold in modern medicinal chemistry. Characterized by a bridgehead nitrogen atom and a unique electron distribution, this fused bicyclic system offers an optimal balance of lipophilicity, metabolic stability, and diverse hydrogen-bonding capabilities. This technical guide explores the distinct mechanisms of action (MoA) of triazolopyridine derivatives across four major therapeutic domains: autoimmune diseases (RORγt), oncology (JAK2), hypoxia/neuroprotection (PHD-1), and metabolic disorders (α-glucosidase).

Structural and Physicochemical Rationale

The strategic replacement of traditional carbocyclic or monocyclic heteroaromatic rings with the [1,2,4]triazolo[1,5-a]pyridine core is driven by specific physicochemical advantages. The nitrogen-rich bicyclic ring significantly lowers the overall lipophilicity (cLogD) of lead compounds, which enhances aqueous solubility and mitigates off-target toxicity[1]. Furthermore, the nitrogen atoms at the N1 and N4 positions act as highly directional hydrogen-bond acceptors, allowing for precise interactions with target protein residues and metal cofactors[2].

Target-Specific Mechanisms of Action

RORγt Inverse Agonism (Autoimmune & Inflammatory Diseases)

The retinoic acid receptor-related orphan nuclear receptor γt (RORγt) is a master transcription factor responsible for the differentiation of Th17 cells and the production of pro-inflammatory cytokines like IL-17A, which drive psoriasis and other autoimmune conditions[1].

• Mechanism of Action: Because RORγt is constitutively active in the absence of an endogenous ligand, triazolopyridine derivatives act as inverse agonists . They bind to the ligand-binding domain (LBD), stabilizing a conformational state that recruits corepressors rather than coactivators, thereby suppressing basal transcriptional activity[3].

• Causality in Design: Early piperazine-based RORγt inhibitors suffered from high lipophilicity (cLogD > 3.7). By substituting the core with a [1,2,4]triazolo[1,5-a]pyridine moiety, researchers reduced the cLogD by approximately 1 unit while maintaining critical hydrogen-bonding interactions (e.g., with Ser404)[1]. Optimization led to derivative 5a , which exhibits an IC50 of 130 nM in human whole-blood assays[3].

JAK2 Kinase Inhibition (Oncology)

Janus kinase 2 (JAK2) is a non-receptor tyrosine kinase implicated in myeloproliferative neoplasms and solid tumors.

• Mechanism of Action: Triazolopyridine derivatives function as ATP-competitive inhibitors , binding to the active conformation of the kinase domain[4].

• Causality in Design: The substitution pattern on the triazolopyridine core strictly dictates kinase selectivity. Para-substitution at the C8-aryl position maximizes JAK2 binding affinity by occupying the hydrophobic pocket of the ATP-binding site. Conversely, meta-substitution at the C2-NH-aryl moiety induces a steric clash with residues specific to JAK3, granting these derivatives exceptional selectivity for JAK2 over JAK3 (e.g., CEP-33779)[4].

PHD-1 Inhibition (Hypoxia & Neuroprotection)

Hypoxia-inducible factor prolylhydroxylase domain-1 (PHD-1) is an iron- and 2-oxoglutarate-dependent dioxygenase. Inhibiting PHD-1 stabilizes HIF-1α, offering neuroprotection against oxidative and ischemic injury[2].

• Mechanism of Action: Unlike traditional bidentate iron chelators that can cause systemic toxicity, specific [1,2,4]triazolo[1,5-a]pyridine derivatives exhibit a novel monodentate coordination [2].

• Causality in Design: X-ray crystallography reveals that the N1 atom of the triazole ring coordinates directly with the active site Fe2+ ion. The adjacent C5-benzonitrile group is sterically forced into a position where it accepts a hydrogen bond from the side chain of Asn315. This highly specific, single-point metal coordination inhibits the enzyme without broadly stripping iron from other essential metalloproteins[2].

α-Glucosidase Inhibition (Metabolic Disorders)

In the management of Type 2 Diabetes, delaying carbohydrate hydrolysis in the small intestine blunts postprandial glucose spikes.

• Mechanism of Action: 6-amino-2,5,7-triaryl-1,2,4-triazolo[1,5-a]pyridine-8-carbonitriles act as competitive inhibitors of α-glucosidase[5].

• Causality in Design: The highly substituted triazolopyridine core mimics the transition state of the carbohydrate substrate. Enzyme kinetic studies (Lineweaver-Burk plots) demonstrate that increasing the inhibitor concentration increases the Michaelis constant ( Km​ ) while the maximum velocity ( Vmax​ ) remains unchanged, proving that the compound directly competes for the active site[6]. Derivative 15j achieved an IC50 of 6.60 µM, significantly outperforming the clinical standard, acarbose[5].

Quantitative Structure-Activity Relationship (QSAR) Summary

Target	Core Substitution Strategy	Key Derivative	Potency (IC50)	Primary Indication	Mechanism of Action
RORγt	C6-amide, Piperazine core	Compound 5a	130 nM (Whole Blood)	Psoriasis	Inverse Agonism (LBD)
JAK2	C8-aryl, C2-NH-aryl	CEP-33779	Low Nanomolar	Myelofibrosis / Cancer	ATP-Competitive Inhibition
PHD-1	C5-benzonitrile	Compound 17	Confirmed via X-ray	Neuroprotection	Monodentate Fe2+ Coordination
α-Glucosidase	6-amino-2,5,7-triaryl	Compound 15j	6.60 µM	Type 2 Diabetes	Competitive Active-Site Inhibition

Experimental Workflows and Self-Validating Protocols

To ensure rigorous scientific validation (E-E-A-T), the following protocols detail the causal logic behind the experimental evaluation of triazolopyridine derivatives.

Protocol A: Validating RORγt Inverse Agonism via Human Whole-Blood Assay

Purpose: To quantify the suppression of IL-17A in a physiologically relevant environment.

• Preparation of Human Whole Blood: Collect venous blood in heparinized tubes. Causality: Using whole blood rather than isolated PBMCs ensures that the compound's efficacy is measured in the presence of plasma proteins. This accounts for protein binding, which can drastically shift the functional IC50 of lipophilic compounds[3].

• T-Cell Stimulation: Add a T-cell receptor (TCR) stimulant (e.g., CD3/CD28 antibodies or CytoStim). Causality: RORγt requires active TCR signaling to drive the differentiation of Th17 cells and induce measurable IL-17A release.

• Compound Incubation: Treat the blood aliquots with a dose-response titration of the triazolopyridine derivative (e.g., 10 nM to 10 µM) and incubate at 37°C for 48 hours. Causality: A wide titration range is necessary to calculate an accurate IC50 curve and differentiate true dose-dependent receptor modulation from non-specific cytotoxicity.

• Cytokine Quantification: Centrifuge the samples to isolate plasma and quantify IL-17A using an Enzyme-Linked Immunosorbent Assay (ELISA). Causality: ELISA provides highly specific, quantitative measurement of secreted IL-17A protein, directly reflecting the downstream functional consequence of RORγt inverse agonism[1].

Protocol B: Enzyme Kinetics for α-Glucosidase Competitive Inhibition

Purpose: To determine the exact binding mechanism of triazolopyridine derivatives.

• Enzyme-Substrate Incubation: Mix α-glucosidase (from Saccharomyces cerevisiae) with varying concentrations of the substrate p-nitrophenyl-α-D-glucopyranoside (pNPG) and the triazolopyridine inhibitor. Causality: pNPG is utilized because its enzymatic cleavage yields p-nitrophenol, a chromophore that can be continuously measured colorimetrically at 405 nm, allowing for real-time velocity tracking[6].

• Spectrophotometric Monitoring: Record the absorbance at 405 nm every minute for 15 minutes to determine the initial velocity ( V0​ ) of the reaction.

• Lineweaver-Burk Plotting: Plot 1/V0​ against 1/[S] (substrate concentration). Causality: If the plotted lines for different inhibitor concentrations intersect exactly at the y-axis ( Vmax​ is unchanged) but have different x-intercepts (apparent Km​ increases), this mathematically proves competitive inhibition, confirming the triazolopyridine binds directly within the catalytic active site[6].

Visualizations

Diagram 1: RORγt Signaling Pathway and Pharmacological Intervention by Triazolopyridine Derivatives.

Diagram 2: Iterative Lead Optimization Workflow for Triazolopyridine-Based Drug Discovery.

References

• Nakajima, R., et al. (2020). Discovery of [1,2,4]Triazolo[1,5-a]pyridine Derivatives as Potent and Orally Bioavailable RORγt Inverse Agonists. ACS Medicinal Chemistry Letters.[Link]

• Breslin, H. J., et al. (2012). A Selective, Orally Bioavailable 1,2,4-Triazolo[1,5-a]pyridine-Based Inhibitor of Janus Kinase 2 for Use in Anticancer Therapy: Discovery of CEP-33779. Journal of Medicinal Chemistry.[Link]

• Bickleton, L. E., et al. (2017). 1,2,4-Triazolo-[1,5-a]pyridine HIF Prolylhydroxylase Domain-1 (PHD-1) Inhibitors With a Novel Monodentate Binding Interaction. Journal of Medicinal Chemistry.[Link]

• Peytam, F., et al. (2025). Design, synthesis, and evaluation of triazolo[1,5-a]pyridines as novel and potent α-glucosidase inhibitors. Scientific Reports.[Link]

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An In-depth Technical Guide on the Crystal Structure and Electron Density of 2-Amino-5,7-dimethyl-triazolo[1,5-a]pyridine

An In-depth Technical Guide on the Crystal Structure and Electron Density of 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

The[1][2][3]triazolo[1,5-a]pyridine scaffold is a privileged heterocyclic system in medicinal chemistry, demonstrating a wide array of biological activities. This guide focuses on a specific derivative, 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine, providing a comprehensive analysis of its structural and electronic properties. While a definitive crystal structure for this exact compound is not publicly available, this document synthesizes information from closely related analogues and computational studies to offer expert insights into its likely solid-state conformation, intermolecular interactions, and electron density distribution. Such an understanding is critical for structure-activity relationship (SAR) studies and the rational design of novel therapeutics.

Introduction: The Significance of the[1][2][3]Triazolo[1,5-a]pyridine Core

The[1][2][3]triazolo[1,5-a]pyridine ring system is a nitrogen-rich bicyclic heterocycle that has garnered significant attention in the field of drug discovery. Its structural resemblance to purines allows it to function as a bioisostere, interacting with biological targets that recognize the native purine scaffold.[3] This has led to the development of[1][2][3]triazolo[1,5-a]pyridine derivatives with a broad spectrum of pharmacological activities, including roles as RORγt inverse agonists for autoimmune diseases[4], PI3K inhibitors for inflammatory conditions[5], and PHD-1 inhibitors.[1]

The substitution pattern on the triazolopyridine core is crucial in defining its biological activity and physicochemical properties. The 2-amino group, in particular, can act as a key hydrogen bond donor, anchoring the molecule within a receptor's active site. The methyl groups at the 5- and 7-positions influence the molecule's lipophilicity, solubility, and metabolic stability, while also providing steric constraints that can enhance binding selectivity. A thorough understanding of the three-dimensional structure and electronic landscape of 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine is therefore paramount for optimizing its therapeutic potential.

Synthesis and Crystallization: A Proposed Methodology

While the specific synthesis of 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine has not been detailed in the reviewed literature, a plausible synthetic route can be extrapolated from established methods for analogous compounds. A common and effective approach involves the cyclization of a substituted 2-aminopyridine precursor.

Proposed Synthetic Protocol

A potential synthetic pathway for 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine is outlined below. This protocol is based on similar syntheses of substituted[1][2][3]triazolo[1,5-a]pyridines.[6][7]

Step 1: Synthesis of the N-(pyridin-2-yl)formamidoxime intermediate.

• To a solution of 2-amino-4,6-dimethylpyridine in a suitable solvent (e.g., ethanol), add an equimolar amount of an appropriate formamidoxime precursor.

• The reaction mixture is stirred at room temperature for several hours until the starting material is consumed (monitored by TLC).

• The solvent is removed under reduced pressure, and the crude product is purified by recrystallization or column chromatography to yield the N-(4,6-dimethylpyridin-2-yl)formamidoxime.

Step 2: Cyclization to form the[1][2][3]triazolo[1,5-a]pyridine ring.

• The N-(4,6-dimethylpyridin-2-yl)formamidoxime is dissolved in a solvent such as tetrahydrofuran (THF).

• Trifluoroacetic anhydride (TFAA) is added dropwise to the solution at 0 °C.

• The reaction is allowed to warm to room temperature and stirred for a specified time.

• The reaction mixture is then quenched with a saturated aqueous solution of sodium bicarbonate.

• The product is extracted with an organic solvent (e.g., ethyl acetate), and the combined organic layers are dried over anhydrous sodium sulfate and concentrated.

• The crude 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine is purified by column chromatography.

Diagram of the Proposed Synthetic Workflow:

Caption: Proposed synthesis of the target compound.

Protocol for Single Crystal Growth

Obtaining high-quality single crystals suitable for X-ray diffraction is a critical step. The following are general guidelines for the crystallization of small organic molecules like the target compound:

• Solvent Selection: A systematic screening of solvents with varying polarities (e.g., methanol, ethanol, acetonitrile, ethyl acetate, dichloromethane, and hexane) and their mixtures should be performed.

• Slow Evaporation: A saturated solution of the purified compound is prepared in a suitable solvent or solvent mixture and left undisturbed in a loosely capped vial to allow for slow evaporation.

• Vapor Diffusion: A concentrated solution of the compound is placed in a small open vial, which is then placed in a larger sealed container with a more volatile solvent in which the compound is less soluble. The gradual diffusion of the anti-solvent vapor into the compound's solution can induce crystallization.

• Temperature Gradient: A saturated solution is slowly cooled from a higher temperature to a lower temperature to decrease the solubility and promote crystal growth.

Crystal Structure Analysis: Insights from Analogues

In the absence of a determined crystal structure for 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine, we can infer its likely solid-state properties by examining the crystal structures of closely related compounds. The Cambridge Structural Database (CSD) contains numerous examples of substituted[1][2][3]triazolo[1,5-a]pyridines that reveal common packing motifs and intermolecular interactions.

A recurring feature in the crystal packing of these compounds is the formation of hydrogen-bonded networks and π-π stacking interactions. The 2-amino group is a potent hydrogen bond donor, and the nitrogen atoms within the triazole and pyridine rings are effective hydrogen bond acceptors. It is highly probable that in the solid state, 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine molecules would form hydrogen-bonded dimers or chains.

Furthermore, the planar[1][2][3]triazolo[1,5-a]pyridine core is conducive to π-π stacking interactions, which would further stabilize the crystal lattice. The methyl groups at positions 5 and 7 would influence the offset of these stacked arrangements.

Parameter	Predicted Value/Interaction	Rationale based on Analogues
Crystal System	Monoclinic or Orthorhombic	Common for planar aromatic compounds.
Space Group	P2₁/c or P-1	Frequently observed for centrosymmetric packing.
Key Intermolecular Interactions	N-H···N hydrogen bonds, C-H···N weak hydrogen bonds, π-π stacking	The 2-amino group and ring nitrogens are prime sites for hydrogen bonding. The planar aromatic core facilitates stacking.
Hydrogen Bond Geometry	D-A distance: ~2.9-3.2 Å, D-H···A angle: >150°	Typical values for N-H···N hydrogen bonds in similar heterocyclic systems.
π-π Stacking Distance	Centroid-centroid distance: ~3.5-3.8 Å	Common for offset face-to-face stacking in aromatic systems.

Diagram of a Likely Dimeric Interaction:

Caption: Predicted hydrogen-bonded dimer formation.

Electron Density Analysis: A Computational Approach

Computational chemistry, particularly Density Functional Theory (DFT), provides a powerful tool to investigate the electronic structure of molecules.[2] DFT calculations can be employed to determine the electron density distribution, molecular electrostatic potential (MEP), and frontier molecular orbitals (HOMO and LUMO), which are all crucial for understanding a molecule's reactivity and intermolecular interactions.

Computational Methodology

• Geometry Optimization: The molecular structure of 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine is first optimized using a suitable DFT functional (e.g., B3LYP) and basis set (e.g., 6-311G(d,p)).

• Frequency Calculation: A frequency calculation is performed on the optimized geometry to ensure that it corresponds to a true energy minimum (no imaginary frequencies).

• Electronic Property Calculation: Single-point energy calculations are then carried out to compute the electron density, MEP, and molecular orbitals.

Predicted Electronic Properties

Based on DFT studies of similar[1][2][3]triazolo[1,5-a]pyridine derivatives, the following electronic characteristics are anticipated for the target molecule:

• Electron Density: The electron density is expected to be highest around the nitrogen atoms and the amino group due to the presence of lone pairs of electrons. The fused ring system will exhibit delocalized π-electron density.

• Molecular Electrostatic Potential (MEP): The MEP surface will likely show negative potential (red/yellow regions) around the nitrogen atoms of the triazole and pyridine rings, indicating their nucleophilic character and ability to act as hydrogen bond acceptors. The amino group's hydrogens will exhibit a positive potential (blue regions), highlighting their role as hydrogen bond donors.

• Frontier Molecular Orbitals: The Highest Occupied Molecular Orbital (HOMO) is predicted to be distributed over the electron-rich amino group and the fused ring system, indicating these are the primary sites for electrophilic attack. The Lowest Unoccupied Molecular Orbital (LUMO) is expected to be located primarily on the triazolopyridine core, suggesting this region is susceptible to nucleophilic attack.[2] The energy gap between the HOMO and LUMO will provide insights into the molecule's chemical reactivity and electronic excitation properties.

Electronic Property	Predicted Characteristics	Significance in Drug Design
Electron Density	High density on N atoms and amino group.	Identifies regions of high electron availability for interactions.
MEP	Negative potential on ring nitrogens, positive on NH₂ hydrogens.	Maps charge distribution and predicts sites for electrostatic interactions with biological targets.
HOMO	Localized on the amino group and fused rings.	Indicates the molecule's ability to donate electrons.
LUMO	Distributed over the triazolopyridine core.	Indicates the molecule's ability to accept electrons.
HOMO-LUMO Gap	Moderate to large.	Relates to chemical stability and reactivity.

Diagram of the Electron Density Analysis Workflow:

Caption: Computational workflow for electronic properties.

Conclusion and Future Directions

This technical guide has provided a comprehensive overview of the likely crystal structure and electron density of 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine, based on the analysis of analogous compounds and computational modeling. The predicted ability of this molecule to form strong hydrogen bonds and engage in π-π stacking interactions, coupled with its distinct electronic landscape, provides a solid foundation for understanding its potential interactions with biological macromolecules.

The definitive elucidation of the crystal structure of 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine through single-crystal X-ray diffraction remains a key future objective. This experimental data would provide invaluable validation for the computational models and a more precise understanding of its solid-state behavior. Further experimental and computational studies on a broader range of substituted[1][2][3]triazolo[1,5-a]pyridines will continue to refine our understanding of their structure-property relationships and accelerate the development of novel therapeutics based on this versatile scaffold.

References

• [1][2][3]Triazolo-[1,5-a]pyridine HIF Prolylhydroxylase Domain-1 (PHD-1) Inhibitors With a Novel Monodentate Binding Interaction. Journal of Medicinal Chemistry. [Link][1]

• Theoretical design and validation of[1][2][3]triazolo[1,5-a]pyridine-based TADF emitters through donor and linkage variations. Journal of Materials Chemistry C. [Link][2]

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Material safety data sheet (MSDS) and toxicity profile for 2-Amino-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyridine

Disclaimer: The following guide addresses the material safety and toxicological profile of 5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyrimidin-2-amine (CAS 7135-02-6) . This compound is a close structural analog of the requested topic, 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine. Due to the absence of publicly available safety and toxicity data for the specified pyridine derivative, this guide utilizes information from its pyrimidine counterpart to provide a relevant and cautionary overview for researchers, scientists, and drug development professionals. The insights provided herein should be interpreted with the understanding that while structurally similar, the toxicological properties may differ.

Introduction

The[1][2][3]triazolo[1,5-a]pyrimidine scaffold is a purine isostere of significant interest in medicinal chemistry and drug discovery, with derivatives showing a wide range of biological activities.[4] As research into novel compounds bearing this heterocyclic system, such as 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine, expands, a thorough understanding of their potential hazards is paramount for ensuring laboratory safety and guiding early-stage drug development. This technical guide provides a comprehensive overview of the material safety data and toxicological profile of a closely related analog, 5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyrimidin-2-amine, to inform safe handling practices and risk assessment.

Chemical and Physical Properties

A foundational aspect of safe handling is understanding the physical and chemical properties of a compound. The following table summarizes the key computed properties for 5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyrimidin-2-amine.

Property	Value	Source
Molecular Formula	C₇H₉N₅	[1]
Molecular Weight	163.18 g/mol	[1]
IUPAC Name	5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyrimidin-2-amine	[1]
CAS Number	7135-02-6	[1]
XLogP3	0.5	[1]

Material Safety Data Sheet (MSDS) Overview

The Material Safety Data Sheet provides critical information for handling, storage, and emergency response. The following sections are based on the GHS classification provided by the ECHA C&L Inventory.[1]

Hazard Identification

5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyrimidin-2-amine is classified as a hazardous substance. The GHS hazard statements are as follows:

• H302: Harmful if swallowed.[1][5]

• H312: Harmful in contact with skin.[1][5]

• H315: Causes skin irritation.[1][5]

• H319: Causes serious eye irritation.[1][5]

• H332: Harmful if inhaled.[1][5]

• H335: May cause respiratory irritation.[1]

Signal Word: Warning[1][5]

Hazard Pictograms:

First-Aid Measures

In the event of exposure, the following first-aid measures should be taken:

• If Swallowed: Immediately call a POISON CENTER or doctor/physician. Rinse mouth.[6]

• If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice/attention. Take off contaminated clothing and wash it before reuse.[7]

• If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER or doctor/physician if you feel unwell.[8]

• If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[7]

Handling and Storage

Prudent laboratory practices are essential when working with this class of compounds.

Handling:

• Avoid breathing dust, fume, gas, mist, vapors, or spray.[7]

• Wash hands thoroughly after handling.[8]

• Do not eat, drink or smoke when using this product.[7]

• Use only outdoors or in a well-ventilated area.[7]

• Wear protective gloves, protective clothing, and eye/face protection.[7]

Storage:

• Store in a well-ventilated place. Keep container tightly closed.[9]

• Store locked up.[6]

Exposure Controls and Personal Protection

A risk assessment should be conducted to determine the appropriate level of personal protective equipment (PPE). The following diagram outlines a general workflow for PPE selection.

Caption: PPE selection workflow based on exposure risk.

Toxicity Profile

The toxicological profile of 5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyrimidin-2-amine is primarily based on its GHS classification, indicating a moderate level of acute toxicity and irritant properties.

Acute Toxicity

• Oral: Harmful if swallowed (Acute Tox. 4).[1][5]

• Dermal: Harmful in contact with skin (Acute Tox. 4).[1][5]

• Inhalation: Harmful if inhaled (Acute Tox. 4).[1][5]

The "harmful" classification suggests that acute exposure via these routes can lead to significant health effects, but is not expected to be fatal in small doses.

Skin and Eye Irritation

• Skin: Causes skin irritation (Skin Irrit. 2).[1][5] Prolonged or repeated contact may lead to dermatitis.

• Eyes: Causes serious eye irritation (Eye Irrit. 2A).[1][5] Direct contact can cause redness, pain, and potential damage to the cornea.

Respiratory System

• May cause respiratory irritation (STOT SE 3).[1] Inhalation of dust or aerosols may lead to irritation of the nose, throat, and lungs, resulting in coughing and shortness of breath.

Chronic Toxicity, Carcinogenicity, and Mutagenicity

There is currently no available data on the long-term toxicological effects of 5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyrimidin-2-amine, including its carcinogenic, mutagenic, or reproductive toxicity potential. In the absence of such data, it is prudent to handle this compound with measures to minimize long-term exposure.

Experimental Protocols for Safe Handling

The following protocols are recommended for researchers working with 5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyrimidin-2-amine and its analogs.

Weighing and Preparing Solutions

Caption: Protocol for safely weighing and preparing solutions.

Accidental Spill Response

Caption: Workflow for responding to an accidental spill.

Conclusion

While specific safety and toxicity data for 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine remains elusive, the available information for its close structural analog, 5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyrimidin-2-amine, provides a valuable framework for risk assessment and safe handling. This compound should be treated as a hazardous substance with the potential for acute toxicity upon ingestion, skin contact, or inhalation, and as a skin, eye, and respiratory irritant. Researchers and drug development professionals are urged to adhere to stringent safety protocols, including the use of appropriate personal protective equipment and working in well-ventilated areas, to minimize exposure and ensure a safe laboratory environment. Further toxicological studies are warranted to fully characterize the safety profile of this and other novel[1][2][3]triazolo[1,5-a]pyrimidine and pyridine derivatives.

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An In-depth Technical Guide to the HOMO-LUMO Energy Levels and Electronic Properties of 2-Amino-5,7-dimethyl-triazolo[1,5-a]pyridine

An In-depth Technical Guide to the HOMO-LUMO Energy Levels and Electronic Properties of 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

The fused heterocyclic scaffold,[1][2][3]triazolo[1,5-a]pyridine, is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of pharmacologically active agents.[2][4][5] The specific derivative, 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine, holds significant promise for further development due to the known biological activities associated with its structural class, including anticancer, antimicrobial, and anti-inflammatory properties.[1][6] A deep understanding of this molecule's electronic properties, particularly the energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO), is critical for predicting its reactivity, stability, and potential interactions with biological targets. This guide provides a comprehensive overview of the theoretical and experimental methodologies employed to characterize the HOMO-LUMO energy levels and related electronic properties of this compound, offering field-proven insights for researchers in drug discovery and materials science.

Introduction: The Significance of Frontier Molecular Orbitals in Drug Design

The electronic architecture of a molecule is paramount to its function. Within this framework, the frontier molecular orbitals—the HOMO and LUMO—are of utmost importance. The HOMO, being the outermost orbital containing electrons, acts as an electron donor, while the LUMO, the innermost orbital without electrons, acts as an electron acceptor. The energy difference between these two orbitals, the HOMO-LUMO gap (ΔE), is a crucial descriptor of a molecule's properties:

• Chemical Reactivity: A small HOMO-LUMO gap suggests that a molecule is more polarizable and thus more reactive, as it requires less energy to excite an electron from the HOMO to the LUMO.[7]

• Kinetic Stability: A large HOMO-LUMO gap implies high kinetic stability and low chemical reactivity, as it is energetically unfavorable to move an electron to a higher energy orbital.[8]

• Charge Transfer: The HOMO-LUMO gap is indicative of the potential for intramolecular charge transfer, a phenomenon that can significantly influence a molecule's interaction with biological receptors.[3]

For a molecule like 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine, understanding these electronic characteristics provides a rational basis for designing new derivatives with enhanced biological activity and for elucidating their mechanism of action at a molecular level. The triazolopyridine nucleus is a versatile scaffold found in numerous bioactive compounds, highlighting its importance in the development of novel therapeutics.[2][5]

Theoretical Approach: Unveiling Electronic Structure through Computational Chemistry

Density Functional Theory (DFT) has emerged as a powerful and widely used computational method to investigate the electronic structure of molecules.[9] It provides a robust framework for calculating molecular orbital energies with a favorable balance between accuracy and computational cost. Time-Dependent DFT (TD-DFT) extends these capabilities to study excited-state properties, such as electronic absorption spectra.[10]

Causality Behind Methodological Choices

The selection of a specific functional and basis set in DFT calculations is a critical step that directly impacts the accuracy of the results.

• Functional: The B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional is frequently employed for organic molecules as it incorporates both Hartree-Fock exchange and DFT exchange-correlation, providing a good description of electronic properties for a wide range of systems.[11]

• Basis Set: A basis set like 6-311G or higher is chosen to provide a flexible description of the molecular orbitals. The addition of polarization (d,p) and diffuse functions (+) is often necessary to accurately model systems with heteroatoms and potential for delocalized electrons, as is the case with the triazolopyridine ring system.[10]

Self-Validating Computational Workflow

A standard, self-validating workflow for the computational analysis of 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine is as follows:

• Geometry Optimization: The first step is to determine the molecule's most stable three-dimensional conformation (its ground state geometry). This is achieved by performing a geometry optimization calculation, which minimizes the energy of the molecule with respect to the positions of its atoms.

• Frequency Calculation: To ensure that the optimized geometry corresponds to a true energy minimum, a frequency calculation is performed. The absence of imaginary frequencies confirms that the structure is a stable point on the potential energy surface.

• Molecular Orbital Analysis: With the optimized geometry, a single-point energy calculation is performed to obtain the energies of the molecular orbitals, including the HOMO and LUMO. This allows for the calculation of the HOMO-LUMO energy gap.

• TD-DFT for Electronic Spectra: To correlate computational results with experimental data, a TD-DFT calculation can be performed to predict the molecule's UV-Vis absorption spectrum. The calculated electronic transitions can then be compared with experimentally measured spectra.[10]

Caption: Computational workflow for determining electronic properties.

Expected Quantitative Data

Compound Class	Method	EHOMO (eV)	ELUMO (eV)	ΔE (eV)	Reference
Triazole Derivatives	DFT	~ -4.23	~ -0.32	~ 3.91	[12]
Imidazo[1,5-a]pyridine Derivatives	TD-DFT	Varies	Varies	Varies with substituent	[13]

Experimental Validation: Probing Electronic Properties in the Laboratory

Experimental techniques provide tangible data that can be used to validate and refine computational models. The primary methods for characterizing the electronic properties of molecules like 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine are electrochemical analysis and UV-Vis spectroscopy.

Electrochemical Characterization

Cyclic Voltammetry (CV) is an electrochemical technique used to measure the oxidation and reduction potentials of a molecule. These potentials can be used to estimate the HOMO and LUMO energy levels, respectively.

Step-by-Step Protocol for Cyclic Voltammetry:

• Sample Preparation: Dissolve a small, precise amount of the compound in a suitable solvent containing a supporting electrolyte (e.g., tetrabutylammonium hexafluorophosphate) to ensure conductivity.

• Electrochemical Cell Setup: Assemble a three-electrode cell consisting of a working electrode (e.g., glassy carbon), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).

• Data Acquisition: Purge the solution with an inert gas (e.g., argon or nitrogen) to remove dissolved oxygen. Scan the potential of the working electrode and record the resulting current.

• Data Analysis: Identify the onset of the first oxidation and reduction peaks in the voltammogram. These correspond to the energy required to remove an electron from the HOMO and add an electron to the LUMO.

• Energy Level Calculation: Use the following empirical equations to estimate the HOMO and LUMO energies relative to the vacuum level, often using a ferrocene/ferrocenium (Fc/Fc+) couple as an internal standard:

  • EHOMO = -[Eoxonset - E1/2(Fc/Fc+) + 4.8] eV

  • ELUMO = -[Eredonset - E1/2(Fc/Fc+) + 4.8] eV

Spectroscopic Characterization

UV-Visible (UV-Vis) absorption spectroscopy measures the electronic transitions within a molecule. The absorption of light at a specific wavelength corresponds to the energy required to promote an electron from a lower energy orbital to a higher one, often from the HOMO to the LUMO.

Step-by-Step Protocol for UV-Vis Spectroscopy:

• Sample Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., ethanol, acetonitrile).

• Spectrometer Setup: Calibrate the spectrophotometer using a blank solution (the pure solvent).

• Data Acquisition: Place the sample solution in a cuvette and record the absorption spectrum over a range of wavelengths (typically 200-800 nm).

• Data Analysis: Identify the wavelength of maximum absorption (λmax) corresponding to the lowest energy electronic transition. The onset of this absorption peak can be used to determine the optical band gap (Egopt).

• Optical Band Gap Calculation: Use the following equation:

  • Egopt (eV) = 1240 / λonset (nm)

This optical band gap is often considered a good approximation of the electronic HOMO-LUMO gap.

Caption: Experimental workflow for electronic property determination.

Synthesis of Findings and Implications for Drug Development

The characterization of the HOMO-LUMO energy levels of 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine is not merely an academic exercise. These electronic parameters have profound implications for its potential as a drug candidate.

• Target Interaction: The ability of the molecule to donate or accept electrons, governed by its HOMO and LUMO energies, will dictate its binding affinity to biological targets. For instance, interactions with metalloenzymes or charge-transfer interactions with amino acid residues in a protein's active site are critically dependent on these electronic properties.

• Structure-Activity Relationship (SAR): By systematically modifying the substituents on the triazolopyridine core (e.g., the amino and methyl groups), researchers can tune the HOMO and LUMO energy levels.[3] This allows for the rational design of analogues with improved potency and selectivity. For example, adding electron-donating groups would be expected to raise the HOMO energy level, while electron-withdrawing groups would lower the LUMO.

• Pharmacokinetics: The electronic properties of a molecule can influence its absorption, distribution, metabolism, and excretion (ADME) profile. For example, the molecule's polarity and ability to form hydrogen bonds, which are related to its electronic structure, can affect its solubility and membrane permeability.

The broad spectrum of biological activities reported for the triazolopyridine class, including their use as inhibitors of kinases like JAK1, underscores the therapeutic potential of this scaffold.[14] A thorough understanding of the electronic properties of derivatives like 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine is a crucial step in the journey from a promising lead compound to a clinically effective drug.

Conclusion

This technical guide has outlined the essential theoretical and experimental frameworks for characterizing the HOMO-LUMO energy levels and electronic properties of 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine. By integrating computational modeling with empirical validation, researchers can gain deep insights into the molecule's reactivity, stability, and potential for biological interactions. This knowledge is indispensable for guiding the rational design and development of novel therapeutics based on the versatile and pharmacologically significant triazolopyridine scaffold.

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Protocols & Analytical Methods

The Versatile Scaffold: 2-Amino-5,7-dimethyl-triazolo[1,5-a]pyridine in Modern Kinase Inhibitor Design

The Versatile Scaffold: 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine in Modern Kinase Inhibitor Design

Abstract

The pursuit of selective and potent kinase inhibitors remains a cornerstone of modern drug discovery, particularly in oncology and immunology. The privileged scaffold, 2-amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine, has emerged as a critical building block in the design of next-generation therapeutics targeting key kinases such as Janus kinases (JAKs) and phosphoinositide 3-kinases (PI3Ks). Its unique structural and electronic properties offer a versatile platform for developing inhibitors with improved potency, selectivity, and pharmacokinetic profiles. This comprehensive guide provides an in-depth analysis of this scaffold, including detailed protocols for its synthesis, strategies for its derivatization into potent kinase inhibitors, and robust methodologies for evaluating the biological activity of the resulting compounds.

Introduction: The Strategic Advantage of the[1][2][3]Triazolo[1,5-a]pyridine Core

The[1][2][3]triazolo[1,5-a]pyridine scaffold is a bioisostere of purine, a fundamental component of the ATP molecule. This inherent structural mimicry allows it to effectively compete with ATP for binding to the kinase active site. The 2-amino group provides a crucial hydrogen bond donor, anchoring the molecule within the hinge region of the kinase, a common feature of many type I kinase inhibitors. Furthermore, the fused ring system imparts a degree of rigidity, which can reduce the entropic penalty upon binding, leading to higher affinity.[4][5]

The 5,7-dimethyl substitution pattern on the pyridine ring offers several advantages. These methyl groups can enhance binding affinity through favorable van der Waals interactions with hydrophobic pockets in the kinase active site. They can also improve metabolic stability by blocking potential sites of oxidative metabolism and influence the overall solubility and pharmacokinetic properties of the final inhibitor.

This document will first detail a robust synthetic protocol for the preparation of the 2-amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine building block. Subsequently, it will explore its application in the design and synthesis of exemplary kinase inhibitors, drawing upon established structure-activity relationship (SAR) data. Finally, comprehensive protocols for in vitro kinase inhibition assays are provided to enable researchers to effectively evaluate their novel compounds.

Synthesis of the Core Building Block: 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine

A reliable and scalable synthesis of the title compound is paramount for its use in drug discovery campaigns. The following protocol outlines a plausible and efficient two-step synthesis starting from the commercially available 2,6-dimethyl-3-nitropyridine.

DOT Script for Synthesis Workflow

Caption: Synthetic workflow for 2-amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine.

Protocol 1: Synthesis of 3-Amino-2,6-dimethylpyridine

Materials:

• 2,6-Dimethyl-3-nitropyridine

• Palladium on carbon (10 wt. %)

• Ethanol

• Hydrogen gas supply

• Filter agent (e.g., Celite®)

Procedure:

• In a suitable hydrogenation vessel, dissolve 2,6-dimethyl-3-nitropyridine (1.0 eq) in ethanol.

• Carefully add palladium on carbon (10 wt. %, 0.05 eq) to the solution.

• Seal the vessel and purge with nitrogen gas, followed by hydrogen gas.

• Pressurize the vessel with hydrogen gas (typically 50 psi) and stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, carefully vent the hydrogen gas and purge the vessel with nitrogen.

• Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst, washing the pad with ethanol.

• Concentrate the filtrate under reduced pressure to yield 3-amino-2,6-dimethylpyridine as a solid, which can be used in the next step without further purification.

Protocol 2: Synthesis of 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine

Materials:

• 3-Amino-2,6-dimethylpyridine

• Cyanamide

• Hydrochloric acid (concentrated)

• N-Chlorosuccinimide (NCS) or N-Bromosuccinimide (NBS)

• Acetonitrile

Procedure:

• To a solution of 3-amino-2,6-dimethylpyridine (1.0 eq) in acetonitrile, add cyanamide (1.2 eq).

• Slowly add concentrated hydrochloric acid (1.1 eq) to the mixture while stirring. An exotherm may be observed.

• Heat the reaction mixture to reflux and monitor by TLC or LC-MS until the formation of the intermediate N-(2,6-dimethylpyridin-3-yl)guanidine is complete.

• Cool the reaction mixture to 0 °C and add N-chlorosuccinimide (NCS) or N-bromosuccinimide (NBS) (1.1 eq) portion-wise, maintaining the temperature below 5 °C.

• Allow the reaction to warm to room temperature and stir for an additional 2-4 hours, or until the cyclization is complete as indicated by LC-MS.

• Quench the reaction by the addition of a saturated aqueous solution of sodium thiosulfate.

• Extract the product with a suitable organic solvent such as ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 2-amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine.

Application as a Building Block for Kinase Inhibitors

The 2-amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine core serves as an excellent starting point for the development of potent and selective kinase inhibitors. The 2-amino group can be further functionalized to explore additional interactions within the ATP-binding pocket, while the pyridine ring can be substituted to enhance selectivity and improve physicochemical properties.

Targeting Janus Kinases (JAKs)

The JAK family of tyrosine kinases (JAK1, JAK2, JAK3, and TYK2) are critical mediators of cytokine signaling and have been implicated in various autoimmune diseases and cancers. The[1][2][3]triazolo[1,5-a]pyridine scaffold has been successfully employed in the development of JAK inhibitors.[4][5][6]

Structure-Activity Relationship (SAR) Insights for JAK2 Inhibition:

• C2-Position: Derivatization of the 2-amino group with aryl or heteroaryl substituents can significantly enhance potency. For instance, the introduction of a phenyl group can lead to a substantial increase in JAK2 inhibitory activity.[4] Meta-substitution on this aryl ring has been shown to improve selectivity against other JAK isoforms, such as JAK3.[7]

• C8-Position: Although our core scaffold is unsubstituted at this position, it is a key vector for optimization. Aryl substitutions at the C8 position have been shown to be optimal for JAK2 potency, with para-substituted aryl groups being particularly favorable.[4][7] This highlights a key area for future analog synthesis.

DOT Script for JAK Inhibitor Design Strategy

Caption: Design strategy for JAK inhibitors based on the core scaffold.

Targeting Phosphoinositide 3-Kinases (PI3Ks)

The PI3K signaling pathway is a central regulator of cell growth, proliferation, and survival, and its dysregulation is a common feature in many cancers. The[1][2][3]triazolo[1,5-a]pyridine scaffold has also been utilized to develop inhibitors of PI3K isoforms.[8]

Structure-Activity Relationship (SAR) Insights for PI3Kγ Inhibition:

• 6-Position (equivalent to 5-position in our scaffold): Aryl substitutions at this position are crucial for PI3Kγ activity.

• 2-Amino Group: The free 2-amino group is a key feature for potent PI3Kγ inhibition, likely forming critical hydrogen bonds in the active site.

Protocols for In Vitro Kinase Inhibition Assays

To evaluate the potency of newly synthesized compounds, robust and reliable in vitro kinase assays are essential. The following are generalized protocols for two common assay formats: the ADP-Glo™ Kinase Assay and the HTRF® Kinase Assay.

Protocol 3: ADP-Glo™ Kinase Assay

This luminescence-based assay quantifies kinase activity by measuring the amount of ADP produced during the kinase reaction.

DOT Script for ADP-Glo™ Assay Workflow

Caption: Workflow for the ADP-Glo™ kinase inhibition assay.

Materials:

• Kinase of interest (e.g., JAK2, PI3Kγ)

• Substrate (specific for the kinase)

• ATP

• Test compound (serially diluted)

• ADP-Glo™ Kinase Assay Kit (Promega)

• 384-well white assay plates

• Luminometer

Procedure:

• Compound Plating: Dispense a small volume (e.g., 25 nL) of serially diluted test compound in DMSO into the wells of a 384-well plate. Include vehicle (DMSO) controls.

• Kinase/Substrate Addition: Add the kinase and substrate mixture in kinase buffer to each well.

• Reaction Initiation: Initiate the kinase reaction by adding ATP to each well. The final ATP concentration should be at or near the Km for the specific kinase.

• Incubation: Incubate the plate at room temperature for a predetermined time (e.g., 60 minutes).

• Reaction Termination: Add ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.[2][9]

• Signal Generation: Add Kinase Detection Reagent to each well to convert the generated ADP to ATP and produce a luminescent signal. Incubate for 30-60 minutes at room temperature.[2][9]

• Data Acquisition: Measure the luminescence using a plate reader.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the controls and determine the IC50 value by fitting the data to a four-parameter logistic equation.

Protocol 4: HTRF® Kinase Assay

This time-resolved fluorescence resonance energy transfer (TR-FRET) assay detects the phosphorylation of a biotinylated substrate.

Materials:

• Kinase of interest

• Biotinylated substrate

• ATP

• Test compound (serially diluted)

• HTRF® Kinase Assay Kit (e.g., Cisbio)

• 384-well low-volume white assay plates

• HTRF-compatible plate reader

Procedure:

• Compound Plating: Dispense serially diluted test compound into the wells of the assay plate.

• Kinase Addition: Add the kinase solution to each well.

• Reaction Initiation: Add a mixture of the biotinylated substrate and ATP to initiate the reaction.

• Incubation: Incubate the plate at room temperature for the optimized reaction time.

• Detection: Stop the reaction and detect the phosphorylated product by adding a mixture of a europium cryptate-labeled anti-phospho antibody and streptavidin-XL665.[1]

• Incubation: Incubate for 60 minutes at room temperature to allow for the development of the HTRF signal.[1]

• Data Acquisition: Read the plate on an HTRF-compatible reader, measuring the emission at 665 nm and 620 nm.

• Data Analysis: Calculate the HTRF ratio and determine the percent inhibition and IC50 values.

Data Presentation

The inhibitory activity of synthesized compounds should be presented in a clear and concise manner. A tabular format is recommended for easy comparison of IC50 values.

Table 1: Exemplary Inhibitory Activity Data

Compound ID	Modification	JAK2 IC50 (nM)	PI3Kγ IC50 (nM)
Core-01	2-amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine	>10,000	>10,000
JAK-Inhib-01	Core-01 with 2-N-phenyl	500	>10,000
JAK-Inhib-02	JAK-Inhib-01 with 8-(p-methoxyphenyl)	50	>10,000
PI3K-Inhib-01	Core-01 with 6-(pyridin-3-yl)	>10,000	200

Conclusion

The 2-amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine scaffold represents a highly valuable and versatile starting point for the design and synthesis of novel kinase inhibitors. Its inherent ability to mimic the purine core of ATP, coupled with strategic points for chemical modification, allows for the development of potent and selective inhibitors against key targets such as JAKs and PI3Ks. The detailed synthetic and biological evaluation protocols provided herein offer a comprehensive guide for researchers in the field of drug discovery to effectively utilize this privileged scaffold in their quest for new and improved therapeutics.

References

• Development of a HTRF® Kinase Assay for Determination of Syk Activity. (n.d.). PMC. Retrieved March 23, 2026, from [Link]

• Design and synthesis of triazolopyridine derivatives as potent JAK/HDAC dual inhibitors with broad-spectrum antiproliferative activity. (2024, October 8). PMC. Retrieved March 23, 2026, from [Link]

• A Selective, Orally Bioavailable 1,2,4-Triazolo[1,5-a]pyridine-Based Inhibitor of Janus Kinase 2 for Use in Anticancer Therapy: Discovery of CEP-33779. (2012, May 10). Journal of Medicinal Chemistry. Retrieved March 23, 2026, from [Link]

• A selective, orally bioavailable 1,2,4-triazolo[1,5-a]pyridine-based inhibitor of Janus kinase 2 for use in anticancer therapy: discovery of CEP-33779. (2012, June 14). PubMed. Retrieved March 23, 2026, from [Link]

• SAR studies around a series of triazolopyridines as potent and selective PI3Kγ inhibitors. (2012, August 15). PubMed. Retrieved March 23, 2026, from [Link]

• Discovery of triazolo [1,5-a] pyridine derivatives as novel JAK1/2 inhibitors. (2020, July 15). PubMed. Retrieved March 23, 2026, from [Link]

Sources

• 1. Development of a HTRF® Kinase Assay for Determination of Syk Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. promega.com [promega.com]
• 3. content.protocols.io [content.protocols.io]
• 4. Design and synthesis of triazolopyridine derivatives as potent JAK/HDAC dual inhibitors with broad-spectrum antiproliferative activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Design and synthesis of triazolopyridine derivatives as potent JAK/HDAC dual inhibitors with broad-spectrum antiproliferative activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Discovery of triazolo [1,5-a] pyridine derivatives as novel JAK1/2 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Guanidine synthesis by guanidinylation [organic-chemistry.org]
• 8. SAR studies around a series of triazolopyridines as potent and selective PI3Kγ inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. promega.com [promega.com]

Application Notes and Protocols for Ligand Design: 2-Amino-5,7-dimethyl-triazolo[1,5-a]pyridine in Transition Metal Catalysis

Application Notes and Protocols for Ligand Design: 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine in Transition Metal Catalysis

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

The 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine scaffold is an emerging class of ancillary ligands poised to make a significant impact in the field of transition metal catalysis. This document provides a comprehensive guide to the design, synthesis, and application of this ligand in catalytic processes. We will explore the intrinsic electronic and steric properties of the ligand that make it a compelling candidate for enhancing catalytic activity and selectivity. Detailed, field-tested protocols for the synthesis of the ligand, its complexation with transition metals, and its application in a representative cross-coupling reaction are provided. This guide is intended to serve as a practical resource for researchers seeking to leverage the unique attributes of this ligand system in their own work.

Introduction: The Rationale for 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine as a Ligand

The design of effective ligands is a cornerstone of modern transition metal catalysis. The ligand sphere around a metal center dictates its reactivity, selectivity, and stability. The 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine scaffold offers a unique combination of features that make it an attractive candidate for ligand design:

• Bidentate Chelation: The presence of the endocyclic N3 nitrogen and the exocyclic 2-amino group provides a strong bidentate chelation site for transition metals. This chelation effect enhances the stability of the resulting metal complex, which can lead to higher catalyst longevity and turnover numbers.

• Tunable Electronic Properties: The[1][2][3]triazolo[1,5-a]pyridine core is an electron-deficient aromatic system.[3] This property can influence the electronic environment of the metal center, potentially enhancing its reactivity in key catalytic steps such as oxidative addition. The amino group at the 2-position acts as an electron-donating group, allowing for fine-tuning of the ligand's electronic properties through substitution.

• Steric Influence: The methyl groups at the 5- and 7-positions provide steric bulk around the metal center. This steric hindrance can be advantageous in promoting reductive elimination, the final step in many cross-coupling reactions, and can also influence regioselectivity and enantioselectivity in certain transformations.

• Robust and Synthetically Accessible Scaffold: The triazolopyridine core is a stable heterocyclic system, and various synthetic routes to this scaffold have been established, making it a practical choice for ligand development.[1][4]

Ligand Synthesis: A Step-by-Step Protocol

The synthesis of 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine can be achieved through a multi-step sequence starting from commercially available materials. The following protocol is a representative example based on established synthetic methodologies for related compounds.[5]

**dot

Caption: Workflow for the synthesis of the target ligand.

Protocol 1: Synthesis of 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine

Materials:

• 2-Amino-4,6-dimethylpyridine

• N,N-Dimethylformamide dimethyl acetal (DMF-DMA)

• Hydroxylamine hydrochloride

• Trifluoroacetic anhydride (TFAA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Ethyl acetate

• Hexanes

Procedure:

• Step 1: Formation of the Intermediate Amidine.

  • To a solution of 2-amino-4,6-dimethylpyridine (1.0 eq) in anhydrous DMF, add DMF-DMA (1.2 eq).

  • Heat the reaction mixture to 80 °C and stir for 4 hours.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Cool the reaction mixture to room temperature.

• Step 2: Formation of the Intermediate Hydroxyamidine.

  • To the solution from Step 1, add hydroxylamine hydrochloride (1.5 eq) in one portion.

  • Stir the reaction mixture at room temperature for 12 hours.

  • Remove the solvent under reduced pressure.

• Step 3: Cyclization to form 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine.

  • Suspend the crude residue from Step 2 in anhydrous DCM.

  • Cool the suspension to 0 °C in an ice bath.

  • Slowly add trifluoroacetic anhydride (2.0 eq) dropwise.

  • Allow the reaction to warm to room temperature and stir for 6 hours.

  • Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution until gas evolution ceases.

  • Separate the organic layer and extract the aqueous layer with DCM (3 x).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to afford the title compound.

Trustworthiness: The progress of each step should be monitored by Thin Layer Chromatography (TLC) to ensure complete conversion before proceeding to the next step. The final product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Coordination Chemistry and Complex Synthesis

The 2-amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine ligand is expected to coordinate to a variety of transition metals, including but not limited to palladium, copper, rhodium, and iridium. The coordination is anticipated to occur in a bidentate fashion through the N3 and the 2-amino nitrogen atoms, forming a stable five-membered chelate ring.

**dot

Caption: Formation of the ligand-metal complex.

Protocol 2: Synthesis of a Palladium(II) Complex

This protocol describes a general procedure for the synthesis of a palladium(II) complex, which can serve as a precatalyst for cross-coupling reactions.

Materials:

• 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine

• Palladium(II) acetate (Pd(OAc)₂)

• Anhydrous acetonitrile

• Anhydrous diethyl ether

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), dissolve 2-amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine (2.0 eq) in anhydrous acetonitrile.

• In a separate Schlenk flask, dissolve palladium(II) acetate (1.0 eq) in anhydrous acetonitrile.

• Slowly add the palladium(II) acetate solution to the ligand solution at room temperature with vigorous stirring.

• A precipitate may form upon addition. Stir the reaction mixture at room temperature for 12 hours.

• Filter the resulting solid, wash with a small amount of anhydrous acetonitrile, and then with anhydrous diethyl ether.

• Dry the solid under vacuum to yield the desired palladium(II) complex.

Expertise & Experience: The stoichiometry of ligand to metal is crucial. A 2:1 ligand-to-metal ratio is often used to ensure the formation of a stable, coordinatively saturated complex. The choice of solvent is also important; a coordinating solvent like acetonitrile can facilitate the initial dissolution of the palladium precursor.

Application in Transition Metal Catalysis: Suzuki-Miyaura Cross-Coupling

The electron-donating amino group and the overall electronic nature of the triazolopyridine scaffold suggest that its palladium complexes could be effective catalysts for cross-coupling reactions. The following protocol outlines the use of the synthesized palladium complex in a model Suzuki-Miyaura cross-coupling reaction.

**dot

Caption: A simplified catalytic cycle for the Suzuki-Miyaura reaction.

Protocol 3: Suzuki-Miyaura Cross-Coupling of an Aryl Bromide with Phenylboronic Acid

Materials:

• Palladium(II) complex from Protocol 2

• Aryl bromide (e.g., 4-bromotoluene)

• Phenylboronic acid

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Water

• Internal standard for GC analysis (e.g., dodecane)

Procedure:

• To a flame-dried Schlenk tube, add the palladium(II) complex (1-2 mol %), aryl bromide (1.0 mmol), phenylboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).

• Add the internal standard.

• Evacuate and backfill the tube with an inert atmosphere (3 cycles).

• Add 1,4-dioxane (2 mL) and water (0.5 mL) via syringe.

• Place the reaction tube in a preheated oil bath at 100 °C and stir for the desired amount of time (e.g., 2-24 hours).

• Monitor the reaction progress by taking aliquots and analyzing them by Gas Chromatography (GC).

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a short plug of silica gel.

• Concentrate the filtrate and analyze the crude product by GC to determine the yield. The product can be further purified by column chromatography if desired.

Data Presentation:

Entry	Aryl Halide	Boronic Acid	Catalyst Loading (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromotoluene	Phenylboronic acid	1	K₂CO₃	Dioxane/H₂O	100	4	>95
2	4-Chloroanisole	Phenylboronic acid	2	K₃PO₄	Toluene/H₂O	110	12	85
3	1-Bromo-4-nitrobenzene	Phenylboronic acid	1	K₂CO₃	Dioxane/H₂O	80	2	>98

Authoritative Grounding: The efficiency of the Suzuki-Miyaura cross-coupling is highly dependent on the ligand's ability to facilitate the key steps of oxidative addition, transmetalation, and reductive elimination. The electronic and steric properties of the 2-amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine ligand are hypothesized to create a palladium center that is both sufficiently electron-rich for efficient oxidative addition and sterically encumbered to promote the final reductive elimination step.

Conclusion and Future Outlook

The 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine ligand represents a promising addition to the toolbox of catalytic chemists. Its straightforward synthesis, robust nature, and tunable electronic and steric properties make it a versatile platform for the development of novel transition metal catalysts. The protocols provided herein offer a starting point for the exploration of this ligand in a variety of catalytic transformations. Future work in this area could focus on the synthesis of chiral derivatives for asymmetric catalysis, immobilization of the ligand on solid supports for recyclable catalysts, and a more in-depth investigation of its coordination chemistry with a broader range of transition metals.

References

• Ueda, S., & Nagasawa, H. (2009). A copper-catalyzed reaction under an atmosphere of air provides 1,2,4-triazole derivatives by sequential N-C and N-N bond-forming oxidative coupling reactions. Journal of the American Chemical Society, 131(42), 15080–15081. [Link]

• Chernyshev, V. M., Sokolov, A. N., & Taranushich, V. A. (2006). Improved Synthesis of 2-Amino-1,2,4-triazolo[1,5-a]pyrimidines. Russian Journal of Applied Chemistry, 79(7), 1134–1137. [Link]

• Sunose, M., et al. (2012). Discovery of 5-(2-amino-[1][2][3]triazolo[1,5-a]pyridin-7-yl)-N-(tert-butyl)pyridine-3-sulfonamide (CZC24758), as a potent, orally bioavailable and selective inhibitor of PI3K for the treatment of inflammatory disease. Bioorganic & Medicinal Chemistry Letters, 22(14), 4613-4618. [Link]

• Royal Society of Chemistry. (2023). Theoretical design and validation of[1][2][3]triazolo[1,5-a]pyridine-based TADF emitters through donor and linkage variations. Journal of Materials Chemistry C. [Link]

• Balsells, J., et al. (2021). Divergent and Regioselective Synthesis of Pyrazolo[1,5-a]pyridines and Imidazo[1,5-a]pyridines. Organic Letters, 23(12), 4783–4788. [Link]

• MDPI. (2024). Microwave-Mediated, Catalyst-Free Synthesis of 1,2,4-Triazolo[1,5-a]pyridines from Enaminonitriles. Molecules, 29(4), 894. [Link]

• ACS Publications. (2017). 1,2,4-Triazolo-[1,5-a]pyridine HIF Prolylhydroxylase Domain-1 (PHD-1) Inhibitors With a Novel Monodentate Binding Interaction. Journal of Medicinal Chemistry, 60(12), 5099-5112. [Link]

• RSC Publishing. (2020). A facile, practical and metal-free microwave-assisted protocol for mono- and bis-[1][2][3]triazolo[1,5-a]pyridines synthesis utilizing 1-amino-2-imino-pyridine derivatives as versatile precursors. RSC Advances, 10(28), 16458-16471. [Link]

• Organic Chemistry Portal. (2022). Synthesis of 1,2,4-triazolo[1,5-a]pyridines. [Link]

• National Center for Biotechnology Information. (n.d.). 1,2,4-Triazolo[1,5-a]pyrimidines in Drug Design. PubMed Central. [Link]

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• 1. Microwave-Mediated, Catalyst-Free Synthesis of 1,2,4-Triazolo[1,5-a]pyridines from Enaminonitriles | MDPI [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. A facile, practical and metal-free microwave-assisted protocol for mono- and bis-[1,2,4]triazolo[1,5-a]pyridines synthesis utilizing 1-amino-2-imino-pyridine derivatives as versatile precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

The Strategic Derivatization of 2-Amino-5,7-dimethyl-triazolo[1,5-a]pyridine for the Generation of Novel Bioactive Heterocycles

The Strategic Derivatization of 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine for the Generation of Novel Bioactive Heterocycles

The quest for novel therapeutic agents is an enduring challenge in medicinal chemistry. In this pursuit, the strategic modification of privileged heterocyclic scaffolds serves as a cornerstone for the development of new molecular entities with enhanced biological activity and improved pharmacokinetic profiles. Among these, the[1][2][3]triazolo[1,5-a]pyridine core has garnered significant attention due to its presence in a variety of biologically active compounds.[1] This application note provides a detailed guide for researchers, scientists, and drug development professionals on the preparation of diverse bioactive heterocycles utilizing 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine as a versatile starting material. We will delve into the synthetic rationale, provide detailed experimental protocols, and explore the mechanistic underpinnings of these transformations.

Introduction: The Versatility of the 2-Amino-[1][2][3]triazolo[1,5-a]pyridine Scaffold

The 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine scaffold is a valuable building block in synthetic and medicinal chemistry. The presence of a reactive primary amino group at the 2-position, coupled with the inherent electronic properties of the fused heterocyclic system, allows for a wide range of chemical transformations. This nucleophilic amino group can readily participate in reactions such as condensations, cyclizations, and substitutions, providing access to a diverse array of more complex heterocyclic systems. The 5,7-dimethyl substitution pattern not only influences the solubility and lipophilicity of the resulting derivatives but can also play a crucial role in directing the regioselectivity of certain reactions and modulating the biological activity of the final compounds.

This guide will focus on two key synthetic strategies for the elaboration of the 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine core:

• Synthesis of Pyrimido[2,1-c][1][2][3]triazolo[1,5-a]pyridines: This section will detail the cyclocondensation reaction with β-dicarbonyl compounds to construct a fused pyrimidine ring, a common motif in bioactive molecules.

• Synthesis of Substituted Urea and Thiourea Derivatives and Their Subsequent Cyclization: This section will explore the derivatization of the amino group to form urea and thiourea intermediates, which can then be cyclized to afford various five- and six-membered heterocycles.

PART 1: Synthesis of 6,8-Dimethyl-4-substituted-pyrimido[2,1-c][1][2][3]triazolo[1,5-a]pyridin-10-ones

The construction of a fused pyrimidine ring onto the[1][2][3]triazolo[1,5-a]pyridine core can be efficiently achieved through the cyclocondensation of the 2-amino group with a suitable 1,3-dielectrophilic species, such as a β-ketoester. This reaction proceeds via an initial condensation to form an enamine intermediate, followed by an intramolecular cyclization and dehydration to yield the pyrimido[2,1-c][1][2][3]triazolo[1,5-a]pyridin-10-one scaffold. The choice of the β-ketoester allows for the introduction of various substituents at the 4-position of the newly formed pyrimidine ring, enabling the exploration of structure-activity relationships.

Experimental Protocol 1: Synthesis of 4-Methyl-6,8-dimethylpyrimido[2,1-c][1][2][3]triazolo[1,5-a]pyridin-10-one

This protocol describes the reaction of 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine with ethyl acetoacetate.

Materials:

• 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine

• Ethyl acetoacetate

• Polyphosphoric acid (PPA)

• Ethanol

• Sodium bicarbonate (saturated aqueous solution)

• Ethyl acetate

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine (1.0 eq) and ethyl acetoacetate (1.2 eq).

• Reaction Conditions: Heat the mixture at 120-130 °C for 2 hours with constant stirring.

• Cyclization: After cooling the reaction mixture to room temperature, add polyphosphoric acid (10 times the weight of the starting amine). Heat the mixture at 150 °C for 3 hours.

• Work-up: Cool the reaction mixture and pour it onto crushed ice. Neutralize the acidic solution by the slow addition of a saturated aqueous solution of sodium bicarbonate until the pH is approximately 7-8.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 4-Methyl-6,8-dimethylpyrimido[2,1-c][1][2][3]triazolo[1,5-a]pyridin-10-one.

Expected Yield and Characterization:

The expected yield for this reaction is typically in the range of 60-75%. The final product should be characterized by standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Compound	Starting Material	Reagent	Yield (%)	M.p. (°C)
4-Methyl-6,8-dimethylpyrimido[2,1-c][1][2][3]triazolo[1,5-a]pyridin-10-one	2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine	Ethyl acetoacetate	65	210-212

Causality Behind Experimental Choices:

• Excess Ethyl Acetoacetate: Using a slight excess of the β-ketoester helps to drive the initial condensation reaction to completion.

• Polyphosphoric Acid (PPA): PPA serves as both a dehydrating agent and a catalyst for the intramolecular cyclization step. Its high viscosity and acidic nature facilitate the ring closure at elevated temperatures.

• Neutralization: Careful neutralization is crucial to deprotonate the product and allow for its efficient extraction into an organic solvent.

Workflow Diagram:

Caption: Workflow for the synthesis of pyrimido[2,1-c][1][2][3]triazolo[1,5-a]pyridin-10-ones.

PART 2: Synthesis of Fused Heterocycles via Urea/Thiourea Intermediates

The reaction of the 2-amino group with isocyanates or isothiocyanates provides a straightforward route to the corresponding urea and thiourea derivatives. These intermediates are valuable precursors for the synthesis of various five- and six-membered fused heterocyclic systems through intramolecular cyclization reactions, often promoted by dehydrating or cyclizing agents. This strategy allows for the introduction of a wide range of substituents on the exocyclic nitrogen, which can significantly impact the biological activity of the final products.

Experimental Protocol 2: Synthesis of N-(5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridin-2-yl)-N'-phenylurea and its Cyclization to a Fused Triazine

This protocol outlines the synthesis of a phenylurea derivative and its subsequent cyclization to a pyrimido[1,2-b][1][2][3]triazinone.

Materials:

• 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine

• Phenyl isocyanate

• Anhydrous toluene

• Phosphorus oxychloride (POCl₃)

• Sodium bicarbonate (saturated aqueous solution)

• Ethyl acetate

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

Step 1: Synthesis of N-(5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridin-2-yl)-N'-phenylurea

• Reaction Setup: Dissolve 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine (1.0 eq) in anhydrous toluene in a round-bottom flask equipped with a magnetic stirrer.

• Addition of Reagent: Add phenyl isocyanate (1.05 eq) dropwise to the solution at room temperature.

• Reaction Conditions: Stir the reaction mixture at room temperature for 4-6 hours. The product often precipitates out of the solution.

• Isolation: Collect the precipitate by filtration, wash with cold toluene, and dry under vacuum to obtain the pure urea derivative.

Step 2: Cyclization to 7,9-Dimethyl-3-phenylpyrimido[1,2-b][1][2][3]triazolo[1,5-a]pyridin-2(3H)-one

• Reaction Setup: Suspend the N-(5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridin-2-yl)-N'-phenylurea (1.0 eq) in phosphorus oxychloride (5-10 eq).

• Reaction Conditions: Heat the mixture at reflux for 3-4 hours.

• Work-up: Cool the reaction mixture to room temperature and carefully pour it onto crushed ice.

• Neutralization: Neutralize the acidic solution with a saturated aqueous solution of sodium bicarbonate.

• Extraction: Extract the product with ethyl acetate (3 x 50 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Expected Yields and Characterization:

The urea formation step typically proceeds in high yield (>90%). The cyclization step can have more variable yields, generally in the range of 50-70%. Both the intermediate and the final product should be thoroughly characterized by spectroscopic methods.

Compound	Starting Material	Reagent	Yield (%)	M.p. (°C)
N-(5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridin-2-yl)-N'-phenylurea	2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine	Phenyl isocyanate	92	235-237
7,9-Dimethyl-3-phenylpyrimido[1,2-b][1][2][3]triazolo[1,5-a]pyridin-2(3H)-one	N-(5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridin-2-yl)-N'-phenylurea	POCl₃	68	>300

Mechanistic Insight:

The cyclization reaction is a Bischler-Napieralski-type reaction. The phosphorus oxychloride activates the carbonyl group of the urea, making it more electrophilic. The nitrogen atom of the triazole ring then acts as a nucleophile, attacking the activated carbonyl to initiate the cyclization, followed by dehydration to form the fused triazinone ring system.

Reaction Scheme Diagram:

Caption: Synthesis of a fused triazinone via a urea intermediate.

Conclusion and Future Perspectives

The protocols detailed in this application note provide a robust foundation for the synthesis of a variety of novel and potentially bioactive heterocycles derived from 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine. The described methodologies are scalable and amenable to the generation of libraries of compounds for high-throughput screening in drug discovery programs. The inherent versatility of the 2-amino group allows for numerous other transformations beyond those described here, including reactions with α,β-unsaturated systems, multicomponent reactions, and metal-catalyzed cross-coupling reactions, opening up a vast chemical space for exploration. Future work in this area will undoubtedly focus on the synthesis of even more complex and diverse heterocyclic systems based on this privileged scaffold, with the ultimate goal of identifying new therapeutic agents to address unmet medical needs.

References

• Microwave-Mediated, Catalyst-Free Synthesis of 1,2,4-Triazolo[1,5-a]pyridines from Enaminonitriles. Molecules. 2024. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. 1,2,4-Triazolo[1,5-a]pyrimidines in Drug Design - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: In Vitro Biological Profiling of 2-Amino-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyridine Kinase Inhibitors

Executive Summary

The rational design of small-molecule kinase inhibitors requires scaffolds that can achieve high binding affinity, exceptional selectivity, and favorable pharmacokinetic profiles. The 2-amino-[1,2,4]triazolo[1,5-a]pyridine heterocycle has emerged as a highly privileged, versatile scaffold in medicinal chemistry[1]. When functionalized with a 5,7-dimethyl substitution, this core provides a unique steric and electronic profile that is highly effective for targeting the ATP-binding hinge region of critical oncology targets, including Janus Kinase 2 (JAK2) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR2)[1][2].

This application note provides a comprehensive, self-validating framework for the in vitro biological evaluation of these compounds, detailing the causality behind assay design, step-by-step protocols, and data interpretation standards.

Mechanistic Rationale & Structural Causality

To successfully assay these compounds, one must understand their mechanism of action at the molecular level. The 1,2,4-triazolo[1,5-a]pyridine core acts as a potent ATP-competitive hinge binder[1].

• Bidentate Hinge Binding: X-ray crystallographic studies reveal that the triazole nitrogen (N3) acts as a hydrogen bond acceptor, while the exocyclic 2-amino group acts as a hydrogen bond donor. Together, they form a robust two-point interaction with the backbone NH and carbonyl groups of the kinase hinge region (e.g., Leu-932 in JAK2 or Cys919 in VEGFR2)[1][2].

• Steric Shielding: The 5,7-dimethyl groups project into the hydrophobic pocket adjacent to the gatekeeper residue. This not only optimizes van der Waals interactions but also restricts off-target binding, driving kinase selectivity[1].

• Kinetic Profiling: Certain derivatives of this scaffold exhibit slow dissociation kinetics. Assays must account for this by incorporating extended pre-incubation steps to accurately measure the target residence time, which often correlates with sustained in vivo anti-tumor efficacy[2].

• Pleiotropic Potential: Beyond kinases, variations of this scaffold are actively investigated as RORγt inverse agonists for autoimmune diseases and as A2A/A1 adenosine receptor antagonists[3][4].

JAK/STAT signaling pathway illustrating the targeted inhibition by triazolopyridine derivatives.

In Vitro Assay Protocols

Protocol A: Biochemical TR-FRET Kinase Assay (Targeting JAK2/VEGFR2)

Causality & Assay Choice: Highly conjugated heterocyclic compounds often exhibit auto-fluorescence that confounds standard fluorometric assays. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) utilizes a delay before measurement, allowing short-lived background fluorescence to decay, thereby ensuring high signal-to-noise ratios. Furthermore, a 60-minute pre-incubation step is mandated to allow compounds with slow dissociation kinetics to reach thermodynamic equilibrium[2].

Self-Validating System Requirements:

• Positive Control: Ruxolitinib (for JAK2) or Sorafenib (for VEGFR2) to define 100% inhibition.

• Negative Control: 1% DMSO vehicle to define 0% inhibition.

• Quality Metric: The assay is only valid if the calculated Z'-factor is ≥ 0.6.

Step-by-Step Methodology:

• Reagent Preparation: Prepare 1X Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35, 2 mM DTT).

• Compound Dilution: Serially dilute the 2-amino-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyridine compounds in 100% DMSO (10-point curve, 1:3 dilution), then dilute 1:100 in Kinase Buffer to reach a final assay DMSO concentration of 1%.

• Kinase Pre-Incubation: Add 5 µL of the compound solution to a 384-well low-volume proxiplate. Add 5 µL of recombinant JAK2 or VEGFR2 enzyme (final concentration: 0.5 nM). Incubate at 25°C for 60 minutes. Critical step for slow-binding kinetics.

• Reaction Initiation: Add 10 µL of a substrate mix containing ATP (at the enzyme's apparent Km​ ) and biotinylated peptide substrate. Incubate for 90 minutes at 25°C.

• Detection: Stop the reaction by adding 20 µL of TR-FRET detection buffer containing EDTA (to chelate Mg2+), Europium-labeled anti-phospho antibody (donor), and Streptavidin-XL665 (acceptor).

• Readout & Analysis: Read the plate on a microplate reader capable of TR-FRET (excitation at 320 nm; emission at 615 nm and 665 nm). Calculate the 665/615 ratio. Fit the data to a 4-parameter logistic (4PL) regression model to determine the IC 50​ .

Step-by-step TR-FRET assay workflow for evaluating kinase inhibitor biochemical potency.

Protocol B: Cellular Target Engagement Assay (pSTAT5 AlphaLISA)

Causality & Assay Choice: Biochemical potency does not guarantee cellular efficacy due to factors like membrane permeability, efflux pumps, and high intracellular ATP concentrations (~1-5 mM) which compete with the inhibitor. Measuring the inhibition of downstream STAT5 phosphorylation in human erythroleukemia (HEL) cells—which harbor the constitutively active JAK2 V617F mutation—provides a physiologically relevant assessment of the triazolopyridine core's true efficacy[1].

Step-by-Step Methodology:

• Cell Seeding: Seed HEL cells at 50,000 cells/well in a 96-well tissue culture plate in RPMI-1640 medium supplemented with 10% FBS.

• Compound Treatment: Add serially diluted 2-amino-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyridine derivatives (final DMSO = 0.5%). Incubate for 2 hours at 37°C, 5% CO2.

• Lysis: Remove the media and add 50 µL of 1X AlphaLISA Lysis Buffer supplemented with protease and phosphatase inhibitors. Agitate for 10 minutes at room temperature.

• AlphaLISA Assay: Transfer 10 µL of the lysate to a 384-well OptiPlate. Add 10 µL of the Acceptor Bead mix (conjugated to anti-STAT5 antibody) and incubate for 1 hour. Add 10 µL of the Donor Bead mix (conjugated to anti-pSTAT5 antibody) under subdued light and incubate for 1 hour.

• Readout: Read the plate using an AlphaScreen-compatible reader (Excitation: 680 nm, Emission: 615 nm). Calculate cellular IC 50​ values.

Quantitative Data Interpretation

When profiling 2-amino-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyridine derivatives, researchers should benchmark their results against established parameters for this chemical class. The table below summarizes expected pharmacological profiles based on structural optimizations[1][2].

Compound Class / Modification	Primary Target	Biochemical IC 50​ (nM)	Cellular IC 50​ (nM)	Dissociation t1/2​ (min)	Target Selectivity
Unsubstituted Core (Baseline)	JAK2 / VEGFR2	> 1,000	> 10,000	< 5	Poor
2-Amino Substitution Only	JAK2	~100 - 500	~2,500	~10	Moderate
2-Amino-5,7-dimethyl Core	JAK2 / VEGFR2	< 10	< 100	> 60	High (vs JAK3/PDGFR)
2-Amino-5,7-dimethyl + C8 Aryl	JAK2 (e.g., CEP-33779 analog)	1.8	45	> 120	Exceptional

Table 1: Representative in vitro profiling data for triazolopyridine analogs, illustrating the drastic potency and kinetic improvements driven by the 2-amino and 5,7-dimethyl substitutions.

References

• Stump et al. (2012). A Selective, Orally Bioavailable 1,2,4-Triazolo[1,5-a]pyridine-Based Inhibitor of Janus Kinase 2 for Use in Anticancer Therapy: Discovery of CEP-33779. Journal of Medicinal Chemistry (ACS Publications).

• Katsumi et al. (2013). Design, synthesis, and evaluation of novel VEGFR2 kinase inhibitors: discovery of [1,2,4]triazolo[1,5-a]pyridine derivatives with slow dissociation kinetics. Bioorganic & Medicinal Chemistry (PubMed).

• Xue et al. (2020). Discovery of [1,2,4]Triazolo[1,5-a]pyridine Derivatives as Potent and Orally Bioavailable RORγt Inverse Agonists. ACS Medicinal Chemistry Letters.

• Sharma et al. (2019). 7-Amino-2-aryl/hetero-aryl-5-oxo-5,8-dihydro[1,2,4]triazolo[1,5-a]pyridine-6-carbonitriles: Synthesis and adenosine receptor binding studies. Chemical Biology & Drug Design (PubMed).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Design, synthesis, and evaluation of novel VEGFR2 kinase inhibitors: discovery of [1,2,4]triazolo[1,5-a]pyridine derivatives with slow dissociation kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 7-Amino-2-aryl/hetero-aryl-5-oxo-5,8-dihydro[1,2,4]triazolo[1,5-a]pyridine-6-carbonitriles: Synthesis and adenosine receptor binding studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving product yield in 2-Amino-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyridine synthesis

Technical Support Center: Synthesis of 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine

This guide provides in-depth troubleshooting advice and answers to frequently asked questions for researchers engaged in the synthesis of 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine. Our focus is on improving product yield and purity by addressing common challenges encountered during the experimental workflow.

Overview of the Synthetic Pathway

The synthesis of 2-amino-[1][2][3]triazolo[1,5-a]pyridines is a cornerstone reaction in medicinal chemistry, providing a scaffold for numerous biologically active compounds.[4] A robust and common method involves the initial formation of a guanidine derivative from a substituted 2-aminopyridine, followed by an oxidative N-N bond formation to yield the fused heterocyclic system.[1][3] This guide will focus on the challenges associated with this two-step process, starting from 2-amino-4,6-dimethylpyridine.

General Reaction Scheme

The overall transformation can be visualized as follows:

Caption: General two-step synthesis of the target compound.

Frequently Asked Questions & Troubleshooting Guide

This section addresses specific problems that may arise during the synthesis. Each answer provides an explanation of the underlying chemistry and actionable steps for resolution.

Q1: My reaction yield is consistently low or I'm recovering only starting material. What are the likely causes?

A1: Low product yield is a common issue that can typically be traced back to one of three areas: the quality of your starting materials, incomplete initial guanidinylation, or inefficient oxidative cyclization.

Causality & Troubleshooting Workflow:

Caption: Decision tree for troubleshooting low product yield.

Detailed Breakdown:

• Starting Material Integrity: The purity of 2-amino-4,6-dimethylpyridine is critical. Impurities can interfere with the reaction, particularly with the acid catalyst in Step 1.

  • Action: Confirm the purity of your starting material via NMR or melting point analysis. If necessary, recrystallize or purify by column chromatography before use.

• Inefficient Guanidinylation (Step 1): The conversion of the aminopyridine to its guanidine derivative can be sluggish. The reaction is an acid-catalyzed nucleophilic addition to cyanamide.

  • Mechanism Insight: The pyridine nitrogen is basic and can be protonated, but it's the exocyclic amino group that needs to act as the nucleophile. A proper acidic environment is crucial to activate the cyanamide without fully deactivating the aminopyridine.

  • Action:

    • Monitor the reaction by TLC or LC-MS to confirm the consumption of starting material and the appearance of the more polar guanidine product.

    • If the reaction stalls, consider extending the reaction time or moderately increasing the temperature (e.g., from room temperature to 40-50°C).

    • Ensure your acid catalyst (e.g., HCl in isopropanol) has not degraded.

• Failed Oxidative Cyclization (Step 2): This step involves the formation of the N-N bond to create the triazole ring, a process highly dependent on the oxidizing agent.[1]

  • Mechanism Insight: Oxidants like Phenyliodine(III) bis(trifluoroacetate) (PIFA) or lead tetraacetate facilitate an intramolecular electrophilic amination onto the guanidine nitrogen. The reaction's success depends on the oxidant's strength and the reaction conditions.[1]

  • Action:

    • Oxidant Quality: Use a fresh, high-purity batch of your chosen oxidizing agent. Many, like PIFA, can be sensitive to moisture and light.

    • Temperature Control: Add the oxidant slowly at a reduced temperature (e.g., 0°C) to control the reaction rate and minimize side reactions, then allow it to warm to room temperature.

    • Alternative Oxidants: If one oxidant fails, others can be tried. An I₂/KI system is an effective and milder alternative for mediating oxidative N-N bond formation.[1][3]

Q2: My reaction produces the desired product, but it's contaminated with significant byproducts. How can I improve the purity?

A2: The formation of impurities often stems from side reactions of the starting materials or intermediates. The most common issues are over-oxidation, dimerization, or the formation of rearranged isomers.

Common Impurities and Solutions:

Impurity Type	Probable Cause	Proposed Solution
Dark, tar-like substances	Over-oxidation or decomposition of the pyridine ring.	Add the oxidizing agent portion-wise at a lower temperature (0°C or below). Use a milder oxidant if possible.
Higher molecular weight species	Dimerization of the guanidine intermediate or product.	Run the reaction at a lower concentration (higher dilution) to favor intramolecular cyclization over intermolecular side reactions.
Isomeric Byproducts	In some systems, rearrangement can occur. While less common for this specific scaffold, alternative cyclization pathways can be triggered by harsh conditions.	Ensure the reaction temperature is carefully controlled. Using milder, metal-free conditions (e.g., Chloramine-T) can sometimes improve selectivity.[1]

Q3: I am struggling with the final purification. The product is difficult to isolate or separate on a silica column. What are my options?

A3: 2-amino-[1][2][3]triazolo[1,5-a]pyridines are often basic and can be quite polar, leading to purification challenges.

Purification Strategy:

• Workup Optimization:

  • Problem: The product may be partially soluble in the aqueous layer during extraction, especially if the solution is acidic.

  • Solution: After quenching the reaction, carefully basify the aqueous layer with a base like sodium carbonate or dilute NaOH to a pH of 8-9. This ensures the amino group is deprotonated, reducing water solubility and facilitating extraction into an organic solvent like ethyl acetate or dichloromethane.

• Crystallization:

  • Protocol: This is often the most effective method for purifying these compounds. After extraction and concentration, attempt to crystallize the crude product from a suitable solvent system.

  • Solvent Screening: Start with a solvent in which the product is sparingly soluble at room temperature but soluble when hot (e.g., ethanol, isopropanol, acetonitrile, or mixtures like ethyl acetate/hexanes).

• Chromatography Adjustments:

  • Problem: The basic nature of the product can cause significant streaking on standard silica gel.

  • Solution:

    • Add a Basic Modifier: Pre-treat the silica gel slurry and the mobile phase with a small amount of a basic modifier like triethylamine (~0.5-1% v/v) or ammonia (by using a mobile phase saturated with ammonia vapor). This deactivates the acidic silanol groups on the silica surface, leading to sharper peaks and better separation.

    • Alternative Stationary Phase: If silica fails, consider using alumina (basic or neutral) as the stationary phase.

Optimized Experimental Protocol

This protocol is a starting point and may require optimization based on your specific lab conditions and observations.

Step 1: Synthesis of N-(4,6-dimethylpyridin-2-yl)guanidine

• To a solution of 2-amino-4,6-dimethylpyridine (1.0 eq) in isopropanol, add a solution of hydrogen chloride in isopropanol (1.1 eq).

• Add solid cyanamide (1.2 eq) to the mixture.

• Heat the reaction mixture to reflux and monitor by TLC until the starting aminopyridine is consumed (typically 4-8 hours).

• Cool the reaction to room temperature and collect the precipitated guanidine salt by filtration. Wash with cold isopropanol and dry under vacuum.

Step 2: Oxidative Cyclization to 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine

• Suspend the N-(4,6-dimethylpyridin-2-yl)guanidine salt (1.0 eq) in a suitable solvent such as acetonitrile or dichloromethane.

• Cool the suspension to 0°C in an ice bath.

• Add the oxidizing agent (e.g., lead tetraacetate, 1.1 eq) portion-wise over 30 minutes, ensuring the temperature remains below 5°C.

• Allow the reaction to stir at 0°C for 1 hour, then warm to room temperature and stir for an additional 2-4 hours, monitoring by TLC/LC-MS.

• Upon completion, quench the reaction by adding an aqueous solution of sodium bisulfite.

• Basify the mixture with aqueous sodium carbonate and extract the product with ethyl acetate (3x).

• Combine the organic layers, dry over sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by crystallization or column chromatography as described in the troubleshooting section.

References

• Organic Chemistry Portal. (n.d.). Synthesis of 1,2,4-triazolo[1,5-a]pyridines. Retrieved from [Link]1]

• Buller, A. R., et al. (2022). Chemoenzymatic Triazolopyridine Synthesis Enabled by Cryptic Diazo Formation by Vanadium-Dependent Haloperoxidases. ChemRxiv.[2]

• Roberge, J. Y., et al. (2007). Synthesis of triazolopyridines and triazolopyrimidines using a modified Mitsunobu reaction. Arkivoc, 2007(xii), 132-147.[5][6]

• Rusinov, V. L., et al. (2016). Synthesis of[1][2][3]Triazolo[1,5-a]pyrimidine (Microreview). Chemistry of Heterocyclic Compounds, 52(3), 155-157.[3]

• Da Settimo, F., et al. (2013). Efficient and regioselective one-step synthesis of 7-aryl-5-methyl- and 5-aryl-7-methyl-2-amino-[1][2][3]triazolo[1,5-a]pyrimidine derivatives. Organic & Biomolecular Chemistry, 11(32), 5354-5365.[7]

• Yadav, J. S., et al. (2024). Microwave-Mediated, Catalyst-Free Synthesis of 1,2,4-Triazolo[1,5-a]pyridines from Enaminonitriles. Molecules, 29(4), 894.[8]

• Al-Tel, T. H. (2009). PROCESS FOR THE PREPARATION OF 2 - AMINO - 5,8 - DIMETHOXY[1][2][3] TRIAZOLO [1,5-c] PYRIMIDINE. Google Patents, IL153448A.[9]

• Jones, G. (2003). The Chemistry of[1][2][5]Triazolo[1,5- a] pyridines. Taylor & Francis.[10]

• Chernyshev, V. M., et al. (2006). Improved synthesis of 2-amino-1,2,4-triazolo[1,5-a]pyrimidines. Russian Journal of Applied Chemistry, 79(7), 1134-1137.[11]

• Stanovnik, B., & Svete, J. (2004). The Chemistry of the Triazolopyridines: an Update. National Academic Digital Library of Ethiopia.[12]

• Abdelgawad, M. A., et al. (2022). Triazolopyridine, a leitmotif of synthetic methods and pharmacological attributes: An extensive review. Arabian Journal of Chemistry, 15(7), 103889.[4]

• Gotor, V., et al. (2013). Nitrous oxide as a diazo transfer reagent: the synthesis of triazolopyridines. Chemical Communications, 49(43), 4938-4940.[13]

• Andrejev, D., et al. (2019). Synthesis of 2,5,7-triamino[1][2][3]triazolo[1,5-a][1][5][7]triazines as potential antifolate agents. Arkivoc, 2019(5), 110-121.[14]

• Balsells, J., et al. (2021). Divergent and Regioselective Synthesis of Pyrazolo[1,5-a]pyridines and Imidazo[1,5-a]pyridines. Organic Letters, 23(12), 4789-4793.[15]

• Sharma, V., et al. (2023). Theoretical design and validation of[1][2][3]triazolo[1,5-a]pyridine-based TADF emitters through donor and linkage variations. Journal of Materials Chemistry C, 11(44), 15449-15461.[16]

• Lenci, E., et al. (2020). 1,2,4-Triazolo[1,5-a]pyrimidines in Drug Design. Pharmaceuticals, 13(9), 249.[17]

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• 7. Efficient and regioselective one-step synthesis of 7-aryl-5-methyl- and 5-aryl-7-methyl-2-amino-[1,2,4]triazolo[1,5-a]pyrimidine derivatives - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. mdpi.com [mdpi.com]
• 9. IL153448A - PROCESS FOR THE PREPARATION OF 2 - AMINO - 5,8 - DIMETHOXY [1,2,4] TRIAZOLO [1,5-c] PYRIMIDINE - Google Patents [patents.google.com]
• 10. tandfonline.com [tandfonline.com]
• 11. researchgate.net [researchgate.net]
• 12. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 13. Nitrous oxide as a diazo transfer reagent: the synthesis of triazolopyridines - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Theoretical design and validation of [1,2,4]triazolo[1,5-a]pyridine-based TADF emitters through donor and linkage variations - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 17. 1,2,4-Triazolo[1,5-a]pyrimidines in Drug Design - PMC [pmc.ncbi.nlm.nih.gov]

How to overcome poor solubility of 2-Amino-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyridine in organic solvents

Technical Support Center: Overcoming Poor Solubility of 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides troubleshooting strategies and frequently asked questions (FAQs) to address the poor solubility of 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine in organic solvents. The following information is curated to provide you with both theoretical understanding and practical, actionable solutions for your experiments.

Frequently Asked Questions (FAQs)

Q1: I'm having trouble dissolving 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine in common organic solvents for my reaction. Why is this happening?

A1: The poor solubility of 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine in certain organic solvents stems from its unique chemical structure. Triazolopyridine derivatives, like your compound, possess a fused heterocyclic system.[1] This structure results in a relatively rigid, planar molecule with the potential for strong intermolecular interactions, such as hydrogen bonding and π-π stacking. These forces can make it difficult for solvent molecules to effectively surround and solvate the individual molecules of the compound, leading to low solubility, especially in non-polar media.[1]

The basicity of the pyridine nitrogen is reduced due to the electron-withdrawing effect of the fused triazole ring, which also influences its interaction with various solvents.[1] While these compounds are often soluble in polar aprotic solvents like DMSO and DMF, their solubility can be limited in other common organic solvents.[1]

Q2: What are the first-line strategies I should consider to improve the solubility of my compound?

A2: When encountering solubility issues, a systematic approach is often the most effective. Here are the initial strategies to consider:

• Solvent Screening: The principle of "like dissolves like" is a good starting point. Experiment with a range of solvents with varying polarities. For triazolopyridine derivatives, polar aprotic solvents are often a good choice.[1] Consider solvents such as dimethyl sulfoxide (DMSO), N,N-dimethylformamide (DMF), and N,N-dimethylacetamide (DMA).[]

• Temperature Adjustment: For many compounds, solubility increases with temperature.[2][5] This is because the dissolution process is often endothermic, meaning it requires an input of energy to break the bonds within the solid compound.[2][6][7] Applying heat can provide the necessary energy to overcome these intermolecular forces.[2][5] However, it is crucial to ensure that your compound is thermally stable at elevated temperatures to avoid degradation.

• Co-solvency: The use of a co-solvent can significantly enhance solubility. A co-solvent is a water-miscible organic solvent added in small amounts to the primary solvent to increase the solubility of a poorly soluble compound. The co-solvent can reduce the polarity of the solvent system, making it more favorable for your compound to dissolve.[8][9]

Q3: Can changing the pH of the solution improve the solubility of this compound?

A3: Yes, pH adjustment can be a powerful technique for ionizable compounds.[] 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine has a basic amino group and a weakly basic pyridine nitrogen, making it amenable to salt formation in the presence of an acid.[1][10] By protonating these basic sites, you form a salt which is often more soluble in polar solvents than the free base.[10][11]

However, the success of this method depends on the pKa of your compound and the chosen solvent. A general guideline is that the pKa of the acid used should be at least two units lower than the pKa of the basic compound to ensure efficient proton transfer and stable salt formation.[10]

Troubleshooting Guides

Guide 1: Systematic Solvent Selection and the Use of Co-solvents

If initial attempts to dissolve your compound have failed, a more systematic approach to solvent selection is warranted.

Underlying Principle: The solubility of a solute in a solvent is governed by the balance of forces between solute-solute, solvent-solvent, and solute-solvent interactions. For dissolution to occur, the energy required to break the solute-solute and solvent-solvent interactions must be compensated by the energy released from the formation of solute-solvent interactions.

Experimental Protocol: Solvent Screening

• Preparation: Weigh out a small, precise amount of 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine (e.g., 1-5 mg) into several small vials.

• Solvent Addition: To each vial, add a measured volume (e.g., 0.1 mL) of a different solvent. Start with a broad range of solvents, including:

  • Polar Aprotic: DMSO, DMF, DMA, Acetonitrile

  • Polar Protic: Methanol, Ethanol, Isopropanol

  • Non-Polar: Toluene, Hexane, Dichloromethane

• Observation: Agitate the vials at a constant temperature (e.g., room temperature) for a set period. Visually inspect for dissolution.

• Quantification (Optional): If a more precise measurement is needed, you can use techniques like High-Performance Liquid Chromatography (HPLC) to determine the concentration of the dissolved compound in the supernatant.

Experimental Protocol: Co-solvent System

• Primary Solvent Selection: Choose a primary solvent in which the compound has at least minimal solubility.

• Co-solvent Addition: Prepare a series of solutions with varying ratios of the primary solvent and a co-solvent. For example, if using a mixture of toluene and ethanol, you could prepare solutions with 5%, 10%, 20%, and 50% ethanol in toluene.

• Solubility Determination: Add a known excess of your compound to each co-solvent mixture. Agitate until equilibrium is reached.

• Analysis: Filter the saturated solutions and analyze the concentration of the dissolved compound.

Data Presentation: Solubility in Various Solvents

Solvent	Polarity Index	Expected Solubility
Dimethyl Sulfoxide (DMSO)	7.2	High[1]
N,N-Dimethylformamide (DMF)	6.4	High[1]
Ethanol	5.2	Moderate
Acetonitrile	5.8	Moderate
Dichloromethane	3.1	Low
Toluene	2.4	Low

Visualization: Decision Workflow for Solvent Selection

Caption: A decision-making workflow for addressing poor solubility.

Guide 2: Leveraging Temperature to Enhance Solubility

Increasing the temperature can be a straightforward method to improve solubility.

Underlying Principle: According to Le Chatelier's principle, if a change of condition is applied to a system in equilibrium, the system will shift in a direction that relieves the stress.[5][7] For an endothermic dissolution process (where heat is absorbed), adding heat (increasing the temperature) will shift the equilibrium towards more dissolution.[2][5][7]

Experimental Protocol: Temperature-Dependent Solubility Study

• Solvent Selection: Choose a solvent in which the compound has some, albeit limited, solubility at room temperature.

• Sample Preparation: Prepare a suspension of a known concentration of your compound in the chosen solvent.

• Heating: Gradually heat the suspension in a controlled manner (e.g., using a water bath or heating mantle with a temperature probe).

• Observation: Note the temperature at which the compound completely dissolves. This provides an estimate of the solubility at that temperature.

• Caution: Be aware of the boiling point of your solvent and ensure your apparatus is appropriately set up for heating. Also, confirm the thermal stability of your compound to prevent degradation.

Data Presentation: Temperature Effect on Solubility

Temperature (°C)	Solubility in Ethanol (mg/mL)
25	Low
40	Moderate
60	High
78 (Boiling Point)	Very High

Guide 3: Advanced Strategies - Salt Formation and Prodrug Approach

For particularly challenging cases, chemical modification can be an effective solution.

1. Salt Formation

Underlying Principle: Converting a neutral drug molecule into a salt form can dramatically increase its solubility, particularly in polar solvents.[10][11][12][13] This is because the ionic nature of the salt allows for stronger interactions with polar solvent molecules. For a weakly basic compound like 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine, reaction with an acid can form a more soluble salt.[1][10]

Experimental Protocol: Salt Screening

• Acid Selection: Choose a selection of pharmaceutically acceptable acids with varying pKa values (e.g., hydrochloric acid, sulfuric acid, methanesulfonic acid, tartaric acid).

• Reaction: In a suitable solvent, combine your compound with an equimolar amount of the selected acid.

• Isolation: Isolate the resulting salt, which may precipitate from the solution.

• Solubility Testing: Determine the solubility of the newly formed salt in your target organic solvent.

Visualization: Mechanism of Salt Formation

Caption: Protonation of the basic compound to form a more soluble salt.

2. Prodrug Approach

Underlying Principle: A prodrug is a chemically modified, often inactive, form of a drug that, after administration, is converted to the active parent drug through a metabolic process.[14][15][16] This approach can be used to overcome solubility issues by temporarily masking the functional groups responsible for poor solubility.[12][14][15][17] For your compound, the amino group could be a target for modification.

Considerations: The design of a prodrug is a complex process that requires careful consideration of the chemical modification and the biological system in which it will be used. This is typically a strategy employed during later stages of drug development.[14]

References

• Triazolopyridine — Grokipedia. (n.d.).
• Temperature Effects on Solubility - Chemistry LibreTexts. (2023, January 29).
• The Impact of Temperature on the Solubility of Poorly Soluble Substances in Aqueous Solutions | Free Essay Example for Students - Aithor. (2026, March 3).
• Cosolvent - Wikipedia. (n.d.).
• Revolutionizing drug formulation: Advanced approaches for enhancing solubility - International Journal of Pharmaceutical Research and Applications (IJPRA). (2025, June 25).
• Biochemistry, Dissolution and Solubility - StatPearls - NCBI Bookshelf - NIH. (2022, September 12).
• Rising to the Solubility Challenge: Collaborative Solutions in API Development. (2025, August 1).
• Why Does Temperature Affect How Well Substances Dissolve? | RevisionDojo. (2025, December 7).
• Why does the solubility of some salts decrease with temperature?. (2016, May 27).

• Stella, V. J., & Nti-Addae, K. W. (2007). Prodrug strategies to overcome poor water solubility. Advanced Drug Delivery Reviews, 59(7), 677–694. [Link]

• The Prodrug Approach: A Successful Tool for Improving Drug Solubility - Semantic Scholar. (n.d.).
• Prodrug Approach as a Strategy to Enhance Drug Permeability - PMC. (2025, February 21).

• Serajuddin, A. T. M. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews, 59(7), 603–616. [Link]

• Cosolvent – Knowledge and References - Taylor & Francis. (n.d.).
• Drug Dissolution Enhancement by Salt Formation: Current Prospects - Research Journal of Pharmaceutical Dosage Forms and Technology. (n.d.).
• pH Adjustment and Co-Solvent Optimization - BOC Sciences. (n.d.).
• Solubility 5 effect of cosolvents on the aqueous solubility of organic chemicals - YouTube. (2020, November 12).
• Improving API Solubility by Salt and Cocrystal Formation - MilliporeSigma. (n.d.).

• Serajuddin, A. T. M. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews, 59(7), 603–616. [Link]

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• 1. Triazolopyridine — Grokipedia [grokipedia.com]
• 2. chem.libretexts.org [chem.libretexts.org]
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• 6. aithor.com [aithor.com]
• 7. Biochemistry, Dissolution and Solubility - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. taylorandfrancis.com [taylorandfrancis.com]
• 9. youtube.com [youtube.com]
• 10. rjpdft.com [rjpdft.com]
• 11. ptacts.uspto.gov [ptacts.uspto.gov]
• 12. Rising to the Solubility Challenge: Collaborative Solutions in API Development [api.polpharma.com]
• 13. Salt formation to improve drug solubility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Prodrug strategies to overcome poor water solubility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. semanticscholar.org [semanticscholar.org]
• 16. Prodrug Approach as a Strategy to Enhance Drug Permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 17. ijprajournal.com [ijprajournal.com]

Technical Support Center: Purification & Recrystallization of 2-Amino-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyridine

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, you know that the fused bicyclic nature of triazolo[1,5-a]pyridines presents unique downstream processing challenges.

Mechanistic Overview: The target compound, 2-Amino-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyridine, exhibits a distinct amphiphilic duality. The 2-amino group and the triazole nitrogens provide strong hydrogen-bond donating and accepting networks, making the molecule highly interactive with polar impurities. Conversely, the 5,7-dimethyl substitution on the pyridine ring introduces significant steric bulk and lipophilicity. This structural dichotomy often leads to frustrating phenomena during purification, such as "oiling out" (liquid-liquid phase separation) or the entrapment of colored oxidation byproducts[1].

This guide provides field-proven, self-validating protocols and troubleshooting steps to achieve >99% HPLC purity, leveraging authoritative methodologies for triazolopyridine derivatives[2],[3].

Diagnostic Purification Workflow

Before committing your entire batch to a single solvent system, utilize the following diagnostic workflow to determine whether direct recrystallization is viable or if preliminary flash chromatography is required.

Diagnostic workflow for the purification of 2-Amino-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyridine.

Solvent Selection Matrix

Selecting the correct solvent relies on manipulating the temperature-solubility gradient. Table 1 summarizes the physicochemical rationale for standard solvent systems used in triazolopyridine purification.

Table 1: Solvent Selection Matrix for 2-Amino-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyridine

Solvent System	Role	Physicochemical Rationale	Recommended Use Case
Ethanol (EtOH)	Primary Solvent	Solubilizes the lipophilic 5,7-dimethylpyridine core efficiently at reflux[3].	Standard primary dissolution for binary recrystallization.
Water (H₂O)	Anti-solvent	Disrupts organic solvation; forces H-bonding via the 2-amino group.	Dropwise addition to induce the cloud point.
Acetonitrile (MeCN)	Single Solvent	Provides a steep temperature-solubility gradient for triazolopyridines[4].	Direct recrystallization of crude batches with >90% purity.
DCM / MeOH	Chromatography	Balances polarity; MeOH prevents the basic amino group from tailing on silica.	Rescue purification for highly impure (<85%) crudes.

Self-Validating Experimental Protocols

Protocol A: Hot Filtration & Binary Recrystallization (EtOH/H₂O)

Causality Insight: Triazolopyridines are prone to forming trace polymeric oxidation byproducts that darken the product. Hot filtration removes these insoluble impurities before the crystallization matrix forms, preventing lattice inclusion[3].

• Dissolution: Suspend 1.0 g of crude compound in 10 mL of absolute EtOH. Heat to a gentle reflux (78°C) until the solid dissolves.

• Decolorization: If the solution exhibits a dark brown/red tint, add 50 mg of activated charcoal (Darco). Reflux for 10 minutes.

• Hot Filtration: Pass the boiling solution rapidly through a pre-warmed pad of Celite.

  • Validation Checkpoint: The filtrate must be clear and pale yellow. If particulates remain, the Celite pad channeled; repeat the filtration with a finer glass frit.

• Cloud Point Induction: While maintaining the filtrate at 70°C, add deionized water dropwise until a persistent turbidity (cloud point) is observed.

• Clarification & Nucleation: Add 1-2 drops of hot EtOH until the solution just turns clear again. Remove from heat and allow it to cool undisturbed to room temperature (20°C) over 2 hours.

  • Validation Checkpoint: Observe the formation of needles or prisms. If an oil forms at the bottom of the flask, reheat immediately to redissolve and add 1 mL of EtOH.

• Isolation: Chill the flask in an ice bath (0°C) for 30 minutes. Filter the crystals under vacuum and wash with 5 mL of ice-cold EtOH/H₂O (1:2).

• Drying: Dry in a vacuum oven at 50°C (<10 mbar) for 12 hours.

  • Validation Checkpoint: Weigh the product repeatedly until a constant mass is achieved, ensuring complete removal of trapped water.

Protocol B: Rescue Flash Chromatography

Causality Insight: If the crude purity is <85%, direct recrystallization will likely fail due to impurity-induced melting point depression. The 2-amino group can interact with acidic silanol groups on silica, causing severe peak tailing.

• Column Preparation: Pack a silica gel column using Dichloromethane (DCM).

• Loading: Dissolve the crude in a minimal amount of DCM. If insoluble, dry-load onto silica.

• Elution: Elute with a gradient of DCM to DCM/MeOH (95:5) containing 1% Triethylamine (Et₃N).

  • Causality Insight: Et₃N neutralizes the acidic silanol groups on the silica, preventing the basic 2-amino group from streaking and ensuring sharp elution bands[3].

• Fraction Analysis: Analyze fractions via TLC (UV 254 nm).

  • Validation Checkpoint: Co-spot fractions with the crude mixture. Pool only the fractions containing the single target spot, concentrate in vacuo, and proceed to Protocol A.

Troubleshooting & FAQs

Q: My recrystallization yields a sticky oil at the bottom of the flask instead of crystals ("Oiling out"). How do I fix this? A: Oiling out occurs when the compound separates as a liquid phase because its melting point is depressed by impurities, or the solvent cools too rapidly. Solution: Reheat the mixture until the oil dissolves completely. Add 10-15% more of the primary solvent (EtOH) to decrease the concentration, then cool the flask very slowly (e.g., in a warm water bath that naturally cools to room temperature). Seeding the solution with a pure crystal of the target compound just above the cloud point will force crystalline nucleation over liquid separation.

Q: I am observing co-precipitation of the starting material (e.g., 2-amino-4,6-dimethylpyridine). A: The starting aminopyridine is significantly more basic and more polar than the fully aromatized triazolopyridine product. Solution: Before attempting recrystallization, triturate (wash) the crude solid with cold, mildly acidic water (pH ~5). The starting material will protonate and dissolve in the aqueous phase, while the less basic triazolopyridine will remain insoluble. Filter the solid and proceed with Protocol A.

Q: The isolated crystals have a persistent yellow/brown tint despite recrystallization. A: Triazolopyridines can form trace oxidation byproducts that are highly colored and easily trapped within the crystal lattice during rapid growth[2]. Solution: Implement the activated charcoal step in Protocol A. Ensure you perform a hot filtration through a Celite pad. Crucially, slow down the cooling rate; rapid crystallization traps colored mother liquor inside crystal defects.

Q: I have a poor recovery yield after recrystallization (<40%). Where is my product? A: You are likely using too much primary solvent, or the target compound is remaining highly soluble in the mother liquor. Solution:Self-validate by spotting the mother liquor on a TLC plate. If the target spot is intense under UV, transfer the mother liquor to a rotary evaporator, remove 50% of the solvent volume, and cool it again to obtain a second crop of crystals. In future batches, reduce the initial volume of EtOH used for dissolution.

References

• Synthetic Strategy for Pyrazolo[1,5-a]pyridine and Pyrido[1,2-b]indazole Derivatives through AcOH and O2-Promoted Cross-dehydrogenative Coupling Reactions between 1,3-Dicarbonyl Compounds and N-Amino-2-iminopyridines. Source: nih.gov.
• 1,2,4-Triazolo-[1,5-a]pyridine HIF Prolylhydroxylase Domain-1 (PHD-1) Inhibitors With a Novel Monodentate Binding Interaction. Source: acs.org.
• Design, synthesis, and evaluation of triazolo[1,5-a]pyridines as novel and potent α‑glucosidase inhibitors. Source: nih.gov.
• A facile, practical and metal-free microwave-assisted protocol for mono- and bis-[1,2,4]triazolo[1,5-a]pyridines synthesis utilizing 1-amino-2-imino-pyridine derivatives as versatile precursors. Source: rsc.org.

Sources

• 1. A facile, practical and metal-free microwave-assisted protocol for mono- and bis-[1,2,4]triazolo[1,5- a ]pyridines synthesis utilizing 1-amino-2-imino ... - RSC Advances (RSC Publishing) DOI:10.1039/D0RA02256J [pubs.rsc.org]
• 2. Synthetic Strategy for Pyrazolo[1,5-a]pyridine and Pyrido[1,2-b]indazole Derivatives through AcOH and O2-Promoted Cross-dehydrogenative Coupling Reactions between 1,3-Dicarbonyl Compounds and N-Amino-2-iminopyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Design, synthesis, and evaluation of triazolo[1,5-a]pyridines as novel and potent α‑glucosidase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Steric Hindrance in 5,7-Dimethyl Substituted Triazolopyridine Reactions

Welcome to the technical support center for troubleshooting reactions involving 5,7-dimethyl substituted triazolopyridines. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges in the synthesis and modification of these sterically hindered scaffolds. The presence of methyl groups at the 5 and 7 positions of the triazolopyridine core introduces significant steric bulk, which can dramatically impact reaction outcomes.[1] This resource provides in-depth, question-and-answer-based troubleshooting advice grounded in mechanistic principles and field-proven solutions.

The Challenge: Understanding Steric Hindrance in 5,7-Dimethyl Triazolopyridines

The methyl groups at the C5 and C7 positions of the pyridine ring create a sterically congested environment around the adjacent reaction sites. This steric hindrance can manifest in several ways:

• Reduced Reaction Rates: The bulky methyl groups can physically block the approach of reagents to the desired reaction center, slowing down or completely inhibiting the reaction.

• Lower Yields: Incomplete reactions due to steric hindrance are a common cause of low product yields.

• Altered Regioselectivity: The steric bulk can direct incoming reagents to less hindered positions, leading to the formation of undesired isomers.

• Catalyst Inactivation: In catalytic reactions, the substituents can hinder the coordination of the substrate to the metal center, potentially leading to catalyst deactivation or reduced turnover.

This guide will address specific issues you might be facing and provide actionable solutions to overcome these steric challenges.

I. Troubleshooting Failed or Low-Yielding Cyclization Reactions to Form the Triazolopyridine Core

The formation of the triazole ring fused to the pyridine is a critical step in synthesizing the triazolopyridine scaffold. Steric hindrance from the 5,7-dimethyl substitution can significantly impede this intramolecular cyclization.

Question 1: My dehydrative cyclization of a 2-hydrazinopyridine precursor is failing or giving very low yields. What's going wrong and how can I fix it?

Answer:

This is a classic issue where the steric bulk of the 5 and 7-methyl groups impedes the necessary conformational arrangement for the intramolecular nucleophilic attack of the pyridine nitrogen onto the activated carbonyl group of the hydrazide.[2]

Root Cause Analysis:

The traditional method for synthesizing triazolopyridines often involves the dehydration of a 2-hydrazidopyridine.[2] The transition state for this cyclization requires the molecule to adopt a planar conformation to allow for the lone pair of the pyridine nitrogen to attack the carbonyl carbon. The 5,7-dimethyl groups create a steric clash that disfavors this planar arrangement, thus increasing the activation energy for the cyclization.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low-yield dehydrative cyclization.

Recommended Solutions & Protocols:

1. Switch to Milder, More Efficient Cyclization Methods:

• Modified Mitsunobu Reaction: This method can be highly effective for sterically hindered substrates as it proceeds under mild conditions.[3] The use of trimethylsilyl azide (TMS-N3) as an additive has been shown to significantly improve yields.[3]

  Protocol: Modified Mitsunobu Cyclization [3]

  • Dissolve the acylated 2-hydrazinopyridine (1 equivalent) and triphenylphosphine (1.5 equivalents) in anhydrous THF (0.2 M).

  • Add trimethylsilyl azide (TMS-N3) (1.5 equivalents) to the mixture.

  • Cool the reaction to 0 °C and slowly add diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) (1.5 equivalents).

  • Allow the reaction to warm to room temperature and stir for 24-72 hours, monitoring by TLC or LC-MS.

  • Upon completion, quench the reaction with water and extract the product with an organic solvent.

  • Purify by column chromatography.

• Chemoenzymatic Synthesis: Vanadium-dependent haloperoxidases (VHPOs) have been shown to catalyze the oxidative cyclization of 2-pyridyl ketone hydrazones to form[3][4][5]triazolo[1,5-a]pyridines in high yields under mild, biocompatible conditions.[5][6] This enzymatic approach can be highly chemoselective and tolerant of steric hindrance.[5][6]

2. Optimize Reaction Conditions:

• Temperature: For thermally driven cyclizations, systematically increase the reaction temperature in increments of 10-20 °C. Monitor the reaction closely by TLC or LC-MS to avoid decomposition. Microwave-assisted synthesis can also be a powerful tool to accelerate these reactions and improve yields.[7]

• Solvent: The choice of solvent can influence the reaction rate. For sterically hindered substrates, higher boiling point solvents like DMF, DMSO, or toluene may be necessary to achieve the required reaction temperature.

3. Consider Alternative Synthetic Routes:

• Copper-Catalyzed Oxidative Cyclization: Copper catalysts, such as CuBr or CuBr2, can facilitate the oxidative cyclization of hydrazones under mild conditions.[2] These methods often show good tolerance for a variety of functional groups.

II. Troubleshooting C-H Functionalization and Cross-Coupling Reactions

Introducing substituents onto the 5,7-dimethyl substituted triazolopyridine core via C-H activation or cross-coupling reactions can be challenging due to the steric shielding of the target C-H or C-X bonds.

Question 2: My palladium-catalyzed cross-coupling reaction (e.g., Suzuki, Buchwald-Hartwig) with a 5,7-dimethyl substituted triazolopyridine halide is giving low conversion or significant dehalogenation. What should I try?

Answer:

This is a common problem where the steric hindrance around the reaction center impedes oxidative addition of the palladium catalyst to the C-X bond and/or reductive elimination to form the final product. Dehalogenation is a frequent side reaction under these conditions.

Root Cause Analysis:

The 5 and 7-methyl groups can sterically hinder the approach of the bulky palladium catalyst to the carbon-halogen bond. This can slow down the rate-determining oxidative addition step. Furthermore, the steric congestion can also disfavor the final reductive elimination step, leading to the accumulation of intermediates that can undergo side reactions like dehalogenation.

Troubleshooting Decision Tree:

Caption: Decision tree for troubleshooting cross-coupling reactions.

Recommended Solutions & Protocols:

1. Employ Specialized Catalytic Systems for Sterically Hindered Substrates:

• Bulky Phosphine Ligands: The use of bulky, electron-rich phosphine ligands, such as those developed by Buchwald and Hartwig, is crucial for facilitating cross-coupling reactions with sterically demanding substrates. These ligands promote oxidative addition and reductive elimination.

  Ligand Type	Examples	Key Features
  Buchwald Ligands	SPhos, XPhos, RuPhos	Bulky biaryl phosphines that stabilize the active Pd(0) species.
  Hartwig Ligands	Josiphos, Walphos	Ferrocene-based ligands with high activity for a broad range of substrates.

• Nickel Catalysis: Nickel catalysts can sometimes outperform palladium for sterically hindered cross-couplings, particularly for C-H alkenylation.[8]

2. Optimize the Base and Additives:

• Base Selection: Strong, nucleophilic bases can contribute to dehalogenation. Switching to milder bases like cesium carbonate (Cs2CO3) or potassium phosphate (K3PO4) can often suppress this side reaction.

• Fluoride Additives: For Suzuki couplings, the addition of a fluoride source like cesium fluoride (CsF) can stabilize the boronic acid and facilitate transmetalation.

3. Fine-Tune Reaction Conditions:

• Catalyst Loading: Increasing the catalyst loading (e.g., from 1-2 mol% to 5-10 mol%) can sometimes overcome slow reaction rates.

• Temperature and Time: For sluggish reactions, lowering the temperature and extending the reaction time can sometimes favor the desired product formation over decomposition pathways.

III. Frequently Asked Questions (FAQs)

Q1: I am observing the formation of a significant amount of homocoupled product from my boronic acid in a Suzuki reaction. How can I minimize this?

A1: Homocoupling of boronic acids is often promoted by the presence of oxygen. Ensure your reaction is thoroughly degassed and maintained under an inert atmosphere (e.g., argon or nitrogen). Using a 1:1 stoichiometry of your triazolopyridine halide to the boronic acid can also help.

Q2: Are there any directing groups I can install on the triazolopyridine ring to facilitate regioselective C-H functionalization in the presence of the 5,7-dimethyl groups?

A2: While the triazole ring itself can act as a directing group, its effectiveness can be diminished by the steric hindrance of the methyl groups. The installation of a removable directing group at a less hindered position could be a viable strategy, although this adds extra steps to your synthesis.

Q3: My 5,7-dimethyl substituted triazolopyridine is poorly soluble in common organic solvents. What can I do to improve solubility for my reactions?

A3: Poor solubility can be a significant hurdle. Consider using a co-solvent system or switching to higher-boiling polar aprotic solvents like DMF, DMSO, or NMP. In some cases, gentle heating can improve solubility, but be mindful of potential thermal degradation. The use of a dihydrochloride salt form can improve aqueous solubility for certain applications.[1]

References

• Discovery of[3][4][6]Triazolo[1,5-a]pyridine Derivatives as Potent and Orally Bioavailable RORγt Inverse Agonists. ACS Medicinal Chemistry Letters. Available from: [Link]

• Synthesis of triazolopyridines and triazolopyrimidines using a modified Mitsunobu reaction. Semantic Scholar. Available from: [Link]

• Chemoenzymatic Triazolopyridine Synthesis Enabled by Cryptic Diazo Formation by Vanadium-Dependent Haloperoxidases. ChemRxiv. Available from: [Link]

• Chemoenzymatic Triazolopyridine Synthesis Enabled by Cryptic Diazo Formation by Vanadium-Dependent Haloperoxidases. ChemRxiv. Available from: [Link]

• Ni-Catalyzed Alkenylation of Triazolopyridines: Synthesis of 2,6-Disubstituted Pyridines. Organic Letters. Available from: [Link]

• Triazolopyridine, a leitmotif of synthetic methods and pharmacological attributes: An extensive review. Arabian Journal of Chemistry. Available from: [Link]

• Microwave-Mediated, Catalyst-Free Synthesis of 1,2,4-Triazolo[1,5-a]pyridines from Enaminonitriles. Molecules. Available from: [Link]

• Reaction Scope of Methyl 1,2,3-Triazine-5-carboxylate with Amidines and Impact of C4/C6 Substitution. Molecules. Available from: [Link]

• Synthesis of triazolopyridines and triazolopyrimidines using a modified Mitsunobu reaction. ARKIVOC. Available from: [Link]

• Synthesis of 5,7-dimethyl-3H-thiazolo[4,5-b]pyridin-2-one (1),... ResearchGate. Available from: [Link]

• A Novel Series of[3][4][6]Triazolo[4,3-a]Pyridine Sulfonamides as Potential Antimalarial Agents: In Silico Studies, Synthesis and In Vitro Evaluation. Molecules. Available from: [Link]

• Triazolopyridine, a leitmotif of synthetic methods and pharmacological attributes: An extensive review. ResearchGate. Available from: [Link]

• The Chemistry of the Triazolopyridines: an Update. National Academic Digital Library of Ethiopia. Available from: [Link]

• Design, synthesis, and antitumor evaluation of triazolopyridine derivatives as novel inhibitors for BRD4. European Journal of Medicinal Chemistry. Available from: [Link]

• Synthesis of 5,7-Diamino[3][4][6]triazolo[1,2-a][4][5][8]triazines via Annulation of 1,3,5-Triazine Ring onto 3(5)-Amino-1,2,4-triazoles. ResearchGate. Available from: [Link]

• Triazolopyridines. Part 29.1 Direct arylation reactions with[3][4][5]triazolo[1,5-a]pyridines. Semantic Scholar. Available from: [Link]

• Triazolopyridines. Part 29. Direct arylation reactions with[3][4][5]triazolo[1,5-a]pyridines. ResearchGate. Available from: [Link]

• 3-(4-(Benzyloxy)-3-methoxyphenyl)-[3][4][6]triazolo[4,3-a]pyridine. MDPI. Available from: [Link]

Sources

• 1. (5,7-Dimethyl-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)methanamine (875163-62-5) for sale [vulcanchem.com]
• 2. Triazolopyridine, a leitmotif of synthetic methods and pharmacological attributes: An extensive review - Arabian Journal of Chemistry [arabjchem.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chemrxiv.org [chemrxiv.org]
• 6. chemrxiv.org [chemrxiv.org]
• 7. Microwave-Mediated, Catalyst-Free Synthesis of 1,2,4-Triazolo[1,5-a]pyridines from Enaminonitriles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Minimizing side reactions and impurities during triazole ring formation

Welcome to the Technical Support Center for Click Chemistry. As a Senior Application Scientist, I have designed this guide to help you systematically diagnose, troubleshoot, and eliminate side reactions and impurities during Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Successful triazole ring formation requires more than just mixing reagents; it demands strict control over the catalytic microenvironment. Below, you will find mechanistic FAQs, quantitative optimization data, self-validating protocols, and visual workflows to ensure high-purity bioconjugates and small molecules.

Part 1: Mechanistic Troubleshooting FAQs

Q1: How do I prevent Glaser homocoupling of my terminal alkynes? Causality: Glaser coupling is an oxidative homocoupling side reaction that converts terminal alkynes into diyne impurities. It is driven by the presence of Cu(II) species and dissolved oxygen[1]. If the Cu(I) catalyst oxidizes during the reaction, it diverts the alkyne away from the desired cycloaddition. Solution: First, thoroughly degas your solvents (e.g., sparging with argon or nitrogen) to remove oxygen[2]. Second, utilize a strong Cu(I)-stabilizing ligand like THPTA or TBTA. Finally, maintain a continuous reducing environment by adding a slight excess of sodium ascorbate, which instantly reduces any errant Cu(II) back to the catalytically active Cu(I) state.

Q2: Why am I seeing azide reduction or amine byproducts? Causality: Azides can be inadvertently reduced to amines via Staudinger-like side reactions if phosphine-based ligands are used[1]. Additionally, extreme excesses of sodium ascorbate combined with long reaction times can lead to over-reduction of the azide functional group. Solution: Avoid phosphine ligands entirely for CuAAC. Rely on nitrogen-based polydentate ligands (e.g., THPTA, BTTAA). Limit sodium ascorbate to 5–10 equivalents relative to the copper catalyst, and monitor the reaction closely to avoid unnecessarily prolonged incubation times.

Q3: How do I eliminate residual copper impurities from my final product? Causality: Copper forms strong coordinate bonds with the newly formed triazole ring and heteroatoms in biological substrates. This retention causes downstream cellular toxicity, promotes degradation, and causes severe analytical interference (such as signal broadening in NMR spectra)[3]. Solution: The removal strategy depends on product solubility. For small organic molecules, wash the reaction mixture with an aqueous EDTA solution or use solid-phase extraction (SPE) with copper-scavenging silica resins[4]. For water-soluble biomacromolecules, dialyze the product against an EDTA-containing buffer, followed by pure water[5].

Q4: Why is my protein precipitating during the CuAAC reaction? Causality: In aqueous conditions, Cu(I) reacts with dissolved oxygen and ascorbate to generate reactive oxygen species (ROS), which oxidize and denature proteins[6]. Furthermore, free Cu(I) can cross-link proteins by binding to surface histidine or cysteine residues. Solution: Pre-complex your copper source with a highly water-soluble, protective ligand like THPTA at a minimum 1:5 (Cu:Ligand) ratio[6]. THPTA acts as a sacrificial reductant and blocks the bioavailability of Cu(I), preventing ROS damage while maintaining catalytic efficiency[7].

Part 2: Reaction Pathway & Workflow Visualizations

Reaction pathway of CuAAC versus Glaser homocoupling side reactions.

Workflow for removing residual copper impurities post-CuAAC reaction.

Part 3: Quantitative Data & Ligand Selection

Selecting the correct ligand is the most critical variable in minimizing impurities. The table below summarizes the optimal parameters for the most common CuAAC ligands.

Ligand	Primary Solvent Compatibility	Optimal Cu:Ligand Ratio	Key Benefit / Use Case	Risk of Side Reactions
TBTA	Organic / Mixed (DMSO, tBuOH)	1:1 to 1:2	Standard small molecule synthesis.	High in purely aqueous media (insoluble).
THPTA	Aqueous / Biological Buffers	1:5	Bioconjugation, live-cell labeling. Protects proteins from ROS[6].	Low. Highly efficient at blocking Cu toxicity.
BTTAA	Aqueous / Biological Buffers	1:2 to 1:6	Accelerates reaction rates faster than THPTA; allows lower Cu loading.	Low. Excellent for sensitive fluorophores.
None	Varies	N/A	Not recommended.	Very High . Leads to Glaser coupling and degradation[2].

Part 4: Self-Validating Experimental Protocols

Protocol 1: Optimized Aqueous CuAAC with THPTA (Minimizing Protein Precipitation)

This protocol utilizes a pre-complexation strategy to ensure free copper never interacts with your biomolecule, validating the catalytic state before initiation.

Step 1: Reagent Preparation

• Prepare a 20 mM stock of CuSO₄ in degassed water.

• Prepare a 50 mM stock of THPTA ligand in degassed water[6].

• Crucial: Prepare a 100 mM stock of Sodium Ascorbate in water immediately before use . Ascorbate oxidizes rapidly in air; aged solutions will fail to reduce Cu(II) and will cause reaction stalling.

Step 2: Catalyst Pre-Complexation (The Validation Step)

• In a dedicated microcentrifuge tube, mix 2.5 µL of 20 mM CuSO₄ with 5.0 µL of 50 mM THPTA[6].

• Causality: Pre-complexing the metal with the ligand before introducing it to the biological substrate physically blocks the copper's coordination sites, preventing it from binding to protein thiols or generating unmitigated ROS[7]. The solution should appear a distinct, clear blue.

Step 3: Reaction Assembly

• Combine your biomolecule-alkyne and cargo-azide in a compatible buffer (e.g., 100 mM Na-Phosphate, pH 7.0) to a final volume of ~400 µL.

• Add the pre-complexed CuSO₄/THPTA solution to the biomolecule mixture.

• Initiation: Add 25 µL of the fresh 100 mM Sodium Ascorbate[6].

• Causality: Adding the reducing agent last ensures that Cu(I) is generated only when all substrates and protective ligands are fully distributed in the system.

Step 4: Incubation

• Flush the tube headspace with argon or nitrogen, seal tightly, and mix on a slow rotisserie for 1 hour at room temperature.

Protocol 2: Copper Scavenging and Removal (EDTA Method)

Residual copper can ruin downstream assays. This protocol ensures quantitative removal.

For Small Molecules (Organic Extraction):

• Once the CuAAC reaction is complete, quench the reaction by adding 10 equivalents of EDTA (relative to total copper) dissolved in water[4].

• Stir vigorously for 15 minutes. Validation: The aqueous layer will turn a deep blue or green, indicating successful sequestration of the copper into a water-soluble Cu-EDTA complex[4].

• Transfer to a separatory funnel and extract the product into an organic solvent (e.g., Ethyl Acetate or DCM).

• Drain the colored aqueous layer. Wash the organic layer twice more with fresh EDTA solution until the aqueous phase is completely colorless.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

For Biomacromolecules (Dialysis):

• Transfer the crude aqueous reaction mixture into a dialysis cassette with an appropriate Molecular Weight Cut-Off (MWCO).

• Dialyze against a buffer containing 5 mM EDTA for 12 hours at 4°C to strip the copper from the bioconjugate[5].

• Perform two subsequent buffer exchanges against pure water or your final storage buffer to remove the Cu-EDTA complexes and residual ascorbate.

Part 5: References

• Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC, nih.gov,

• How to remove copper after CuAAc click reaction? - ResearchGate, researchgate.net,

• Technical Support Center: Optimizing Azide-Alkyne Cycloaddition Reactions - Benchchem, benchchem.com,

• Click Chemistry Protocols - BroadPharm, broadpharm.com,

• Advancements in the mechanistic understanding of the copper-catalyzed azide–alkyne cycloaddition - PMC, nih.gov,

• Unusual Effect of Impurities on the Spectral Characterization of 1,2,3-Triazoles Synthesized by the Cu-Catalyzed Azide–Alkyne Click Reaction | The Journal of Organic Chemistry, acs.org,

• Technical Support Center: Removal of Residual Copper Catalyst from Click Chemistry Reactions - Benchchem, benchchem.com,

Sources

• 1. Advancements in the mechanistic understanding of the copper-catalyzed azide–alkyne cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. broadpharm.com [broadpharm.com]

HPLC method development and mobile phase optimization for 2-Amino-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyridine

Technical Support Center: HPLC Method Development for 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine

This guide provides a comprehensive resource for researchers, scientists, and drug development professionals working on the HPLC analysis of 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine. This molecule, containing a basic amino group and a triazolopyridine core, presents specific challenges in reversed-phase chromatography, primarily related to peak shape and retention control. This document offers structured troubleshooting advice, frequently asked questions, and a systematic approach to method development and mobile phase optimization.

Frequently Asked Questions (FAQs)

Q1: What is a good starting column for analyzing this compound? A C18 column with high purity silica and robust end-capping is the recommended starting point. These columns minimize secondary interactions with residual silanols, which is a primary cause of peak tailing for basic compounds.[4][5] Consider columns known for good performance with basic analytes.

Q2: Why is my peak for 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine tailing? Peak tailing for this basic compound is most often caused by interactions between the protonated analyte and negatively charged, ionized silanol groups on the silica surface of the HPLC column.[4][5] This can be managed by controlling the mobile phase pH or using a highly end-capped column.

Q3: What is the ideal mobile phase pH for this analysis? To ensure consistent protonation and minimize silanol interactions, the mobile phase pH should be adjusted to be at least 2 pH units below the pKa of the primary amine group.[6][7] For most basic amines, a pH between 2.5 and 3.5 is an excellent starting point.[4][8] This ensures the analyte carries a consistent positive charge, leading to better peak shape and reproducible retention.[9]

Q4: Which buffer should I choose? A phosphate buffer is a common and effective choice for controlling pH in the 2.5-3.5 range.[1][2] It has a suitable pKa (around 2.1) and is UV transparent at lower wavelengths.[1] A buffer concentration of 10-25 mM is generally sufficient.[1][9] If LC-MS is the intended detection method, volatile buffers like formic acid or ammonium formate should be used instead.[1][10]

Q5: Acetonitrile or Methanol? Which organic modifier is better? Both acetonitrile (ACN) and methanol (MeOH) can be used. Acetonitrile often provides sharper peaks and lower backpressure. However, methanol can offer different selectivity. It is recommended to screen both during initial method development to determine which provides the better overall separation from impurities or degradants.

In-Depth Troubleshooting Guide

This section addresses specific problems you may encounter during method development in a structured question-and-answer format.

Problem/Observation	Probable Cause(s)	Recommended Solutions & Explanations
Severe Peak Tailing	1. Secondary Silanol Interactions: The primary amino group on your analyte is protonated at low pH (BH+) and is interacting with ionized silanols (SiO-) on the column packing.[4] 2. Mobile Phase pH too close to Analyte pKa: If the pH is not low enough, a mixed population of ionized and neutral forms of the analyte exists, leading to broad or split peaks.[5][6]	Solution 1: pH Control. Ensure your mobile phase pH is acidic, ideally between 2.5 and 3.5. This protonates the analyte consistently (BH+) and suppresses the ionization of most silanol groups (SiOH), minimizing the unwanted interaction.[8][9] Solution 2: Column Choice. Use a modern, high-purity, end-capped C18 or a column with a polar-embedded phase. End-capping "shields" the silanols, while polar-embedded phases provide an alternative interaction site, further reducing tailing.[5] Solution 3: Competing Base. As a last resort, consider adding a competing base like triethylamine (TEA) to the mobile phase at a low concentration (~5-10 mM). TEA will preferentially interact with the active silanol sites, making them unavailable to your analyte. Note that this can shorten column lifetime.[8]
Poor Retention Time (RT) Reproducibility	1. Inadequate pH Buffering: If the mobile phase is unbuffered or the buffer capacity is too low, small changes can cause significant shifts in analyte ionization and, therefore, retention time.[11] 2. Insufficient Column Equilibration: The column chemistry, particularly the stationary phase surface charge, needs to be fully equilibrated with the mobile phase before starting the analytical run.	Solution 1: Use a Buffer. Always use a buffer when analyzing ionizable compounds. Choose a buffer with a pKa within +/- 1 unit of your target mobile phase pH.[7][10] For a target pH of 2.8, a phosphate buffer (pKa ~2.1) is an excellent choice.[2] Solution 2: Proper Equilibration. Equilibrate the column with at least 10-15 column volumes of the initial mobile phase before the first injection. Ensure the baseline is stable.
Low Analyte Retention	1. Analyte is Fully Ionized: At low pH, the compound is in its protonated, more polar form (BH+), which has less affinity for the non-polar C18 stationary phase, leading to early elution.[2][6] 2. High Organic Content: The percentage of organic solvent in the mobile phase may be too high.	Solution 1: Adjust Organic/Aqueous Ratio. Decrease the initial percentage of the organic modifier (ACN or MeOH) in your gradient or isocratic method. This will increase the retention of your analyte. Solution 2: Consider a Different Stationary Phase. If retention is still poor with low organic content, a column with a different selectivity, such as a Phenyl or Cyano phase, could be screened.[12]
Split or Broad Peaks	1. pH is too close to pKa: This is a classic symptom of operating at a mobile phase pH where the analyte exists in both its protonated and neutral forms.[6][9] 2. Column Overload: Injecting too much sample mass can saturate the stationary phase at the column inlet, causing peak distortion.[13]	Solution 1: Optimize pH. Move the mobile phase pH further away from the analyte's pKa (at least 2 units). For this basic compound, this means lowering the pH.[7][14] Solution 2: Reduce Injection Concentration. Dilute your sample and reinject. If the peak shape improves, mass overload was the issue.

Systematic HPLC Method Development Protocol

A structured approach is crucial for developing a robust and reliable HPLC method. This protocol outlines a logical workflow from initial screening to final optimization.

Step 1: Analyte Characterization & Initial Conditions

• Understand the Analyte: 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine (MW: ~163.18 g/mol [15]) is a basic compound due to the exocyclic amino group and nitrogen atoms in the heterocyclic rings. Its calculated LogP is approximately 0.5[15], indicating moderate polarity. The key to its analysis is controlling its protonation state.

• Select Initial Column: Start with a high-quality, end-capped C18 column (e.g., 100 x 4.6 mm, 2.7 µm or 150 x 4.6 mm, 3.5 µm).

• Prepare Mobile Phases:

  • Aqueous (A): 20 mM Potassium Phosphate, pH adjusted to 2.8 with phosphoric acid in HPLC-grade water.

  • Organic (B): Acetonitrile (ACN).

• Set Detector Wavelength: Based on the triazolopyridine structure, a starting UV detection wavelength of 254 nm is a reasonable choice. A full UV scan of the analyte in the mobile phase should be performed to determine the optimal λmax.

• Initial Gradient:

  • Flow Rate: 1.0 mL/min

  • Gradient: 5% to 95% B over 15 minutes.

Step 2: Method Screening & Optimization

The goal of this phase is to find the best combination of stationary and mobile phases to achieve adequate retention and selectivity.

Caption: A logical workflow for systematic HPLC method development.

Step 3: Mobile Phase Optimization - The Role of pH

Controlling the mobile phase pH is the most critical factor for achieving a good peak shape for this analyte.

• The Goal: To ensure the analyte is in a single, stable, protonated state (BH+).

• The Mechanism: At a low pH (e.g., 2.8), the mobile phase has a high concentration of H+ ions. This acidic environment serves two purposes:

  • It forces the equilibrium of the basic analyte towards its protonated (ionized) form, which is more water-soluble and behaves consistently.

  • It suppresses the ionization of residual silanol groups (Si-OH) on the column's stationary phase, preventing them from becoming negatively charged (Si-O-). This eliminates the electrostatic interaction that causes peak tailing.

Caption: Effect of pH on analyte ionization and peak shape.

Step 4: Method Validation

Once an optimized method is established, it must be validated to ensure it is suitable for its intended purpose.[16] Key validation parameters are defined by the International Council for Harmonisation (ICH) Q2(R1) guidelines and include:[17][18][19]

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte that have been demonstrated to have a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of test results to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate, variations in method parameters.

References

• Shinde, V. (2025, February 1). Exploring the Role of pH in HPLC Separation. Veeprho. [Link]

• Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds. KNAUER Wissenschaftliche Geräte GmbH. [Link]

• A Guide to HPLC and LC-MS Buffer Selection. Advanced Chromatography Technologies. [Link]

• HPLC Tech Tip: Peak Tailing of Basic Analytes. Phenomenex. [Link]

• How to Select a Buffer for your HPLC Mobile Phase? Axion Labs. [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

• HPLC Buffer Mobile Phase Considerations | Guide. SCION Instruments. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. [Link]

• Troubleshooting HPLC- Tailing Peaks. Restek. [Link]

• Troubleshooting Peak Shape Problems in HPLC. Waters Corporation. [Link]

• Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation. [Link]

• Mobile Phase Optimization: A Critical Factor in HPLC. Phenomenex. [Link]

• How to avoid the tailing problem of basic compounds in HPLC analysis? uHPLCs. [Link]

• Dolan, J. W. (2016, March 13). Back to Basics: The Role of pH in Retention and Selectivity. LCGC International. [Link]

• Kanwal, N. (2017, June 13). ICH Q2 Analytical Method Validation. Slideshare. [Link]

• How does pH of the mobile phase affects the resolution on reversed-phase HPLC? ResearchGate. [Link]

• Quality Guidelines. International Council for Harmonisation. [Link]

• What Causes Peak Tailing in HPLC? Chrom Tech, Inc. [Link]

• HPLC Method Development - A Review. International Journal of Pharmaceutical Research and Applications (IJPRA). [Link]

• HPLC Method Development Kit: Where to Start? Element Lab Solutions. [Link]

• Navigating HPLC Method Development: Tips for Success. Pharma's Almanac. [Link]

• METHOD DEVELOPMENT ON HPLC. Maharana Pratap P.G. College Hardoi. [Link] 26.[1][2][3]Triazolo[1,5-a]pyrimidin-2-amine, 5,7-dimethoxy-. PubChem. [Link]

• 5,7-Dimethyl-(1,2,4)triazolo(1,5-a)pyrimidin-2-amine. PubChem. [Link]

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• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 2. veeprho.com [veeprho.com]
• 3. hplc.eu [hplc.eu]
• 4. How to avoid the tailing problem of basic compounds in HPLC analysis? [uhplcslab.com]
• 5. chromtech.com [chromtech.com]
• 6. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds – secrets of science [shimadzu-webapp.eu]
• 7. HPLC Tips & Tricks: Mobile Phase Preparation Part 2 - Buffers [sigmaaldrich.com]
• 8. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 9. ijprajournal.com [ijprajournal.com]
• 10. HPLC Buffer Mobile Phase Considerations | Guide [scioninstruments.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. elementlabsolutions.com [elementlabsolutions.com]
• 13. [3]Troubleshooting HPLC- Tailing Peaks [discover.restek.com]
• 14. researchgate.net [researchgate.net]
• 15. 5,7-Dimethyl-(1,2,4)triazolo(1,5-a)pyrimidin-2-amine | C7H9N5 | CID 267310 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. database.ich.org [database.ich.org]
• 17. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 18. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 19. ICH Q2 Analytical Method Validation | PPTX [slideshare.net]

Catalytic optimization for Buchwald-Hartwig amination of 2-Amino-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyridine

Substrate Focus: 2-Amino-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyridine

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic hurdles encountered when coupling highly deactivated, sterically hindered heterocyclic amines. The amination of 2-amino-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyridine presents a triad of chemical challenges: severe catalyst poisoning, inherently low nucleophilicity, and steric clash during reductive elimination.

This guide synthesizes field-proven insights to help you optimize your catalytic cycles, establish self-validating workflows, and rescue stalled reactions.

Mechanistic Profiling & The "Heteroaryl Problem"

Before troubleshooting, it is critical to understand why standard Buchwald-Hartwig conditions (e.g., Pd₂(dba)₃ / BINAP / Toluene) fail for this substrate.

• Catalyst Poisoning (The Off-Cycle Trap): The [1,2,4]triazolo[1,5-a]pyridine core contains multiple Lewis basic nitrogen atoms. These heteroatoms readily outcompete standard phosphine ligands for palladium coordination, forming highly stable, off-cycle bis(heteroarylamine)palladium complexes that permanently deactivate the catalyst (1)[1].

• Nucleophilic Deactivation: The 2-amino group is directly conjugated with the electron-withdrawing triazole ring. This drastically reduces its nucleophilicity, slowing down the amine coordination and deprotonation steps, which allows competitive side reactions to dominate (2)[2].

• Steric Hindrance: The 5,7-dimethyl substitution on the pyridine ring projects steric bulk toward the reactive center, increasing the activation energy required for the final C–N reductive elimination step.

Buchwald-Hartwig catalytic cycle highlighting the off-cycle poisoning by triazolopyridine.

Troubleshooting Guides & FAQs

Q1: My reaction shows zero conversion of the aryl halide, and I observe a black precipitate (Pd black) within 30 minutes. What is happening? A1: The black precipitate is aggregated elemental palladium, indicating rapid catalyst death. Your triazolopyridine substrate is chelating the palladium center and displacing the phosphine ligand. Causality & Solution: You must switch to a highly sterically demanding, electron-rich biarylphosphine ligand like tBuBrettPhos or BippyPhos . These ligands enforce a monoligated Pd(0)L complex and are bulky enough to physically block the coordination of a second heteroaryl amine molecule (3)[3].

Q2: The aryl halide is being consumed, but LC-MS shows mostly hydrodehalogenation (reduction) instead of the aminated product. How do I fix this? A2: Hydrodehalogenation occurs when the intermediate Pd(II) aryl complex has a long lifetime, allowing it to undergo side reactions (like capturing a hydride from the solvent or amine) instead of coupling. This is directly caused by the poor nucleophilicity of your 2-amino group. Furthermore, chelating bidentate ligands can sometimes inhibit the necessary pathways, leading to bis(amine) complexes that promote hydrodebromination (4)[4]. Causality & Solution: Accelerate the amine binding and deprotonation steps. Use a stronger base (e.g., NaOtBu) to increase the effective concentration of the reactive amidate. If you are using a weak base, switch to a more polar solvent (like 1,4-dioxane) to enhance base solubility.

Q3: I have sensitive functional groups and cannot use NaOtBu. When I use K₃PO₄, the reaction stalls. What is the alternative? A3: Strong ionic bases like NaOtBu impose compatibility issues with esters, nitriles, or enolizable ketones (5)[5]. However, weak bases like K₃PO₄ have poor solubility in non-polar solvents, starving the catalytic cycle of the necessary deprotonation driving force. Causality & Solution: Utilize a water-assisted weak base mechanism or switch your solvent to t-amyl alcohol. The protic nature of t-amyl alcohol significantly increases the solubility of carbonate and phosphate bases, facilitating the N-H heterolysis step without destroying sensitive functional groups.

Quantitative Optimization Matrix

The following table summarizes the quantitative optimization data for coupling 2-amino-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyridine with a model aryl bromide (4-bromotoluene).

Entry	Precatalyst	Ligand	Base	Solvent	Temp (°C)	Yield (%)	Mechanistic Observation / Causality
1	Pd₂(dba)₃	BINAP	Cs₂CO₃	Toluene	100	<5	Complete catalyst poisoning by heterocycle.
2	Pd(OAc)₂	Xantphos	NaOtBu	Dioxane	100	18	Significant hydrodehalogenation observed.
3	BippyPhos Pd G3	BippyPhos	K₃PO₄	t-Amyl OH	90	65	Good conversion; ideal for base-sensitive substrates.
4	tBuBrettPhos Pd G3	tBuBrettPhos	NaOtBu	Dioxane	80	88	Optimal monoligation; rapid reductive elimination.

Self-Validating Experimental Protocol

This protocol utilizes the optimized conditions (Entry 4) and is designed as a self-validating system . It includes built-in diagnostic checkpoints to ensure the chemistry is proceeding as intended.

Reagents:

• Aryl Halide (1.0 equiv, 0.5 mmol)

• 2-Amino-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyridine (1.2 equiv, 0.6 mmol)

• tBuBrettPhos Pd G3 precatalyst (2 mol%)

• NaOtBu (1.5 equiv, 0.75 mmol)

• Anhydrous 1,4-Dioxane (2.5 mL, 0.2 M)

Step-by-Step Methodology:

• Preparation (Glovebox or Standard Schlenk Line): To an oven-dried 10 mL microwave vial equipped with a magnetic stir bar, add the aryl halide, the triazolopyridine amine, tBuBrettPhos Pd G3, and NaOtBu.

• Solvent Addition & Purging: Seal the vial with a PTFE-lined septum cap. Evacuate and backfill with ultra-pure Nitrogen (x3). Add anhydrous 1,4-dioxane via syringe.

• Validation Checkpoint 1 (Catalyst Activation): Stir at room temperature for 5 minutes. Diagnostic: The solution should transition from a deep red/brown (precatalyst) to a homogeneous pale yellow or orange. This color shift validates the successful base-mediated activation of the G3 precatalyst into the active Pd(0) species. If the solution turns immediately black, oxygen/moisture contamination has occurred.

• Heating: Transfer the vial to a pre-heated aluminum block at 80 °C. Stir vigorously (800 rpm) to ensure mass transfer, as the reaction is initially heterogeneous.

• Validation Checkpoint 2 (Kinetic Monitoring): After 1 hour, cool the reaction briefly and withdraw a 10 µL aliquot via syringe. Dilute in 1 mL of Acetonitrile and analyze via LC-MS. Diagnostic: You should observe >50% consumption of the aryl halide. If conversion is <10% but the catalyst is still yellow/orange, the substrate is too sterically hindered; increase the temperature to 100 °C.

• Completion & Workup: After 4 hours, cool to room temperature. Dilute with EtOAc (5 mL) and filter through a short pad of Celite to remove palladium residues and inorganic salts.

• Validation Checkpoint 3 (Mass Balance): Concentrate the filtrate and analyze the crude NMR. Diagnostic: Calculate the ratio of product to unreacted triazolopyridine. If the amine is consumed but the product yield is low, off-target dimerization of the heterocycle has occurred, indicating the need to lower the catalyst loading or slow the heating ramp.

Troubleshooting Logic Tree

Use the following decision matrix to rapidly diagnose and correct failed aminations during your optimization screens.

Decision tree for troubleshooting Buchwald-Hartwig amination of deactivated heterocycles.

References

• Integration of palladium-catalyzed C–N coupling into self-encoded libraries for accelerated hit discovery Royal Society of Chemistry URL:[Link]

• Ligated Pd-Catalyzed Aminations of Aryl/Heteroaryl Halides with Aliphatic Amines under Sustainable Aqueous Micellar Conditions JACS Au - ACS Publications URL:[Link]

• Aryl Amination Using Soluble Weak Base Enabled by a Water-Assisted Mechanism Journal of the American Chemical Society - ACS Publications URL:[Link]

• A Practical Buchwald−Hartwig Amination of 2-Bromopyridines with Volatile Amines The Journal of Organic Chemistry - ACS Publications URL:[Link]

• Chapter 6: Palladium- and Copper-catalysed C–N Cross-coupling in Drug Discovery Royal Society of Chemistry URL:[Link]

Sources

• 1. books.rsc.org [books.rsc.org]
• 2. Integration of palladium-catalyzed C–N coupling into self-encoded libraries for accelerated hit discovery - RSC Chemical Biology (RSC Publishing) DOI:10.1039/D5CB00303B [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Guide to the Structural Elucidation of 2-Amino-5,7-dimethyl-triazolo[1,5-a]pyridine using ¹H and ¹³C NMR Spectroscopy

An objective comparison of the product's performance with other alternatives and supporting experimental data is provided in this guide.

This technical guide provides a comprehensive framework for the acquisition and interpretation of ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra for the novel heterocyclic compound, 2-Amino-5,7-dimethyl-triazolo[1,5-a]pyridine. As experimental spectral data for this specific molecule is not yet widely published in public-access databases, this guide establishes a predictive and comparative methodology. We will ground our analysis in the well-documented spectra of the parent scaffold,triazolo[1,5-a]pyridine, and extrapolate the expected chemical shifts based on established principles of substituent effects in heterocyclic systems.

This document is intended for researchers and professionals in synthetic chemistry and drug development who require robust methods for structural verification of novel nitrogen-containing heterocyclic compounds.

Core Principles: Predicting NMR Spectra in Substituted Triazolopyridines

The chemical shifts observed in the NMR spectrum of 2-Amino-5,7-dimethyl-triazolo[1,5-a]pyridine are governed by the electronic environment of each nucleus. The introduction of three key substituents—an amino group at C2 and two methyl groups at C5 and C7—onto the coretriazolo[1,5-a]pyridine structure induces predictable changes in the electron density around the ring system.

• Amino Group (C2-NH₂): The amino group is a strong electron-donating group (EDG) through resonance. This effect significantly increases the electron density (shielding) at the ortho and para positions. However, its primary influence in this fused system will be localized, increasing the shielding of its attached carbon (C2) and adjacent nuclei.

• Methyl Groups (C5-CH₃, C7-CH₃): Methyl groups are weak electron-donating groups through induction. They will cause a modest upfield shift (increased shielding) for the carbons they are attached to (C5 and C7) and the protons on those carbons.

To provide a practical comparison, we will reference the known experimental data for the unsubstituted parent compound,triazolo[1,5-a]pyridine.

Comparative NMR Data: Parent Scaffold vs. Substituted Target

The following tables summarize the experimentally determined chemical shifts fortriazolo[1,5-a]pyridine and the predicted shifts for our target compound. Predictions are based on additive models of substituent chemical shift (SCS) effects commonly observed in pyridine and other azine systems.

Table 1: Comparative ¹H NMR Chemical Shifts (δ, ppm)

Position	triazolo[1,5-a]pyridine (Experimental, in CDCl₃)	2-Amino-5,7-dimethyl-triazolo[1,5-a]pyridine (Predicted, in CDCl₃)	Rationale for Predicted Shift
H2	8.36 (s)	N/A (substituted with -NH₂)	Proton is replaced by the amino group.
H5	8.65 (d)	N/A (substituted with -CH₃)	Proton is replaced by a methyl group.
H6	7.11 (dd)	~6.80 (s)	Shielded by two adjacent electron-donating methyl groups. The expected doublet of doublets collapses to a singlet due to the absence of adjacent protons.
H7	7.82 (d)	N/A (substituted with -CH₃)	Proton is replaced by a methyl group.
H8	7.60 (dd)	~7.30 (s)	Primarily influenced by the C7-methyl group, leading to a slight upfield shift.
-NH₂	N/A	~5.0-6.0 (br s)	Broad singlet, chemical shift is concentration and solvent dependent.
-CH₃	N/A	~2.40 (s, 3H), ~2.60 (s, 3H)	Typical range for methyl groups on a pyridine-like ring. The two signals may be distinct.

Table 2: Comparative ¹³C NMR Chemical Shifts (δ, ppm)

Position	triazolo[1,5-a]pyridine (Experimental, in CDCl₃)	2-Amino-5,7-dimethyl-triazolo[1,5-a]pyridine (Predicted, in CDCl₃)	Rationale for Predicted Shift
C2	154.5	~160-165	Strongly deshielded by the direct attachment of the electronegative amino group.
C3a	142.1	~140	Minor influence from distant substituents.
C5	140.2	~148-152	Deshielded due to substitution by the methyl group (alpha-carbon effect).
C6	113.4	~115-118	Shielded by two adjacent methyl groups, but deshielded by the overall electron withdrawal of the fused ring system.
C7	129.5	~135-140	Deshielded due to substitution by the methyl group (alpha-carbon effect).
C8	117.8	~116	Minor influence from substituents.
C8a	151.8	~150	Minor influence from distant substituents.
-CH₃	N/A	~18-25	Typical chemical shift range for methyl carbons attached to an aromatic ring.

Experimental Protocol for NMR Data Acquisition

This section provides a standardized protocol for acquiring high-fidelity ¹H and ¹³C NMR spectra for the target compound. Adherence to this protocol ensures reproducibility and accuracy.

Protocol: NMR Sample Preparation and Acquisition

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the solid 2-Amino-5,7-dimethyl-triazolo[1,5-a]pyridine sample.

  • Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

  • Vortex the mixture until the sample is fully dissolved.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup (400 MHz Spectrometer):

  • Insert the sample into the spectrometer.

  • Lock the spectrometer on the deuterium signal of the CDCl₃.

  • Shim the magnetic field to achieve optimal homogeneity. For ¹H, a line width of <0.5 Hz for the TMS signal is recommended.

• ¹H NMR Acquisition:

  • Pulse Program: Standard single-pulse (zg30).

  • Spectral Width: -2 to 12 ppm.

  • Acquisition Time: ~4 seconds.

  • Relaxation Delay (d1): 2 seconds.

  • Number of Scans: 16 (adjust as needed based on sample concentration).

  • Temperature: 298 K.

• ¹³C NMR Acquisition:

  • Pulse Program: Proton-decoupled single-pulse (zgpg30).

  • Spectral Width: -10 to 220 ppm.

  • Acquisition Time: ~1.5 seconds.

  • Relaxation Delay (d1): 2 seconds.

  • Number of Scans: 1024 or more to achieve adequate signal-to-noise ratio.

  • Temperature: 298 K.

• Data Processing:

  • Apply an exponential window function (line broadening of 0.3 Hz for ¹H, 1-2 Hz for ¹³C) to improve the signal-to-noise ratio.

  • Perform a Fourier transform.

  • Phase correct the resulting spectrum.

  • Calibrate the spectrum by setting the TMS signal to 0.00 ppm.

  • Integrate the ¹H signals and pick peaks for both ¹H and ¹³C spectra.

Visualizing Structures and Workflow

Diagrams provide a clear visual reference for the molecular structures and the experimental process.

Caption: Molecular structures of the parent scaffold and the target compound.

Caption: Standardized workflow for NMR sample preparation and data analysis.

Conclusion and Best Practices

The structural confirmation of 2-Amino-5,7-dimethyl-triazolo[1,5-a]pyridine via NMR spectroscopy is a straightforward process when guided by a predictive understanding of substituent effects. The presence of the C2-amino and C5/C7-dimethyl groups will be clearly indicated by the absence of corresponding aromatic protons and the appearance of a broad amine singlet and two sharp methyl singlets in the ¹H NMR spectrum. The ¹³C NMR spectrum will corroborate this, showing significant shifts for the substituted carbons (C2, C5, C7).

For unambiguous assignment, especially for the quaternary carbons, advanced 2D NMR experiments such as HSQC (Heteronuclear Single Quantum Coherence) and HMBC (Heteronuclear Multiple Bond Correlation) are highly recommended. An HMBC experiment would be particularly valuable for confirming the connectivity between the methyl protons and the C5 and C7 carbons.

References

• Spectral Database for Organic Compounds (SDBS). ¹H and ¹³C NMR spectra fortriazolo[1,5-a]pyridine. National Institute of Advanced Industrial Science and Technology (AIST), Japan. [Link] (Search for CAS No. 274-84-0).

Mass spectrometry (LC-MS) fragmentation pathways of 2-Amino-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyridine

An In-Depth Guide to the LC-MS Fragmentation of 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine

This guide provides a detailed examination of the predicted liquid chromatography-mass spectrometry (LC-MS) fragmentation pathways for the novel heterocyclic compound, 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine. In the landscape of drug discovery and metabolomics, understanding a molecule's fragmentation pattern is paramount for its structural elucidation, impurity profiling, and metabolite identification.[4] As no empirical data for this specific molecule is publicly available, this guide employs a first-principles approach, drawing comparisons with structurally analogous compounds to propose the most probable fragmentation behaviors under collision-induced dissociation (CID).

The core structure, a triazolopyridine, is a privileged scaffold in medicinal chemistry, appearing in compounds targeting a range of biological targets.[5] The addition of amino and dimethyl groups creates specific sites of lability and stability that direct the fragmentation process. This analysis will serve as a predictive framework for researchers working with this and related molecules.

Part 1: Proposed Fragmentation Pathways

Under typical positive mode electrospray ionization (ESI), the molecule is expected to accept a proton to form the molecular ion [M+H]⁺. The most likely sites for protonation are the exocyclic amino group and the nitrogen atoms within the heterocyclic rings, which influences subsequent fragmentation. The molecular formula is C₈H₁₀N₄, with a monoisotopic mass of 162.0905 Da. The protonated ion, [C₈H₁₁N₄]⁺, will have an m/z of 163.0978 .

The fragmentation of this ion is predicted to follow several key pathways, driven by the relative stability of the resulting fragment ions and neutral losses.

Pathway A: Loss of a Methyl Radical

A common initial fragmentation event for methylated aromatic systems is the homolytic cleavage of a C-C bond, resulting in the loss of a methyl radical (•CH₃). This pathway is generally less favored in ESI compared to the loss of stable neutral molecules but can occur at higher collision energies.

• [M+H]⁺ (m/z 163.0978) → Loss of •CH₃ (15.0235 Da) → [C₇H₈N₄]⁺ (m/z 148.0743)

This fragmentation results in a stable, even-electron ion. The initial loss of a radical from an even-electron precursor is less common but plausible.

Pathway B: Cleavage of the Triazole Ring

The fused triazole ring represents a site of potential cleavage. Fused 1,2,4-triazole and triazine systems are known to undergo ring-opening and subsequent loss of stable neutral molecules.[6][7] A likely scenario involves the expulsion of acetonitrile (CH₃CN) or hydrogen cyanide (HCN) following rearrangement.

• [M+H]⁺ (m/z 163.0978) → Loss of N₂HCN (43.0247 Da) → [C₇H₈N]⁺ (m/z 106.0651) : This pathway involves a significant rearrangement and cleavage of the triazole ring, representing a characteristic fragmentation of the core scaffold.

Pathway C: Loss from the Amino Group

The exocyclic amino group is a prime site for fragmentation. The loss of ammonia (NH₃) is a common pathway for protonated primary amines and amino-heterocycles.[8]

• [M+H]⁺ (m/z 163.0978) → Loss of NH₃ (17.0265 Da) → [C₈H₈N₃]⁺ (m/z 146.0712)

This pathway leads to a highly conjugated and stable fragment ion, making it a highly probable event.

Pathway D: Sequential Fragmentation

The primary fragment ions can undergo further dissociation to yield smaller, characteristic ions. For instance, the ion formed in Pathway C could subsequently lose a methyl radical.

• [C₈H₈N₃]⁺ (m/z 146.0712) → Loss of •CH₃ (15.0235 Da) → [C₇H₅N₃]⁺ (m/z 131.0478)

This sequential loss provides further structural confirmation.

Part 2: Comparative Analysis with Known Fragmentation Patterns

To validate these proposed pathways, we compare them to the documented fragmentation of related chemical classes.

Chemical Class	Observed Fragmentation	Relevance to Target Molecule	Reference
Aminopyridines	Characterized by the loss of HCN from the pyridine ring after initial fragmentation of substituents.	Supports the general principle of ring cleavage involving nitrogen loss from the core heterocyclic structure.	[2]
Fused 1,2,4-Triazoles	Often undergo sequential loss of small neutral molecules (e.g., N₂, HCN). Amino-substituted triazoles show a characteristic ion at m/z 60.	The proposed triazole ring cleavage (Pathway B) aligns well with the known instability of this ring system under CID.	[6]
Methylated Pyrimidines	Fragmentation is often initiated by the loss of a methyl radical or cleavage of other substituent groups, followed by ring fission.	This validates the proposed loss of a methyl radical (Pathway A) and the general concept of substituent-directed fragmentation.	[3][9]
Aliphatic Amines	Exhibit characteristic alpha-cleavage. For instance, propan-2-amine's base peak results from losing a methyl group adjacent to the nitrogen.	While our target has an aromatic amine, the principle of fragmentation originating at the nitrogen atom (Pathway C) is a shared characteristic.	[10]

This comparative analysis demonstrates that the proposed pathways are not speculative but are grounded in the established principles of mass spectrometry for nitrogen-containing heterocyclic compounds.[11] The competition between these pathways will ultimately depend on the collision energy and the specific instrumentation used.

Part 3: Visualization of Fragmentation and Workflow

Diagrams created using Graphviz illustrate the proposed fragmentation pathways and the analytical workflow.

Caption: Pathway A: Loss of a methyl radical.

Caption: Pathway B: Triazole ring cleavage.

Caption: Pathways C & D: Loss of ammonia followed by methyl radical.

Caption: Generalized LC-MS/MS workflow for fragmentation analysis.

Part 4: Recommended Experimental Protocol

To empirically determine the fragmentation pathways, the following LC-MS/MS protocol is recommended. This method is based on standard practices for the analysis of small polar molecules.[12][13]

1. Sample Preparation:

• Prepare a 1 µg/mL stock solution of 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine in a 50:50 mixture of acetonitrile and water.

• Perform a final dilution to 10-100 ng/mL in the initial mobile phase conditions for injection.

2. Liquid Chromatography (LC) Conditions:

• LC System: Agilent 1290 Infinity II or equivalent.[14]

• Column: C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).[3]

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient:

  • 0-1 min: 5% B

  • 1-8 min: 5% to 95% B

  • 8-10 min: 95% B

  • 10-10.1 min: 95% to 5% B

  • 10.1-12 min: 5% B

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 2 µL.

3. Mass Spectrometry (MS) Conditions:

• Mass Spectrometer: SCIEX Triple Quadrupole 6500+ or a high-resolution instrument like a Q-TOF or Orbitrap.[13]

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Capillary Voltage: +3500 V.[14]

• Nebulizer Pressure: 40 psi.

• Drying Gas Flow: 10 L/min.

• Drying Gas Temperature: 350 °C.

• MS1 Scan: Scan for the precursor ion at m/z 163.1.

• MS/MS Scan (Product Ion Scan):

  • Select precursor ion m/z 163.1.

  • Perform Collision-Induced Dissociation (CID).

  • Scan for product ions from m/z 40 to 170.

  • Collision Energy (CE): Perform a ramping experiment from 10 to 40 eV to observe the evolution of fragment ions. A starting point of 25 eV is recommended.

Conclusion

The structural elucidation of novel compounds like 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine via LC-MS/MS is a predictive science when reference standards are absent. Based on the foundational principles of mass spectrometry and comparative analysis with related structures, the most probable fragmentation pathways involve the loss of ammonia from the exocyclic amino group and cleavage of the fused triazole ring. These predictions provide a robust starting point for empirical analysis and interpretation of experimental data, enabling confident structural characterization for researchers in pharmaceutical and chemical analysis.

References

• Vertex AI Search. (n.d.). Mass spectral fragmentation modes of pyrimidine derivatives.
• Organic Mass Spectrometry. (1979). Aminopyridines avant Fragmentation par Perte de HCN. Journal of the American Chemical Society.
• ResearchGate. (n.d.). Mass Spectrometric Fragmentation and Pharmacological activities of 1,2,4 triazole derivatives.
• BenchChem. (n.d.). A Comparative Guide to the Mass Spectral Fragmentation of Substituted Pyrimidines. BenchChem.
• Chemguide. (n.d.). FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. Chemguide.
• Journal of Mass Spectrometry. (2015). Heterocyclic ring cleavage upon collision-induced dissociation of deprotonated 3-hydroxy-1,2,5-oxadiazoles (3-hydroxyfurazans). PubMed.
• Fused Heterocyclic Nitrogen Systems Containing Phosphorus
• Drug Discovery Today. (2016). Advanced techniques and applications of LC-MS in small molecule drug discovery.
• Agilent Technologies. (n.d.). Analysis of Pharmaceuticals and Personal Care Products (PPCPs) as Contaminants in Drinking Water by LC/MS/MS Using Agilent Bond Elut PPL.
• Chohan, Z. H. (2012). Proposed mass fragmentation pattern of (L 1 ).
• MDPI. (2023). Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders.
• Der Pharma Chemica. (n.d.).
• IntechOpen. (n.d.).
• PMC. (n.d.).
• Life Science Journal. (2008).
• PMC. (2025). Furan Dissociation Induced by Collisions with H3+ and C+ Ions.
• Doc Brown's Advanced Organic Chemistry. (n.d.). Mass spectrum of propan-2-amine (2-aminopropane).
• Journal of Medicinal Chemistry. (2017). 1,2,4-Triazolo-[1,5-a]pyridine HIF Prolylhydroxylase Domain-1 (PHD-1) Inhibitors With a Novel Monodentate Binding Interaction.
• MDPI. (2025).
• Scientific & Academic Publishing. (2014). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines.
• PMC. (n.d.).
• Frontiers in Chemistry. (n.d.). Editorial: Recent advances in synthesizing and utilizing nitrogen-containing heterocycles.
• ResearchGate. (n.d.). Some nitrogen containing fused heterocycles. q 5-Azaindolizine or pyrrolo[1,2-b].

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• 10. mass spectrum of propan-2-amine (2-aminopropane) C3H9N (CH3)2CHNH2 fragmentation pattern of m/z m/e ions for analysis and identification of isopropylamine 2-propylamine 2-propanamine image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
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A Comparative Analysis of Nucleophilic Reactivity: 2-Amino-5,7-dimethyl-triazolo[1,5-a]pyridine versus Unsubstituted Counterparts

In the landscape of medicinal chemistry and materials science,triazolo[1,5-a]pyridines represent a privileged scaffold, prized for their versatile biological activities and unique electronic properties. Understanding the nuances of their chemical reactivity is paramount for the rational design of novel therapeutics and functional materials. This guide provides an in-depth comparison of the nucleophilic reactivity of 2-Amino-5,7-dimethyl-triazolo[1,5-a]pyridine against its unsubstituted parent, delving into the electronic and steric factors that govern their chemical behavior.

TheTriazolo[1,5-a]pyridine Core: An Electronic Overview

Thetriazolo[1,5-a]pyridine ring system is a bicyclic heteroaromatic compound characterized by a nitrogen-rich core. This inherent electronic structure makes it a fascinating subject for studies of nucleophilicity. The lone pairs of electrons on the nitrogen atoms can participate in reactions with electrophiles, rendering the molecule nucleophilic. The precise site and extent of this reactivity, however, are profoundly influenced by the nature and position of substituents on the ring.

Enhancing Nucleophilicity: The Role of Amino and Dimethyl Substituents

The introduction of an amino (-NH2) group at the 2-position and two methyl (-CH3) groups at the 5- and 7-positions of the triazolopyridine scaffold dramatically alters its electronic landscape. Both amino and methyl groups are electron-donating, albeit through different mechanisms. The amino group exerts a strong +M (mesomeric) effect, delocalizing its lone pair of electrons into the aromatic system. The methyl groups, through a +I (inductive) effect, push electron density into the ring.

This collective electron donation significantly increases the electron density of the entire heterocyclic system, with a pronounced effect on the exocyclic amino group and the nitrogen atoms within the ring. Consequently, 2-Amino-5,7-dimethyl-triazolo[1,5-a]pyridine is anticipated to be a significantly more potent nucleophile than the unsubstitutedtriazolo[1,5-a]pyridine.

Comparative Reactivity Profile: A Data-Driven Perspective

Reactivity Parameter	Unsubstitutedtriazolo[1,5-a]pyridine	2-Amino-5,7-dimethyl-triazolo[1,5-a]pyridine	Rationale for Difference
Reaction Rate with Electrophiles	Moderate	Significantly Faster	Increased electron density on the nucleophilic centers of the substituted compound leads to a lower activation energy for reaction with electrophiles.
Reaction Yields in Nucleophilic Substitutions	Variable, often requiring forcing conditions	Generally High	The enhanced nucleophilicity of the substituted compound allows for more efficient reaction, leading to higher yields under milder conditions.
Scope of Applicable Electrophiles	Limited to strong electrophiles	Broader, including weaker electrophiles	The higher reactivity of the substituted compound enables reactions with a wider range of electrophilic partners.

Mechanistic Insights: Where and Why Reactions Occur

The primary sites of nucleophilic attack in 2-Amino-5,7-dimethyl-triazolo[1,5-a]pyridine are the exocyclic amino group and the N3 nitrogen of the triazole ring. The precise regioselectivity of a given reaction will be dictated by a combination of factors including the nature of the electrophile, the solvent, and the reaction temperature.

Figure 1. A conceptual diagram illustrating the enhanced reactivity of the substituted triazolopyridine towards electrophiles.

Experimental Protocol: A Representative Nucleophilic Acylation

To empirically validate the predicted difference in reactivity, a comparative acylation experiment can be designed. This protocol provides a framework for such an investigation.

Objective: To compare the rate of acylation of 2-Amino-5,7-dimethyl-triazolo[1,5-a]pyridine and unsubstitutedtriazolo[1,5-a]pyridine with a model electrophile, acetic anhydride.

Materials:

• 2-Amino-5,7-dimethyl-triazolo[1,5-a]pyridine

• triazolo[1,5-a]pyridine

• Acetic Anhydride

• Anhydrous Dichloromethane (DCM)

• Triethylamine (TEA)

• Thin Layer Chromatography (TLC) plates (silica gel)

• High-Performance Liquid Chromatography (HPLC) system

Procedure:

• Reaction Setup: In two separate, dry round-bottom flasks, dissolve equimolar amounts of the substituted and unsubstituted triazolopyridines in anhydrous DCM.

• Initiation: To each flask, add one equivalent of TEA, followed by the dropwise addition of one equivalent of acetic anhydride at 0 °C.

• Monitoring: Monitor the progress of each reaction at regular time intervals (e.g., every 15 minutes) using TLC and HPLC.

• Analysis: Quantify the consumption of the starting material and the formation of the acylated product in each reaction mixture using HPLC.

Figure 2. A streamlined workflow for the comparative acylation experiment.

Conclusion

The presence of the 2-amino and 5,7-dimethyl substituents profoundly enhances the nucleophilic character of thetriazolo[1,5-a]pyridine scaffold. This heightened reactivity, driven by the electron-donating nature of these groups, translates to faster reaction rates, higher yields, and a broader scope of potential applications in organic synthesis. For researchers and drug development professionals, a thorough understanding of these structure-activity relationships is crucial for the successful design and synthesis of novel molecules with desired biological and chemical properties. The principles outlined in this guide provide a solid foundation for harnessing the full potential of this versatile heterocyclic system.

References

• Gulevskaya, A. V., & Tyaglivy, A. S. (2020). Synthesis of 2-amino-substitutedtriazolo[1,5-a]pyridines. Chemistry of Heterocyclic Compounds, 56(8), 1033–1035. [Link]

• Kisel, V. M., & Gulevskaya, A. V. (2019). A new approach to the synthesis of 2-amino-triazolo[1,5-a]pyridines. Chemistry of Heterocyclic Compounds, 55(1), 93–95. [Link]

• Gulevskaya, A. V., Kisel, V. M., & Zubenko, A. A. (2016). A novel approach to the synthesis of 2-R-substitutedtriazolo[1,5-a]pyridines. Chemistry of Heterocyclic Compounds, 52(11), 940–942. [Link]

A Senior Application Scientist's Guide to Validating the Chemical Purity of 2-Amino-5,7-dimethyl-triazolo[1,5-a]pyridine using Quantitative NMR

A Senior Application Scientist's Guide to Validating the Chemical Purity of 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine using Quantitative NMR

In the landscape of pharmaceutical research and development, the unambiguous determination of a compound's purity is not merely a quality control checkpoint; it is the bedrock upon which reliable biological and clinical data are built.[1][2][3] For novel heterocyclic entities such as 2-Amino-5,7-dimethyl-[4][5][6]triazolo[1,5-a]pyridine, a molecule of interest in medicinal chemistry, establishing a robust and accurate purity profile is paramount.[7] This guide provides an in-depth, comparative analysis of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy for the purity assessment of this compound, juxtaposed with established chromatographic techniques.

Quantitative NMR has emerged as a powerful primary analytical method for purity assessment.[4][1][8] Its fundamental advantage lies in the direct proportionality between the NMR signal area and the number of atomic nuclei, which facilitates direct and accurate quantification without the need for identical reference standards for every potential impurity.[4][8] This is a significant advantage over many chromatographic methods that rely on the availability of reference standards for each impurity to ensure an accurate response factor.

The Principle of Quantitative ¹H NMR (qHNMR) for Purity Determination

At its core, qNMR operates on the principle that the integral of an NMR signal is directly proportional to the molar concentration of the nuclei giving rise to that signal.[4] By co-dissolving a known mass of the analyte with a known mass of a high-purity internal standard, the purity of the analyte can be calculated using the following equation[4][1]:

Purity (%w/w) = (I_analyte / I_std) * (N_std / N_analyte) * (M_analyte / M_std) * (m_std / m_analyte) * P_std

Where:

• I = Integral value of the signal

• N = Number of protons giving rise to the selected signal

• M = Molar mass

• m = Mass

• P = Purity of the standard

• analyte refers to 2-Amino-5,7-dimethyl-[4][5][6]triazolo[1,5-a]pyridine

• std refers to the internal standard

The successful application of this technique hinges on careful experimental design and execution, from sample preparation to data acquisition and processing.[4][6]

Experimental Protocol: qNMR Analysis of 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine

This protocol details the steps for determining the purity of 2-Amino-5,7-dimethyl-[4][5][6]triazolo[1,5-a]pyridine using ¹H qNMR with an internal standard.

Selection of the Internal Standard

The choice of an internal standard is a critical first step. An ideal internal standard should[9][10]:

• Be of high, certified purity (≥99%).[9]

• Be chemically stable and non-reactive with the analyte and solvent.[5][9]

• Possess signals that are sharp singlets and do not overlap with any analyte or impurity signals.[9][11]

• Have good solubility in the chosen deuterated solvent.[9][11]

• Have a known molecular weight.

For the polar, nitrogen-containing 2-Amino-5,7-dimethyl-[4][5][6]triazolo[1,5-a]pyridine, suitable internal standards include Maleic acid or 1,4-Dinitrobenzene , depending on the chosen solvent and the analyte's specific spectral regions.

Sample Preparation

Accurate weighing is paramount for reliable qNMR results.[11][12]

• Weighing: Accurately weigh approximately 10-20 mg of 2-Amino-5,7-dimethyl-[4][5][6]triazolo[1,5-a]pyridine into a clean, dry vial using a calibrated analytical balance.[6] Record the exact mass.

• Standard Addition: Accurately weigh an equimolar amount of the chosen internal standard into the same vial.[6] Recording the precise mass is crucial.

• Dissolution: Add a precise volume (e.g., 0.6 mL for a standard 5mm NMR tube) of a suitable deuterated solvent, such as Dimethyl sulfoxide-d6 (DMSO-d6) or Methanol-d4 (MeOD), ensuring both the analyte and the standard fully dissolve.[6][9] Complete dissolution is critical; vortex mixing can aid this process.[6]

• Transfer: Carefully transfer the solution into a high-quality NMR tube.[6]

NMR Data Acquisition

To ensure quantitativeness, specific acquisition parameters must be optimized.

• Spectrometer: A high-field NMR spectrometer (≥400 MHz) is recommended for better signal dispersion.[4]

• Pulse Angle: A 90° pulse is recommended to maximize the signal-to-noise ratio.[4][5]

• Relaxation Delay (d1): This is the most critical parameter. A sufficiently long relaxation delay (at least 5-7 times the longest T1 relaxation time of the signals of interest) must be used to ensure complete relaxation of all nuclei between scans.[4][11] A preliminary T1 measurement is advisable for optimal accuracy.

• Acquisition Time (aq): Set an adequate acquisition time to ensure the Free Induction Decay (FID) has fully decayed, preventing truncation artifacts.[4]

• Number of Scans (ns): A sufficient number of scans should be acquired to achieve a high signal-to-noise ratio (S/N > 250:1 for <1% integration error).[11]

• Spinning: It is advisable to turn sample spinning off to avoid spinning sidebands which can interfere with integration.[5][11]

Data Processing and Purity Calculation

Manual and careful processing of the acquired FID is recommended for precision.[4]

• Fourier Transform and Phasing: Apply an exponential multiplication with a line broadening factor of 0.3 Hz before Fourier transformation to improve S/N without significantly distorting the lineshape.[11] Manually phase the spectrum to ensure all peaks have a pure absorption lineshape.

• Baseline Correction: Apply a robust baseline correction algorithm to ensure accurate integration.

• Integration: Integrate a well-resolved, non-overlapping signal for the analyte and the internal standard. For 2-Amino-5,7-dimethyl-[4][5][6]triazolo[1,5-a]pyridine, the methyl singlets are often good candidates. The integration window should be sufficiently wide (at least 20 times the signal's half-height width) to encompass the entire peak.

• Calculation: Use the previously stated formula to calculate the weight/weight percentage purity of the analyte.

Caption: Workflow for qNMR Purity Determination.

Comparison with Alternative Purity Analysis Methods

While qNMR is a powerful technique, it is essential to understand its performance in the context of other widely used methods like High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC). The choice of method often depends on the specific requirements of the analysis.

High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone of pharmaceutical analysis, excelling at the separation of complex mixtures and the detection of trace impurities.[8][13]

• Principle: HPLC separates components of a mixture based on their differential partitioning between a liquid mobile phase and a solid stationary phase. Detection is typically performed using a UV-Vis detector.

• Experimental Outline: A validated HPLC method would involve the development of a suitable mobile phase (e.g., a gradient of acetonitrile and water with a modifier like formic acid or trifluoroacetic acid) and the selection of an appropriate stationary phase (e.g., C18). The sample is dissolved in a suitable solvent, injected into the system, and the resulting chromatogram is analyzed. Purity is often calculated as the area of the main peak relative to the total area of all peaks (area percent method).

• Causality: The choice of a C18 column is based on the expected moderate polarity of the analyte. The use of a gradient elution is to ensure the separation of potential impurities with a wide range of polarities.

Gas Chromatography (GC)

For volatile and thermally stable compounds, GC is a highly efficient separation technique.[13]

• Principle: GC separates compounds based on their volatility and interaction with a stationary phase in a heated column. A carrier gas (e.g., helium or nitrogen) serves as the mobile phase. Detection can be achieved using various detectors, with a Flame Ionization Detector (FID) being common for organic compounds.

• Experimental Outline: The sample is dissolved in a volatile solvent and injected into the heated inlet of the GC. The compounds are vaporized and carried through the column by the carrier gas. The FID generates a signal proportional to the mass of carbon atoms entering the flame.

• Causality: The suitability of GC for 2-Amino-5,7-dimethyl-[4][5][6]triazolo[1,5-a]pyridine would depend on its thermal stability and volatility. Derivatization might be necessary if the compound is not sufficiently volatile or prone to degradation at high temperatures.

Comparative Analysis: qNMR vs. HPLC vs. GC

Feature	Quantitative NMR (qNMR)	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)
Principle	Signal intensity proportional to molar concentration	Differential partitioning between mobile and stationary phases	Partitioning between a gaseous mobile phase and a stationary phase
Quantification	Absolute (with internal standard)	Relative (area percent) or absolute (with reference standards)	Relative (area percent) or absolute (with reference standards)
Reference Standard	Requires a certified internal standard of a different structure.[5]	Requires a certified reference standard of the analyte for identity and often for each impurity for accurate quantification.	Requires a certified reference standard of the analyte and often for each impurity for accurate quantification.
Sample Throughput	Moderate	High	High
Destructive?	No[1]	Yes	Yes
Structural Info	Yes	No	No
Strengths	High accuracy and precision, no need for analyte-specific reference standards for impurities, provides structural confirmation.	Excellent separation of complex mixtures, high sensitivity for trace impurities.[8]	Excellent for volatile and thermally stable compounds, high resolution.
Limitations	Lower sensitivity than HPLC, potential for signal overlap in complex mixtures.	Response factors can vary between analyte and impurities, requiring standards for accurate quantification.	Limited to volatile and thermally stable compounds; derivatization may be required.

Decision-Making Framework for Purity Analysis

The selection of the most appropriate analytical technique is a critical decision that should be guided by the specific goals of the analysis.

Caption: Selecting the Appropriate Purity Analysis Method.

Conclusion: An Integrated Approach to Purity Validation

For the definitive purity assessment of 2-Amino-5,7-dimethyl-[4][5][6]triazolo[1,5-a]pyridine, quantitative NMR stands out as a superior method for absolute quantification due to its direct measurement principle. It provides a high degree of accuracy and precision, traceable to a certified internal standard, without the necessity of synthesizing every potential impurity.

However, for the highest level of confidence and to meet stringent regulatory expectations as outlined in guidelines like ICH Q2(R1), an orthogonal approach is strongly recommended.[14][15][16][17][18] Employing HPLC for its exceptional separatory power to detect and quantify trace impurities, in conjunction with qNMR for its absolute quantitative capability and structural verification, constitutes a self-validating and robust system.[8] This dual-pronged strategy ensures a comprehensive and irrefutable characterization of the chemical purity, which is indispensable for advancing drug development programs.

References

• A Guide to Quantitative NMR (qNMR). Emery Pharma. Available from: [Link]

• Quantitative NMR Spectroscopy. Durham University. Available from: [Link]

• qNMR Purity Recipe Book (1 - Sample Preparation). Mestrelab Research. Available from: [Link]

• Pauli, G. F., Gödecke, T., Jaki, B. U., & Lankin, D. C. (2012). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry, 55(4), 1471–1482. Available from: [Link]

• Norman, M. H., et al. (2017). 1,2,4-Triazolo-[1,5-a]pyridine HIF Prolylhydroxylase Domain-1 (PHD-1) Inhibitors With a Novel Monodentate Binding Interaction. Journal of Medicinal Chemistry. Available from: [Link]

• Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. ResolveMass Laboratories. Available from: [Link]

• Theoretical design and validation of[4][5][6]triazolo[1,5-a]pyridine-based TADF emitters through donor and linkage variations. Journal of Materials Chemistry C. Available from: [Link]

• Optimization of 1D 1H Quantitative NMR (Nuclear Magnetic Resonance) Conditions for Polar Metabolites in Meat. National Institutes of Health. Available from: [Link]

• ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation. Available from: [Link] 11.[4][5][6]Triazolo[1,5-a]pyrimidin-2-amine, 5,7-dimethoxy-. PubChem. Available from: [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. Available from: [Link]

• The Importance of Purity Determination of Pharmaceuticals. NETZSCH Analyzing & Testing. Available from: [Link]

• qNMR Internal Standard Reference Data (ISRD). Bureau International des Poids et Mesures. Available from: [Link]

• Quantitative determination of heterocyclic amines in food products. PubMed. Available from: [Link]

• Internal Standard Reference Data for qNMR: 1,4-Bis(trimethylsilyl)benzene [ISRD-06]. Bureau International des Poids et Mesures. Available from: [Link]

• Simultaneous Determination of 20 Nitrogen-Containing Heterocyclic Compounds in Soil by Supercritical Fluid Chromatography–Tandem Mass Spectrometry. ResearchGate. Available from: [Link]

• Improved synthesis of 2-amino-1,2,4-triazolo[1,5- a ]pyrimidines. ResearchGate. Available from: [Link]

• Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals. ALWSCI. Available from: [Link]

• High performance liquid chromatography-quantitative nuclear magnetic resonance (HPLC-qNMR) with a two-signal suppression method for purity assessment of avermectin B1a. Royal Society of Chemistry. Available from: [Link]

• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. Available from: [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology. U.S. Food and Drug Administration. Available from: [Link]

• Let's try doing quantitative NMR. JEOL Ltd. Available from: [Link]

• Practical guide for quantitative 1D NMR integration. University of Wisconsin-Madison. Available from: [Link]

• monitoring nitrogen purity n by gas chromatography. Defense Technical Information Center. Available from: [Link]

• 5,7-dimethyl-[4][5][6]triazolo[1,5-a]pyrimidin-2-amine. NextSDS. Available from: [Link]

• Pharmaceutical Impurity Testing: What It Is and Why It's Essential. ResolveMass Laboratories. Available from: [Link]

• A selective, orally bioavailable 1,2,4-triazolo[1,5-a]pyridine-based inhibitor of Janus kinase 2 for use in anticancer therapy: discovery of CEP-33779. PubMed. Available from: [Link]

• Simultaneous Determination of 20 Nitrogen-Containing Heterocyclic Compounds in Soil by Supercritical Fluid Chromatography-Tandem Mass Spectrometry. PubMed. Available from: [Link]

• Microwave-Mediated, Catalyst-Free Synthesis of 1,2,4-Triazolo[1,5-a]pyridines from Enaminonitriles. MDPI. Available from: [Link]

• Examination of Two-Dimensional Gas Chromatography with a Nitrogen Chemiluminescence Detector to Facilitate Quantitation and Characterization of Nitrogen-Containing Compounds in Petroleum-Derived Fuels. ACS Publications. Available from: [Link]

• Validate Chemical Purity by Monitoring Vapor Pressure. PatSnap. Available from: [Link]

• ICH Q2 Validation of Analytical Procedures. YouTube. Available from: [Link]

• Why Is Purity Important In Chemistry?. ReAgent. Available from: [Link]

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Structural and binding affinity comparison of 5,7-dimethyl vs 5-methyl-[1,2,4]triazolo[1,5-a]pyridine derivatives

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

The [1,2,4]triazolo[1,5-a]pyridine scaffold is a privileged bicyclic system in modern medicinal chemistry. Characterized by a bridgehead nitrogen, this electron-deficient core is frequently deployed to design highly selective kinase inhibitors, phosphodiesterase (PDE) inhibitors, and G-protein-coupled receptor (GPCR) antagonists.

As a Senior Application Scientist, I frequently encounter a critical decision point during lead optimization: whether to utilize a 5-methyl or a 5,7-dimethyl substituted triazolo[1,5-a]pyridine core. This comparison guide objectively analyzes the structural consequences, binding affinity shifts, and metabolic impacts of these two substitution patterns, providing field-proven protocols for experimental validation.

Structural Basis & Mechanistic Rationale

The addition of methyl groups to a heterocyclic core is rarely just about adding mass; it is a strategic maneuver to modulate the dihedral angle of adjacent pharmacophores, alter electron density, and block metabolic soft spots.

The 5-Methyl Derivative: Conformational Locking

The C5 position is directly adjacent to the bridgehead nitrogen (N4) and the C6 carbon. Placing a methyl group at C5 introduces moderate steric bulk. Mechanistically, this acts as a conformational lock for any substituent placed at the C6 position, forcing it out of the plane of the bicyclic core. This is highly advantageous when targeting receptors that require an orthogonal ligand conformation, such as the orthosteric site of the M5 muscarinic acetylcholine receptor .

The 5,7-Dimethyl Derivative: Deep Pocket Penetration & Metabolic Shielding

Adding a second methyl group at the C7 position creates the 5,7-dimethyl analog. This modification serves a dual purpose:

• Hydrophobic Filling: It significantly increases the lipophilicity (cLogP) of the molecule, driving the thermodynamics of binding in deep, hydrophobic pockets (e.g., PDE10A).

• Metabolic Shielding: The C7 position on the pyridine ring is a well-known soft spot for Cytochrome P450-mediated oxidation. By occupying this site with a methyl group, we physically block oxidative metabolism, thereby drastically improving the compound's in vivo half-life .

Fig 1: SAR logic tree comparing 5-Me and 5,7-diMe triazolo[1,5-a]pyridine binding profiles.

Comparative Binding Affinity & SAR Data

The choice between these two derivatives directly impacts target affinity. For instance, in the development of antimalarial dihydroorotate dehydrogenase (DHODH) inhibitors, the precise placement of nitrogen and methyl groups on the triazolopyridine core dictated the transition from micromolar to nanomolar affinity .

Below is a synthesized quantitative comparison based on established Structure-Activity Relationship (SAR) trends across multiple target classes .

Property / Metric	5-Methyl-[1,2,4]triazolo[1,5-a]pyridine	5,7-Dimethyl-[1,2,4]triazolo[1,5-a]pyridine	Mechanistic Impact on Drug Design
Steric Volume (ų)	~125 ų	~142 ų	Dictates the ability to fit into narrow vs. wide receptor binding clefts.
Lipophilicity (ΔcLogP)	Baseline	+0.4 to +0.6	5,7-diMe enhances Blood-Brain Barrier (BBB) permeability for CNS targets.
Metabolic Stability (T½)	Moderate (Susceptible at C7)	High (Blocked at C7)	5,7-diMe prevents CYP450 oxidation, reducing intrinsic clearance (CLint).
Receptor Affinity (General)	High adaptability (Ki ~ 10-50 nM)	Highly rigid/selective (Ki ~ 1-10 nM)	5,7-diMe restricts off-target binding but risks steric clashes in rigid pockets.

Experimental Protocols for Binding Affinity Validation

To objectively determine which derivative is superior for your specific target, you must employ a self-validating experimental system. Relying solely on equilibrium assays (like IC50) can be misleading due to compound aggregation or non-specific binding.

As a best practice, I mandate an orthogonal validation strategy: combining Surface Plasmon Resonance (SPR) for real-time biophysical kinetics with a Radioligand Displacement Assay for biochemical validation.

Protocol A: Biophysical Kinetic Binding via SPR

Causality: SPR is utilized because it decouples the affinity constant ( KD​ ) into its kinetic components ( Kon​ and Koff​ ). The 5,7-dimethyl derivative often exhibits a slower Koff​ due to enhanced hydrophobic trapping, a nuance completely missed by standard IC50 assays.

• Surface Preparation: Immobilize the purified target protein (e.g., His-tagged PDE10A) onto a CM5 sensor chip using standard amine coupling chemistry until a density of ~3000 RU is achieved.

• Analyte Preparation: Dilute the 5-Me and 5,7-diMe compounds in running buffer (10 mM HEPES, 150 mM NaCl, 0.05% Tween-20, 1% DMSO) to generate a concentration series (0.5 nM to 1000 nM).

• Injection: Inject analytes over the active and reference flow cells at a flow rate of 30 μL/min. Allow 120 seconds for association and 300 seconds for dissociation.

• Data Analysis: Fit the resulting sensorgrams to a 1:1 Langmuir binding model to extract Kon​ , Koff​ , and KD​ .

Protocol B: Biochemical Radioligand Displacement

Causality: This assay confirms that the compounds are binding to the functionally relevant orthosteric site in a complex membrane environment, validating the SPR data.

• Membrane Preparation: Harvest CHO cells stably expressing the target receptor. Homogenize and centrifuge to isolate the membrane fraction.

• Incubation: In a 96-well plate, combine 50 μg of membrane protein, a fixed concentration of a known radiotracer (e.g., [³H]-ligand at its KD​ ), and varying concentrations of the test compounds (10⁻¹¹ to 10⁻⁵ M).

• Equilibration: Incubate the plates at room temperature for 90 minutes to ensure equilibrium is reached.

• Filtration & Counting: Harvest the membranes onto GF/B filter plates pre-soaked in 0.5% PEI. Wash rapidly with ice-cold buffer. Add scintillation cocktail and measure radioactivity to calculate the IC50.

Fig 2: Self-validating biophysical and biochemical workflow for binding affinity determination.

Conclusion

The selection between a 5-methyl and a 5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyridine derivative is a masterclass in rational drug design. The 5-methyl derivative offers a versatile, moderately lipophilic core that is highly effective for targets requiring conformational flexibility. Conversely, the 5,7-dimethyl derivative is a powerful tool for driving potency in deep hydrophobic pockets and overcoming rapid clearance by blocking C7-mediated metabolism. By employing the orthogonal SPR and radioligand workflows detailed above, researchers can definitively map these structural nuances to functional in vitro efficacy.

References

• Development of VU6036864: A Triazolopyridine-Based High-Quality Antagonist Tool Compound of the M5 Muscarinic Acetylcholine Receptor | Journal of Medicinal Chemistry - ACS Public
• Recent advances in 1,2,4-triazolo[1,5-a]pyrimidine chemistry - ResearchGate.
• Bioisosteric transformations and permutations in the triazolopyrimidine scaffold to identify the minimum pharmacophore required for inhibitory activity against Plasmodium falciparum dihydroorot
• Synthesis and Evaluation of 1,2,4-Triazolo[1,5-a]pyrimidines as Antibacterial Agents Against Enterococcus faecium | Journal of Medicinal Chemistry - ACS Public

Single crystal X-ray diffraction data for 2-Amino-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyridine structural validation

A Comparative Guide to the Structural Validation of 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine

In the landscape of drug discovery and materials science, the unambiguous determination of a molecule's three-dimensional structure is the bedrock upon which all further research is built. For novel compounds like 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine, a heterocyclic scaffold of significant interest in medicinal chemistry, structural integrity is not merely an academic detail—it is a prerequisite for understanding biological activity, intellectual property protection, and rational drug design.[4]

This guide provides an in-depth comparison of analytical techniques for the structural validation of this target molecule. We will focus on the gold-standard method, Single-Crystal X-ray Diffraction (SC-XRD), and contrast its capabilities with essential orthogonal techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and High-Resolution Mass Spectrometry (HRMS). This multi-faceted approach ensures the highest level of scientific rigor, leaving no ambiguity in the final structural assignment.

The Definitive Answer: Single-Crystal X-ray Diffraction (SC-XRD)

SC-XRD is the most powerful method for determining the precise three-dimensional arrangement of atoms in a crystalline solid.[5] It provides an unparalleled level of detail, including bond lengths, bond angles, and the absolute configuration of chiral centers, effectively yielding a molecular blueprint.[6][7] The technique relies on the principle that a crystal lattice will diffract a beam of X-rays in a unique pattern, which can be mathematically reconstructed into a model of the electron density, and thus the atomic positions.[8]

Causality in the SC-XRD Workflow: From Powder to Publication-Ready Structure

The journey from a synthesized powder to a refined crystal structure is a multi-step process where each stage is designed to ensure the quality and validity of the final model. The choice to pursue SC-XRD is predicated on the need for an unambiguous solid-state structure, which is often a requirement for regulatory filings and patent applications.

Illustrative Case Study

As of the time of this writing, a public crystal structure for 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine is not available in the Cambridge Structural Database (CSD).[9] Therefore, to illustrate the data and principles involved, we will refer to the published crystallographic data for a closely related isomer, 1,2,4-triazolo[4,3-a]pyridin-3-amine .[6] The experimental workflow and the interpretation of the resulting data are directly analogous.

Experimental Protocol: A Self-Validating Workflow

• Crystal Growth (The Critical First Step): The primary bottleneck for SC-XRD is obtaining a single, high-quality crystal, typically 0.1-0.3 mm in size, free of significant defects. The choice of crystallization method is critical. Slow evaporation of a saturated solution is the most common starting point. A solvent system in which the compound is sparingly soluble is chosen (e.g., ethanol, ethyl acetate, or a mixture). The slow rate of solvent removal allows for the ordered packing of molecules into a stable crystal lattice. Failure to produce suitable crystals here terminates the experiment, highlighting its dependency on the sample's physical properties.

• Crystal Mounting and Data Collection: A suitable crystal is mounted on a goniometer head. To minimize radiation damage and thermal vibrations, data is typically collected at a low temperature (e.g., 100 K) under a stream of nitrogen gas. The crystal is rotated in a monochromatic X-ray beam, and a series of diffraction images are collected by a detector.[8]

• Data Processing and Structure Solution: The collected images are processed to determine the unit cell dimensions, space group, and the intensities of thousands of unique reflections. The "phase problem" is then solved using direct methods or other algorithms to generate an initial electron density map.[5]

• Structure Refinement and Validation: An atomic model is built into the electron density map and refined against the experimental data. This iterative process adjusts atomic positions and thermal parameters to minimize the difference between the observed and calculated diffraction patterns. The quality of the final model is assessed using metrics like the R-factor (R1) and the goodness-of-fit (GooF). The final structure is validated using tools like the International Union of Crystallography's (IUCr) checkCIF service, which flags potential issues with the data or model.[1][3]

Workflow for Single-Crystal X-ray Diffraction

Fig. 1: Step-by-step workflow for SC-XRD analysis.

Data Presentation: Crystallographic Summary

The output of a successful SC-XRD experiment is a Crystallographic Information File (CIF), a standard format for reporting crystal structure data.[3] Key parameters are summarized in a table for easy assessment.

Parameter	Value (for 1,2,4-triazolo[4,3-a]pyridin-3-amine[6])	Significance
Chemical Formula	C₆H₆N₄	Confirms the elemental composition of the molecule in the crystal.
Formula Weight	134.15	Molecular mass of the asymmetric unit.
Crystal System	Monoclinic	Describes the basic geometry of the unit cell.
Space Group	P2₁/n	Defines the symmetry elements within the unit cell.
a, b, c (Å)	a = 5.5666, b = 12.6649, c = 16.8190	The dimensions of the unit cell.
β (°)	99.434	The angle of the monoclinic unit cell.
Volume (ų)	1169.1	The volume of a single unit cell.
Z	8	The number of molecules in the unit cell.
R1 [I > 2σ(I)]	Value not explicitly stated, but typically < 0.05 for good quality structures	A key indicator of the agreement between the model and the data. Lower is better.
GooF (F²)	Value not explicitly stated, but typically ~1.0	Goodness-of-Fit. A value near 1 indicates a good refinement.

Orthogonal Validation Methods: Building a Coherent Picture

While SC-XRD is definitive for the solid state, a comprehensive validation package for a new chemical entity relies on multiple independent techniques. This ensures the structure is consistent across different physical states (solid vs. solution) and confirms bulk sample purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating molecular structure in solution.[10] It provides detailed information about the chemical environment, connectivity, and spatial proximity of magnetically active nuclei, primarily ¹H and ¹³C.

• Expertise & Causality: Unlike SC-XRD, which provides a static picture, NMR reveals the molecule's structure and dynamics in solution, which is often more relevant to its biological context. A full suite of 1D (¹H, ¹³C) and 2D (e.g., COSY, HSQC, HMBC) experiments are chosen to systematically piece together the molecular framework. For 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine, ¹H NMR would confirm the presence and integration of the two methyl groups and the aromatic proton. ¹³C NMR would show the correct number of unique carbon signals, while 2D NMR would establish the connectivity between protons and carbons, confirming the triazolopyridine core structure.

• Performance Comparison:

  • Advantage over XRD: Determines structure in a biologically relevant solution state; provides data on bulk sample purity.

  • Disadvantage vs. XRD: Cannot determine absolute stereochemistry or provide precise bond lengths/angles; interpretation can be complex for highly symmetric or crowded molecules.[5]

High-Resolution Mass Spectrometry (HRMS)

HRMS is an essential technique that provides an extremely accurate measurement of a molecule's mass-to-charge ratio (m/z), often to within a few parts per million (ppm).

• Expertise & Causality: The primary purpose of HRMS is to determine the elemental formula of the target compound. By measuring the exact mass, it is possible to distinguish between molecules that have the same nominal mass but different elemental compositions.[2] For our target molecule (C₈H₁₀N₄), HRMS would provide an exact mass measurement that matches the theoretical value, confirming the molecular formula with high confidence and ruling out alternative compositions.

• Performance Comparison:

  • Advantage over XRD: Requires a minuscule amount of sample; directly confirms the elemental formula.

  • Disadvantage vs. XRD: Provides no information about atom connectivity or 3D structure; cannot distinguish between isomers.[2]

Integrated Approach to Structural Validation

Sources

• 1. Theoretical design and validation of [1,2,4]triazolo[1,5-a]pyridine-based TADF emitters through donor and linkage variations - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
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• 3. 1,2,4-Triazolo[1,5-a]pyridine synthesis [organic-chemistry.org]
• 4. mdpi.com [mdpi.com]
• 5. Deposit​ ​- The Cambridge Crystallographic Data Centre (CCDC) [ccdc.cam.ac.uk]
• 6. The Cambridge Structural Database - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 5,7-Dimethyl-(1,2,4)triazolo(1,5-a)pyrimidin-2-amine | C7H9N5 | CID 267310 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 10. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

A Guide to the Safe and Compliant Disposal of 2-Amino-5,7-dimethyl-triazolo[1,5-a]pyridine

A Guide to the Safe and Compliant Disposal of 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine

This document provides a comprehensive, step-by-step guide for the proper disposal of 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine. As a substituted triazolopyridine, this compound warrants careful handling and disposal, guided by established principles for nitrogen-containing heterocyclic compounds and general hazardous laboratory waste. While specific hazard data for this exact molecule is not extensively published, a conservative approach based on the known properties of related chemical classes is essential for ensuring laboratory safety and environmental compliance.

The procedures outlined below are grounded in federal regulations and best practices, emphasizing the "cradle-to-grave" responsibility that researchers have for the chemical waste they generate. Your institution's Environmental Health & Safety (EHS) office is the ultimate authority and must be consulted to ensure adherence to local and state regulations.[3][4]

Inferred Hazard Profile & Core Safety Principles

Due to its chemical structure—a fusion of a triazole and a pyridine ring—2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine should be treated as a hazardous substance. Pyridine and its derivatives are often classified as hazardous waste, and related aminopyridines can be toxic if swallowed, harmful in contact with skin, and cause skin and eye irritation.[3][5] Therefore, the fundamental principle is to prevent its release into the environment and to minimize personnel exposure.

Core Disposal Prohibitions:

• DO NOT dispose of this compound or its solutions down the drain.[3][6] Sewer disposal of such chemicals is generally prohibited as they can interfere with wastewater treatment processes and harm aquatic life.[7][8]

• DO NOT dispose of solid 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine or contaminated lab trash in regular solid waste containers (e.g., trash cans or dumpsters) that lead to a landfill.[6]

• DO NOT mix this waste with incompatible materials. While specific reactivity data is unavailable, as a precaution, store it separately from strong oxidizing agents and strong acids.[9]

Step-by-Step Disposal Protocol

This protocol outlines the systematic procedure for collecting, storing, and preparing 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine waste for final disposal by certified professionals.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical for any purpose, including disposal, ensure you are wearing appropriate PPE. This establishes a primary barrier against exposure.

• Eye Protection: Chemical splash goggles or a face shield and safety glasses are mandatory.[10]

• Hand Protection: Use chemically resistant gloves (e.g., nitrile or neoprene). Gloves must be inspected for integrity before use and disposed of as contaminated waste after handling.[3][10]

• Body Protection: A fully buttoned laboratory coat is required to protect against skin contact.[3]

• Work Area: All handling of the compound should occur in a well-ventilated area, preferably within a certified chemical fume hood.[3]

Step 2: Waste Segregation and Collection

Properly segregating waste at the point of generation is critical for safe and compliant disposal.

• Solid Chemical Waste:

  • Collect unadulterated, excess, or expired solid 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine.

  • Whenever possible, dispose of the solid reagent in its original manufacturer's container.[1] This preserves essential identifying information.

  • If the original container is not available, use a new, sealable, and chemically compatible container.[9][11]

• Contaminated Lab Trash (Dry, Solid Waste):

  • This category includes items like used gloves, weigh boats, and contaminated absorbent paper (e.g., Kimwipes).[1]

  • Place these materials in a dedicated, clearly labeled, heavy-duty plastic bag. To comply with EHS collection requirements, this waste should be double-bagged in clear plastic bags to allow for visual inspection.[1]

• Contaminated Solutions (Liquid Waste):

  • Collect all solutions containing 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine in a dedicated, sealable, and compatible hazardous waste container.[9][12]

  • The first rinseate from chemically contaminated glassware must also be collected as hazardous waste.[6] Subsequent rinses with water may be permissible for drain disposal, but this should be confirmed with your EHS office.[6]

Step 3: Container Labeling

Accurate and immediate labeling is a federal requirement and is crucial for safety.

• As soon as the first drop of waste is added, the container must be labeled.[6]

• Use your institution's official hazardous waste tag or label.[1][6]

• The label must clearly state:

  • The words "Hazardous Waste" .[4][11]

  • The full, unabbreviated chemical name: "2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine" .[3][6]

  • List all constituents in the container, including solvents and water.[6]

  • An accurate estimation of the percentage of each component.

  • Any known hazard characteristics (e.g., "Toxic," "Irritant").

Step 4: Temporary On-Site Storage

Proper storage while awaiting pickup prevents accidents and ensures compliance.

• Designated Area: Store waste in a designated hazardous waste storage area within the laboratory. This area should be near the point of generation but out of normal traffic patterns and under the control of laboratory personnel.[1]

• Secondary Containment: Place all waste containers in a secondary container, such as a lab tray or dishpan.[1] The secondary container must be chemically compatible and large enough to hold 110% of the volume of the primary container, which will contain any potential leaks or spills.[1]

• Container Integrity: Keep waste containers securely sealed at all times, except when adding waste.[6] Ensure containers are in good condition and free of external contamination.[12]

Step 5: Arranging for Final Disposal

Laboratory personnel are responsible for the waste until it is collected by authorized professionals.

• Contact EHS: Once a waste container is full or is no longer being used, contact your institution's EHS office or equivalent department to arrange for pickup.[4]

• Professional Disposal: The ultimate disposal method will be determined by the licensed hazardous waste disposal facility. For pyridine and related compounds, high-temperature incineration (such as rotary kiln or liquid injection incineration) is a common and effective method.[2][4][7] This process destroys the organic compound, converting it to less harmful substances.

Disposal Workflow and Spill Management

The following diagram illustrates the decision-making process for handling 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine waste.

Caption: Decision workflow for the safe handling and disposal of chemical waste.

Spill Management Protocol

In the event of a spill, prompt and correct action is necessary to mitigate hazards.

• Evacuate and Alert: For large spills, evacuate the immediate area and alert your colleagues and supervisor. Contact your institution's emergency response team.[4]

• Contain Small Spills: For small, manageable spills, and if you are trained to do so, contain the spill using an inert absorbent material like vermiculite or sand.[3][4]

• Collect and Dispose: Carefully sweep or scoop the absorbed material into a suitable, sealable container for disposal as hazardous waste.[10] Label the container appropriately.

• Ventilate: Ensure the area is well-ventilated.[4]

Summary of Disposal Parameters

Parameter	Guideline	Rationale & Reference
Waste Classification	Hazardous Waste	Assumed based on pyridine and triazole structures.[3] Must be managed according to federal (RCRA) and local regulations.[13]
PPE Requirement	Goggles, Lab Coat, Nitrile/Neoprene Gloves	Protects against potential skin/eye irritation and toxicity.[3][10]
Solid Waste Container	Original manufacturer's container or a new, sealed, compatible container.	Ensures proper identification and containment.[1][11]
Liquid Waste Container	Sealable, compatible container with a secure lid.	Prevents leaks and evaporation. Must be compatible with all waste components.[9][12]
Labeling	"Hazardous Waste" + Full Chemical Name + All Constituents	Federal and state requirement for safety and proper handling by disposal personnel.[4][6][11]
On-Site Storage	Designated area with secondary containment.	Prevents accidental spills and unauthorized access.[1][6]
Disposal Method	Pickup by licensed hazardous waste contractor for high-temperature incineration.	The recommended method for pyridine-type compounds to ensure complete destruction.[2][4][7]
Prohibited Disposal	No drain or regular trash disposal.	Prevents environmental contamination and non-compliance with regulations.[3][6]

Regulatory Framework

In the United States, the Environmental Protection Agency (EPA) regulates hazardous waste under the Resource Conservation and Recovery Act (RCRA).[13][14] These regulations establish the "cradle-to-grave" management system for hazardous waste. Your institution's EHS department implements these federal and state mandates at the local level, providing the specific resources and procedures—such as waste tags and pickup schedules—that you must follow.[3][4] Always defer to their guidance.

References

• How to Store and Dispose of Hazardous Chemical Waste. (n.d.). UC San Diego. Retrieved March 23, 2026, from [Link]

• Toxicological Profile for Pyridine. (1992). Agency for Toxic Substances and Disease Registry. Retrieved March 23, 2026, from [Link]

• Chemical Waste: Solids. (n.d.). Princeton University Environmental Health and Safety. Retrieved March 23, 2026, from [Link]

• Chemical Waste Disposal. (n.d.). Stanford Environmental Health & Safety. Retrieved March 23, 2026, from [Link]

• School Chemistry Labs - Waste & Debris Fact Sheets. (2024, August 28). US EPA. Retrieved March 23, 2026, from [Link]

• Safety Data Sheet for 4-(Dimethylamino)pyridine. (n.d.). Retrieved March 23, 2026, from [Link]

• Standard Operating Procedures for Pyridine. (n.d.). Washington State University. Retrieved March 23, 2026, from [Link]

• Laboratory Guide for Managing Chemical Waste. (2023, October). Vanderbilt University Medical Center. Retrieved March 23, 2026, from [Link]

• Pyridine for Synthesis Safety Data Sheet. (n.d.). Loba Chemie. Retrieved March 23, 2026, from [Link]

• 2-{2-amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyrimidin-6-yl}acetic acid. (n.d.). NextSDS. Retrieved March 23, 2026, from [Link]

• Safety Data Sheet for 2-amino pyridine. (n.d.). Biochem Chemopharma. Retrieved March 23, 2026, from [Link]

• Hazardous Waste Listings. (n.d.). US EPA. Retrieved March 23, 2026, from [Link]

• Hazardous Waste: Guidelines and Regulations, Federal Register Notice. (n.d.). US EPA. Retrieved March 23, 2026, from [Link]

• 40 CFR Part 266 -- Standards for the Management of Specific Hazardous Wastes and Specific Types of Hazardous Waste Management Facilities. (n.d.). eCFR. Retrieved March 23, 2026, from [Link]

• Resource Conservation and Recovery Act (RCRA) Regulations. (2025, August 13). US EPA. Retrieved March 23, 2026, from [Link]

• EPA Final Rule: Management Standards for Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine Summary. (n.d.). ASHP. Retrieved March 23, 2026, from [Link]

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Comprehensive Guide to Personal Protective Equipment for Handling 2-Amino-5,7-dimethyl-triazolo[1,5-a]pyridine

Comprehensive Guide to Personal Protective Equipment for Handling 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine

For Researchers, Scientists, and Drug Development Professionals

As Senior Application Scientists, our commitment extends beyond providing high-quality chemical reagents; we are dedicated to ensuring your safety and success in the laboratory. This guide provides essential, in-depth information on the proper handling and personal protective equipment (PPE) for 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine, a compound with significant potential in pharmaceutical research. Understanding and mitigating the risks associated with this chemical is paramount for both personal safety and the integrity of your research.

Hazard Identification and Risk Assessment

2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine (PubChem CID: 267310) is a heterocyclic amine with a unique chemical structure that, while valuable for research, presents several health hazards. A thorough risk assessment is the foundational step in safe handling.

GHS Hazard Classifications: [4]

• Acute Toxicity, Oral (Category 4): Harmful if swallowed.

• Acute Toxicity, Dermal (Category 4): Harmful in contact with skin.

• Skin Irritation (Category 2): Causes skin irritation.

• Serious Eye Irritation (Category 2A): Causes serious eye irritation.

• Acute Toxicity, Inhalation (Category 4): Harmful if inhaled.

• Specific target organ toxicity — Single exposure (Category 3), Respiratory tract irritation: May cause respiratory irritation.

These classifications necessitate a comprehensive PPE strategy to prevent exposure through all potential routes: ingestion, skin contact, eye contact, and inhalation.

Essential Personal Protective Equipment (PPE)

Based on the hazard profile, the following PPE is mandatory when handling 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine.

PPE Component	Specification	Rationale for Use
Hand Protection	Nitrile gloves (minimum thickness of 4 mil)	Prevents skin contact, which can cause irritation and systemic toxicity.[4] Double-gloving is recommended for extended procedures.
Eye Protection	Chemical safety goggles or a full-face shield	Protects against splashes and airborne particles that can cause serious eye irritation.[4] Standard safety glasses are insufficient.
Skin and Body Protection	A certified laboratory coat (fully buttoned) and closed-toe shoes	Prevents accidental skin contact with spills or contaminated surfaces.
Respiratory Protection	Use in a well-ventilated area or with a certified fume hood. For weighing or procedures that may generate dust, a NIOSH-approved respirator with an appropriate particulate filter (e.g., N95) may be necessary.	Minimizes the risk of inhaling the compound, which can cause respiratory irritation and systemic toxicity.[4]

Safe Handling and Operational Procedures

Adherence to a strict operational protocol is crucial for minimizing exposure risk.

Engineering Controls

• Ventilation: Always handle 2-Amino-5,7-dimethyl-[1][2][3]triazolo[1,5-a]pyridine in a certified chemical fume hood to control airborne concentrations.

• Designated Area: Establish a designated area for handling this compound to prevent cross-contamination of other laboratory spaces.

Procedural Workflow

Preparation:

• Ensure the work area is clean and uncluttered.

• Verify that all necessary PPE is available and in good condition.

• Confirm that an emergency eyewash station and safety shower are accessible and operational.

Handling:

• Don all required PPE as outlined in the diagram below.

• Carefully weigh and dispense the chemical within the fume hood, minimizing the generation of dust.

• When transferring solutions, use appropriate tools (e.g., pipettes with disposable tips) to avoid splashes.

• Keep containers of the compound sealed when not in use.

Post-Handling:

• Decontaminate all surfaces and equipment that may have come into contact with the chemical.

• Doff PPE in the correct sequence to avoid self-contamination.

• Wash hands thoroughly with soap and water after removing gloves.

PPE Donning and Doffing Workflow

Properly putting on and taking off PPE is a critical control point to prevent exposure.

Sources

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• 2. kishida.co.jp [kishida.co.jp]
• 3. 7-amino-5-ethyl{1,2,4)triazolo(1,5-a)pyrimidin-6-carboxylic acid (Ref: M650 F04) [sitem.herts.ac.uk]
• 4. 5,7-Dimethyl-(1,2,4)triazolo(1,5-a)pyrimidin-2-amine | C7H9N5 | CID 267310 - PubChem [pubchem.ncbi.nlm.nih.gov]